1-(4-Chlorophenyl)ethanol

• CAS: 3391-10-4

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Physical Properties of 1-(4-Chlorophenyl)ethanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-(4-Chlorophenyl)ethanol is a secondary alcohol that serves as a valuable intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals. Its chemical structure, featuring a chlorophenyl group attached to an ethanol (B145695) backbone, imparts specific physical and chemical characteristics that are crucial for its application and handling. This technical guide provides an in-depth overview of the core physical properties of 1-(4-Chlorophenyl)ethanol, complete with experimental protocols for their determination and a summary of its spectral characteristics.

Core Physical Properties

The physical properties of 1-(4-Chlorophenyl)ethanol are summarized in the table below. These values are essential for predicting its behavior in various solvents and under different experimental conditions.

Property	Value
Molecular Formula	C₈H₉ClO
Molecular Weight	156.61 g/mol
CAS Number	3391-10-4
Appearance	Colorless to pale yellow liquid
Boiling Point	119 °C at 10 mmHg
Density	1.171 g/mL at 25 °C
Refractive Index (n20/D)	1.541
Solubility	Insoluble in water; soluble in organic solvents like DMSO
pKa	14.22 ± 0.20 (Predicted)

Experimental Protocols for Physical Property Determination

Accurate determination of physical properties is fundamental in chemical research. The following sections detail the standard methodologies for measuring the key physical constants of liquid compounds like 1-(4-Chlorophenyl)ethanol.

Determination of Boiling Point (Micro-Reflux Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure. For small sample volumes, the micro-reflux method is a convenient and accurate technique.[1]

Apparatus:

• Small test tube (e.g., 150mm diameter)

• Heating block or oil bath

• Hot plate with magnetic stirring capability

• Small magnetic stir bar

• Thermometer

• Clamps and stand

Procedure:

• Place approximately 0.5 mL of 1-(4-Chlorophenyl)ethanol into the test tube along with a small magnetic stir bar.

• Clamp the test tube securely within the heating block on the hot plate stirrer.

• Position the thermometer bulb approximately 1 cm above the surface of the liquid.

• Begin gentle stirring and heating of the sample.

• Observe the liquid until it boils and a ring of condensing vapor (refluxing) is visible on the walls of the test tube.

• Adjust the thermometer so that its bulb is at the level of this reflux ring.

• The stable temperature reading on the thermometer at this point is the boiling point of the liquid.[1]

Determination of Density

Density is the mass of a substance per unit volume. It is a characteristic property that can aid in substance identification.

Apparatus:

• Graduated cylinder (e.g., 10 or 25 mL)

• Electronic balance

Procedure:

• Measure and record the mass of a clean, dry graduated cylinder.

• Add a known volume of 1-(4-Chlorophenyl)ethanol to the graduated cylinder. Record the exact volume.

• Measure and record the combined mass of the graduated cylinder and the liquid.

• Calculate the mass of the liquid by subtracting the mass of the empty graduated cylinder.

• The density is calculated using the formula: Density = Mass / Volume.[2][3]

Determination of Solubility

Solubility tests are used to determine the solvent in which a compound dissolves, which provides insights into its polarity and potential applications.

Apparatus:

• Small test tubes

• Spatula or dropper

• Vortex mixer (optional)

Procedure:

• Place a small, measured amount (e.g., 25 mg or 0.05 mL) of 1-(4-Chlorophenyl)ethanol into a small test tube.

• Add 0.75 mL of the solvent to be tested (e.g., water, ethanol, diethyl ether) in small portions.

• After each addition, shake the test tube vigorously to facilitate mixing.

• Observe whether the compound dissolves completely (soluble), partially (partially soluble), or not at all (insoluble).[4] For liquid-liquid miscibility, the formation of a single homogeneous layer indicates solubility, while the presence of two distinct layers indicates insolubility.

Determination of Refractive Index

The refractive index measures how much a light ray bends when it passes from one medium to another and is a unique physical constant for a pure substance.

Apparatus:

• Abbe refractometer

• Dropper

• Acetone and soft tissue for cleaning

Procedure:

• Ensure the prism of the refractometer is clean and dry.

• Place a few drops of 1-(4-Chlorophenyl)ethanol onto the prism.

• Close the prism and allow the sample to spread evenly.

• Adjust the light source and focus the eyepiece to get a clear view of the scale.

• Rotate the knob to bring the boundary line between the light and dark fields to the center of the crosshairs.

• Read the refractive index value directly from the scale.[5][6]

Synthesis Workflow

A common method for the synthesis of 1-(4-Chlorophenyl)ethanol is the reduction of 4'-chloroacetophenone. The following diagram illustrates a typical experimental workflow for this chemical transformation.

Caption: A typical workflow for the synthesis of 1-(4-Chlorophenyl)ethanol.

Spectral Data

Spectroscopic data is crucial for the structural elucidation and confirmation of 1-(4-Chlorophenyl)ethanol.

• ¹H NMR (Proton Nuclear Magnetic Resonance): The ¹H NMR spectrum provides information about the hydrogen atoms in the molecule. Key expected signals include a quartet for the methine proton (CH-OH), a doublet for the methyl protons (-CH₃), and multiplets for the aromatic protons on the chlorophenyl ring.

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The ¹³C NMR spectrum reveals the different carbon environments within the molecule. Distinct signals are expected for the methyl carbon, the methine carbon, and the aromatic carbons, with the carbon attached to the chlorine atom showing a characteristic shift.

• IR (Infrared) Spectroscopy: The IR spectrum is used to identify the functional groups present. For 1-(4-Chlorophenyl)ethanol, a broad absorption band in the region of 3200-3600 cm⁻¹ is characteristic of the O-H stretching of the alcohol group. C-H stretches for the aromatic and aliphatic portions, as well as C-O and C-Cl stretches, will also be present.

References

• 1. uomus.edu.iq [uomus.edu.iq]
• 2. weissman.baruch.cuny.edu [weissman.baruch.cuny.edu]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 5. davjalandhar.com [davjalandhar.com]
• 6. chem.libretexts.org [chem.libretexts.org]

1-(4-Chlorophenyl)ethanol chemical structure and formula

An In-depth Technical Guide to 1-(4-Chlorophenyl)ethanol

This technical guide provides a comprehensive overview of the chemical structure, properties, synthesis, and analysis of 1-(4-Chlorophenyl)ethanol, a key intermediate in the development of pharmaceuticals and other fine chemicals. This document is intended for researchers, scientists, and professionals in the field of drug development and organic synthesis.

Chemical Structure and Identification

1-(4-Chlorophenyl)ethanol is an aromatic alcohol characterized by a chlorophenyl group attached to an ethanol (B145695) backbone. The chlorine atom is substituted at the para-position (position 4) of the phenyl ring.

• Chemical Formula : C₈H₉ClO[1][2][3]

• Systematic IUPAC Name : 1-(4-chlorophenyl)ethanol

• CAS Number : 3391-10-4[1][2][3][4][5]

• Synonyms : p-Chloro-α-methylbenzyl alcohol, 4-Chloro-α-methylbenzenemethanol[4][5]

The structural formula is represented by the following SMILES and InChIKey identifiers:

• SMILES : CC(O)c1ccc(Cl)cc1[2][4][6]

• InChIKey : MVOSNPUNXINWAD-UHFFFAOYSA-N[2][4][6]

Physicochemical Properties

1-(4-Chlorophenyl)ethanol is typically a colorless to pale yellow liquid at room temperature.[1][4] It is soluble in common organic solvents but has limited solubility in water.[1] A summary of its key quantitative properties is provided in the table below.

Property	Value	Reference(s)
Molecular Weight	156.61 g/mol	[2][3][4]
Appearance	Clear, colorless liquid	[1][4]
Density	1.171 g/mL at 25 °C	[2][4][7]
Boiling Point	119 °C at 10 mmHg	[4][7][8]
122-124 °C at 15 Torr	[5]
Refractive Index	n20/D 1.541	[4][8]
Flash Point	>110 °C (>230 °F)	[7][9]
pKa	14.22 ± 0.20 (Predicted)	[1]

Synthesis of 1-(4-Chlorophenyl)ethanol

The synthesis of 1-(4-Chlorophenyl)ethanol can be achieved through various methods, most commonly via the reduction of the corresponding ketone, 4'-chloroacetophenone (B41964). A detailed experimental protocol based on a patented multi-step synthesis is outlined below. This process involves the conversion of 4'-chloroacetophenone to an intermediate, 4-chlorophenylacetic acid, via the Willgerodt-Kindler reaction, followed by reduction to the target alcohol.

Logical Workflow of Synthesis

Caption: Synthesis workflow for 1-(4-Chlorophenyl)ethanol.

Experimental Protocol

Step 1: Synthesis of 1-(4-Chlorophenyl)-2-morpholinoethanethione (Willgerodt-Kindler Intermediate) [10]

• To a 100 mL three-necked flask equipped with a magnetic stirrer, add 11.8 mL (135.6 mmol) of morpholine.

• Add 6.0 g (39 mmol) of 4'-chloroacetophenone and 2.0 g (62.4 mmol) of sulfur powder.

• Heat the mixture to reflux at 127°C and maintain for 5 hours.

• Cool the reaction mixture to room temperature.

• Add 100 mL of ethyl acetate (B1210297) and stir for 30 minutes.

• Filter the mixture to obtain the crude light-yellow solid product, which is used directly in the next step without further purification.

Step 2: Synthesis of 4-Chlorophenylacetic Acid (Hydrolysis) [10]

• In a 200 mL three-necked flask, add 80 mL of 50% ethanol.

• Add the crude thioamide intermediate from Step 1 and 5.6 g (100 mmol) of potassium hydroxide.

• Heat the mixture to reflux for 24 hours.

• Cool the reaction to room temperature and add 70 mL of water.

• Adjust the pH to 7 using 6N hydrochloric acid and filter to remove any precipitated solids.

• Further acidify the filtrate to pH 2 with 6N hydrochloric acid to precipitate the product.

• Filter the white solid, wash with water (2 x 30 mL), and dry to yield 4-chlorophenylacetic acid.

Step 3: Synthesis of 1-(4-Chlorophenyl)ethanol (Reduction) [10]

• Set up a 200 mL three-necked flask under a nitrogen atmosphere, equipped with a mechanical stirrer.

• Add 50 mL of anhydrous tetrahydrofuran (B95107) (THF) and cool the flask to 0°C in an ice-salt bath.

• Add 2.2 g (57.8 mmol) of sodium borohydride, followed by 4.6 g (27 mmol) of 4-chlorophenylacetic acid from Step 2. Stir for 10 minutes.

• Prepare a solution of 6.86 g (27 mmol) of iodine in 40 mL of anhydrous THF. Add this solution dropwise to the reaction mixture, maintaining the temperature below 10°C.

• After the addition is complete, continue the reaction for 1 hour at 0-10°C.

• Allow the reaction to warm to room temperature and stir for an additional hour.

• Slowly add 30 mL of methanol (B129727) dropwise to quench the reaction.

• Remove the solvent under reduced pressure.

• To the residue, add 80 mL of 20% potassium hydroxide solution and stir for 30 minutes.

• Extract the aqueous layer with dichloromethane (B109758) (3 x 40 mL).

• Combine the organic layers, wash with saturated brine (50 mL), and dry over anhydrous sodium sulfate.

• Evaporate the solvent under reduced pressure to obtain the final product, 1-(4-Chlorophenyl)ethanol, as a colorless liquid.

Analytical Characterization

The identity and purity of 1-(4-Chlorophenyl)ethanol are typically confirmed using standard analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

General Protocol for NMR and IR Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR: A sample of the compound is dissolved in a deuterated solvent (e.g., CDCl₃) with a small amount of tetramethylsilane (B1202638) (TMS) as an internal standard. The ¹H NMR spectrum is recorded on a spectrometer (e.g., 400 or 500 MHz). The expected signals for 1-(4-chlorophenyl)ethanol include a doublet for the methyl protons, a quartet for the methine proton, a singlet for the hydroxyl proton (which may be broad), and multiplets or doublets in the aromatic region for the phenyl protons.[11]

• ¹³C NMR: A ¹³C NMR spectrum is recorded under similar conditions. Expected signals would correspond to the methyl carbon, the hydroxyl-bearing methine carbon, and the four distinct carbons of the p-substituted phenyl ring.[11][12]

Infrared (IR) Spectroscopy:

• A thin film of the liquid sample is placed between two salt plates (e.g., NaCl or KBr), or analyzed using an ATR-FTIR spectrometer. The IR spectrum is recorded. Key characteristic absorption bands include a broad peak around 3300-3400 cm⁻¹ corresponding to the O-H stretch of the alcohol, C-H stretching peaks (aromatic and aliphatic), C=C stretching peaks in the aromatic region (approx. 1490-1600 cm⁻¹), and a C-O stretching peak around 1080-1100 cm⁻¹.[11]

Applications in Research and Development

1-(4-Chlorophenyl)ethanol serves as a crucial building block in the synthesis of a wide range of organic molecules.[1] Its primary applications are in the pharmaceutical and agrochemical industries.[1]

• Pharmaceutical Synthesis : It is an intermediate in the preparation of various active pharmaceutical ingredients (APIs). The chiral versions of this alcohol are particularly valuable for synthesizing enantiomerically pure drugs.

• Agrochemicals : It is used in the synthesis of fungicides and other crop protection agents.

• Material Science : It can be used in the synthesis of dyes and pigments.[1]

• Antimicrobial Properties : The compound itself has been noted to exhibit some antimicrobial and antifungal properties.[1]

References

• 1. CN102816051A - Process for synthesizing 4-chlorophenyl ethanol - Google Patents [patents.google.com]
• 2. rsc.org [rsc.org]
• 3. synarchive.com [synarchive.com]
• 4. Willgerodt rearrangement - Wikipedia [en.wikipedia.org]
• 5. 1-(4-Chlorophenyl)ethanol(3391-10-4) 1H NMR spectrum [chemicalbook.com]
• 6. mdpi.com [mdpi.com]
• 7. Willgerodt_rearrangement [chemeurope.com]
• 8. scispace.com [scispace.com]
• 9. benchchem.com [benchchem.com]
• 10. rsc.org [rsc.org]
• 11. Willgerodt Rearrangement [unacademy.com]
• 12. US9227900B2 - Method for preparing 1-(4-chlorophenyl)-2-cyclopropyl-1-propanone and intermediate thereof - Google Patents [patents.google.com]

An In-depth Technical Guide to 1-(4-Chlorophenyl)ethanol (CAS: 3391-10-4)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-(4-Chlorophenyl)ethanol, a key chemical intermediate. This document details its physicochemical properties, synthesis protocols, analytical characterization methods, primary applications, and essential safety information.

Physicochemical Properties

1-(4-Chlorophenyl)ethanol is a colorless liquid at room temperature.[1] It is characterized by the presence of a chlorophenyl group and a hydroxyl group, making it a versatile building block in organic synthesis.[1] While soluble in organic solvents, it has limited solubility in water.[1]

Property	Value	Reference(s)
CAS Number	3391-10-4	[2]
EC Number	222-223-4	[2]
Molecular Formula	C₈H₉ClO	[2][3]
Molecular Weight	156.61 g/mol	[2][3]
Appearance	Liquid	[2][4]
Boiling Point	119 °C at 10 mmHg	[2][4][5]
122-124 °C at 14.997 Torr	[3]
Density	1.171 g/mL at 25 °C	[2][4][5]
1.1629 g/cm³ at 20 °C	[3]
Refractive Index (n20/D)	1.541	[2][4][5]
InChI Key	MVOSNPUNXINWAD-UHFFFAOYSA-N	[2]
Canonical SMILES	CC(O)c1ccc(Cl)cc1	[2]

Synthesis of 1-(4-Chlorophenyl)ethanol

A documented synthesis route for 1-(4-Chlorophenyl)ethanol starts from 4-chloroacetophenone.[5] The process involves two main stages: the Willgerodt-Kindler reaction to produce an intermediate, 4-chlorophenylacetic acid, followed by its reduction to the target alcohol.[5]

Experimental Protocol: Two-Step Synthesis from 4-Chloroacetophenone

Step 1: Synthesis of 4-chlorophenylacetic acid via Willgerodt-Kindler Reaction [5]

• Reaction Setup: To a 100 mL three-necked flask equipped with a magnetic stirrer, add 4-chloroacetophenone (6.0 g, 39 mmol), morpholine (B109124) (11.8 mL, 135.6 mmol), and sulfur powder (2.0 g, 62.4 mmol).[5]

• Reaction Execution: Heat the mixture to reflux at 127 °C for 5 hours.[5]

• Intermediate Isolation: After cooling the reaction to room temperature, add 100 mL of ethyl acetate (B1210297) and stir for 30 minutes. Filter the mixture and dry the solid to obtain 1-(4-Chlorophenyl)-2-morpholinoethanethione, which is used directly in the next step.[5]

• Hydrolysis: In a 200 mL three-necked flask, add 80 mL of 50% ethanol (B145695), the intermediate from the previous step, and potassium hydroxide (B78521) (5.6 g, 100 mmol).[5]

• Reaction Execution: Heat the mixture to reflux for 24 hours to hydrolyze the thioamide to 4-chlorophenylacetic acid.[5]

Step 2: Reduction of 4-chlorophenylacetic acid to 1-(4-Chlorophenyl)ethanol [5]

• Reaction Setup: The 4-chlorophenylacetic acid intermediate is reduced using sodium borohydride (B1222165) in the presence of iodine.[5]

• Reaction Execution: While specific conditions for this step from the patent are limited, a general procedure for sodium borohydride reduction involves dissolving the carboxylic acid in a suitable solvent like THF.[6] Sodium borohydride is then added portion-wise, often at a reduced temperature (e.g., 0 °C), and the reaction is stirred until completion (monitored by TLC).[6]

• Work-up and Purification: The reaction is typically quenched with a mild acid (e.g., aqueous NH₄Cl or 1N HCl).[6] The product is then extracted with an organic solvent (e.g., dichloromethane (B109758) or ethyl acetate).[6] The combined organic layers are washed with water and brine, dried over an anhydrous salt (e.g., Na₂SO₄), and concentrated under reduced pressure to yield the crude product.[6] Purification can be achieved through column chromatography if necessary.

References

• 1. rsc.org [rsc.org]
• 2. 1-(4-Chlorophenyl)ethanol(3391-10-4) IR Spectrum [chemicalbook.com]
• 3. Benzenemethanol, 4-chloro-alpha-methyl- | C8H9ClO | CID 18825 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 1-(4-Chlorophenyl)ethanol(3391-10-4) 1H NMR spectrum [chemicalbook.com]
• 5. CN102816051A - Process for synthesizing 4-chlorophenyl ethanol - Google Patents [patents.google.com]
• 6. organic-synthesis.com [organic-synthesis.com]

Spectroscopic Analysis of 1-(4-Chlorophenyl)ethanol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data for 1-(4-Chlorophenyl)ethanol, a key intermediate in the synthesis of various pharmaceutical compounds. The guide details its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, offering valuable insights for compound identification, purity assessment, and structural elucidation.

Spectroscopic Data Summary

The following tables summarize the key spectroscopic data obtained for 1-(4-Chlorophenyl)ethanol.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: ¹H NMR Spectroscopic Data for 1-(4-Chlorophenyl)ethanol

Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Number of Protons	Assignment
7.33 - 7.26	Multiplet	-	4H	Ar-H
4.89	Quartet	6.4	1H	CH-OH
1.88	Singlet	-	1H	OH
1.48	Doublet	6.4	3H	CH₃

Solvent: CDCl₃, Reference: TMS (0 ppm)

Table 2: ¹³C NMR Spectroscopic Data for 1-(4-Chlorophenyl)ethanol

Chemical Shift (δ) ppm	Assignment
144.3	Ar-C (quaternary)
133.0	Ar-C (quaternary, C-Cl)
128.6	Ar-CH
126.8	Ar-CH
69.7	CH-OH
25.3	CH₃

Solvent: CDCl₃

Infrared (IR) Spectroscopy

Table 3: IR Absorption Bands for 1-(4-Chlorophenyl)ethanol

Wavenumber (cm⁻¹)	Intensity	Functional Group Assignment
3356	Strong, Broad	O-H (Alcohol)
1598	Medium	C=C (Aromatic Ring)
1493	Medium	C=C (Aromatic Ring)
1452	Medium	C-H (Alkane) Bend
1089	Strong	C-O (Alcohol)
829	Strong	C-H (Aromatic, para-disubstituted) Bend

Sample Preparation: Thin Film

Mass Spectrometry (MS)

Table 4: Mass Spectrometry Data for 1-(4-Chlorophenyl)ethanol

m/z	Relative Intensity (%)	Proposed Fragment
156/158	~3:1	[M]⁺ (Molecular Ion)
141/143	~3:1	[M - CH₃]⁺
111/113	~3:1	[C₆H₄Cl]⁺
77	Moderate	[C₆H₅]⁺
43	High	[CH₃CO]⁺

Ionization Method: Electron Ionization (EI)

Experimental Protocols

The data presented in this guide were obtained using standard spectroscopic techniques. While specific instrument parameters may vary, the following provides a general overview of the methodologies employed.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The NMR spectra were acquired on a 400 MHz spectrometer. The sample of 1-(4-Chlorophenyl)ethanol was dissolved in deuterated chloroform (B151607) (CDCl₃), which served as the solvent and provided the deuterium (B1214612) lock signal. Tetramethylsilane (TMS) was used as an internal standard for chemical shift referencing (0 ppm). For the ¹H NMR spectrum, standard acquisition parameters were used, and the resulting Free Induction Decay (FID) was Fourier transformed, phase-corrected, and baseline-corrected. For the ¹³C NMR spectrum, a proton-decoupled sequence was utilized to obtain singlets for all carbon signals.

Infrared (IR) Spectroscopy

The IR spectrum was obtained using a Fourier Transform Infrared (FTIR) spectrometer. A thin film of neat 1-(4-Chlorophenyl)ethanol was prepared between two potassium bromide (KBr) or sodium chloride (NaCl) plates. The spectrum was recorded over the mid-IR range (typically 4000-400 cm⁻¹) by averaging multiple scans to improve the signal-to-noise ratio. A background spectrum of the clean plates was recorded and subtracted from the sample spectrum to eliminate atmospheric and plate absorptions.

Mass Spectrometry (MS)

Mass spectrometric analysis was performed using a Gas Chromatograph coupled to a Mass Spectrometer (GC-MS) with an Electron Ionization (EI) source. The sample, dissolved in a volatile solvent, was injected into the GC, where it was vaporized and separated from the solvent and any impurities. The separated compound then entered the mass spectrometer, where it was ionized by a beam of high-energy electrons (typically 70 eV). The resulting molecular ion and fragment ions were separated by their mass-to-charge ratio (m/z) in a quadrupole mass analyzer and detected. The resulting mass spectrum shows the relative abundance of each ion.

Visualization of Spectroscopic Workflow

The following diagram illustrates the general workflow for the spectroscopic analysis of a chemical compound like 1-(4-Chlorophenyl)ethanol.

Caption: General workflow of spectroscopic analysis.

Solubility Profile of 1-(4-Chlorophenyl)ethanol in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility characteristics of 1-(4-Chlorophenyl)ethanol, a key intermediate in the synthesis of various pharmaceutical compounds. Understanding the solubility of this compound in different organic solvents is crucial for its effective use in synthesis, purification, and formulation processes. This document presents available quantitative solubility data, details common experimental protocols for solubility determination, and provides a visual representation of a general experimental workflow.

Quantitative Solubility Data

The solubility of a compound is a fundamental physical property that dictates its behavior in various solvent systems. While 1-(4-Chlorophenyl)ethanol is generally known to be soluble in organic solvents and has limited solubility in water, comprehensive quantitative data across a wide range of solvents is not extensively documented in publicly available literature. However, a specific solubility value in dimethyl sulfoxide (B87167) (DMSO) has been reported.

Table 1: Quantitative Solubility of 1-(4-Chlorophenyl)ethanol

Solvent	Temperature (°C)	Solubility	Molar Solubility (mol/L)
Dimethyl Sulfoxide (DMSO)	Not Specified	200 mg/mL[1]	~1.28 M

Note: The molar solubility was calculated based on the molecular weight of 1-(4-Chlorophenyl)ethanol (156.61 g/mol ).

Experimental Protocols for Solubility Determination

The determination of a compound's solubility is a critical step in chemical and pharmaceutical development. Several well-established methods can be employed to obtain accurate and reproducible solubility data. The choice of method often depends on the properties of the solute and solvent, the required precision, and the available analytical instrumentation. Three common methods are detailed below.

Gravimetric Method

The gravimetric method is a classical and straightforward technique for determining the solubility of a solid solute in a liquid solvent. It relies on the direct measurement of the mass of the solute dissolved in a known mass or volume of a saturated solution.

Protocol:

• Preparation of a Saturated Solution: An excess amount of 1-(4-Chlorophenyl)ethanol is added to the chosen organic solvent in a sealed container. The mixture is then agitated (e.g., by stirring or shaking) at a constant temperature for a sufficient period to ensure that equilibrium is reached and the solution is saturated.

• Separation of Undissolved Solute: The saturated solution is carefully separated from the undissolved solid. This can be achieved by filtration or centrifugation. It is crucial to maintain the temperature during this step to prevent any changes in solubility.

• Solvent Evaporation: A precisely measured volume or mass of the clear, saturated filtrate is transferred to a pre-weighed container. The solvent is then carefully evaporated under controlled conditions (e.g., using a rotary evaporator or a vacuum oven) to leave behind the non-volatile solute.

• Mass Determination: The container with the dried solute is weighed. The mass of the dissolved solute is determined by subtracting the initial mass of the empty container.

• Calculation of Solubility: The solubility is calculated by dividing the mass of the dissolved solute by the volume or mass of the solvent used.

Spectroscopic Method (UV-Vis)

For compounds that possess a chromophore, UV-Vis spectroscopy offers a sensitive and rapid method for determining solubility. This technique is based on the principle that the absorbance of a solution is directly proportional to the concentration of the absorbing species (Beer-Lambert Law).

Protocol:

• Preparation of a Calibration Curve: A series of standard solutions of 1-(4-Chlorophenyl)ethanol of known concentrations in the target organic solvent are prepared. The UV-Vis absorbance of each standard is measured at the wavelength of maximum absorbance (λmax). A calibration curve of absorbance versus concentration is then plotted.

• Preparation of a Saturated Solution: A saturated solution is prepared as described in the gravimetric method (Section 2.1, step 1).

• Sample Preparation and Analysis: After separating the undissolved solute, a sample of the clear, saturated filtrate is taken and diluted with the solvent to a concentration that falls within the linear range of the calibration curve. The absorbance of the diluted solution is then measured at λmax.

• Concentration Determination: The concentration of the diluted sample is determined from the calibration curve. The concentration of the original saturated solution is then calculated by taking the dilution factor into account. This concentration represents the solubility of the compound.

High-Performance Liquid Chromatography (HPLC) Method

HPLC is a highly accurate and versatile chromatographic technique that can be used to determine the solubility of a compound, even in complex mixtures. It is particularly useful for compounds that do not have a strong UV chromophore or when high sensitivity and specificity are required.

Protocol:

• Development of an HPLC Method: An appropriate HPLC method is developed, including the selection of a suitable column, mobile phase, and detector (e.g., UV, PDA, or MS).

• Preparation of a Calibration Curve: A series of standard solutions of 1-(4-Chlorophenyl)ethanol with known concentrations are prepared and injected into the HPLC system. A calibration curve is generated by plotting the peak area (or height) against the concentration.

• Preparation of a Saturated Solution: A saturated solution is prepared as described in the gravimetric method (Section 2.1, step 1).

• Sample Analysis: Following the separation of the undissolved solid, a sample of the clear, saturated filtrate is appropriately diluted and injected into the HPLC system.

• Quantification: The peak area of 1-(4-Chlorophenyl)ethanol in the chromatogram of the sample is measured. The concentration of the diluted sample is then determined from the calibration curve. The solubility is calculated by correcting for the dilution factor.

Visualized Experimental Workflow

The following diagram illustrates a generalized workflow for determining the solubility of an organic compound using the shake-flask method followed by analytical quantification.

Caption: Generalized workflow for solubility determination.

References

• 1. medchemexpress.com [medchemexpress.com]

Synthesis of 1-(4-Chlorophenyl)ethanol from 4-chloroacetophenone: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthesis of 1-(4-chlorophenyl)ethanol, a key intermediate in pharmaceutical and fine chemical synthesis, from 4-chloroacetophenone. The document details established reduction methodologies, including sodium borohydride (B1222165) reduction and catalytic transfer hydrogenation, with a focus on providing actionable experimental protocols. Quantitative data on reaction parameters, yields, and purity are systematically presented in tabular format to facilitate comparison and optimization. Furthermore, this guide includes visualizations of the reaction mechanism and a general experimental workflow, rendered using Graphviz (DOT language), to enhance understanding of the synthetic process. Spectroscopic data for both the starting material and the final product are also provided for characterization purposes.

Introduction

1-(4-Chlorophenyl)ethanol is a chiral secondary alcohol of significant interest in the pharmaceutical industry, serving as a crucial building block for the synthesis of various active pharmaceutical ingredients (APIs). The efficient and selective synthesis of this compound from its corresponding ketone, 4-chloroacetophenone, is a subject of ongoing research and process optimization. The primary transformation involves the reduction of the ketone functionality, which can be achieved through various chemical methods.

This guide focuses on the most prevalent and practical methods for this synthesis: sodium borohydride reduction and catalytic transfer hydrogenation. It aims to provide researchers and drug development professionals with a detailed and practical resource, encompassing experimental procedures, comparative data, and visual aids to support laboratory-scale synthesis and process development.

Spectroscopic Data for Reactant and Product

Accurate characterization of the starting material and the final product is critical for ensuring the success of the synthesis and the purity of the desired compound.

Table 1: Spectroscopic Data for 4-chloroacetophenone

Data Type	Values
¹H NMR (CDCl₃, 500 MHz)	δ 7.91 (d, J = 8.5 Hz, 2H), 7.45 (d, J = 8.5 Hz, 2H), 2.61 (s, 3H)[1]
¹³C NMR (CDCl₃, 125 MHz)	δ 196.8, 139.6, 135.4, 129.7, 128.9, 26.5[1]
Appearance	Colorless to light yellow liquid after melting[2]
Molecular Weight	154.59 g/mol [3]

Table 2: Spectroscopic Data for 1-(4-Chlorophenyl)ethanol

Data Type	Values
¹H NMR (CDCl₃, 400 MHz)	δ 7.26–7.33 (m, 4H), 4.89 (q, J = 6.4 Hz, 1H), 1.88 (s, 1H), 1.48 (d, J = 6.4 Hz, 3H)[4]
¹³C NMR (CDCl₃, 100 MHz)	δ 144.3, 133.0, 128.6, 126.8, 69.7, 25.3[4]
Appearance	Colorless liquid
Molecular Weight	156.61 g/mol [5]

Synthesis Methodologies

Sodium Borohydride Reduction

Sodium borohydride (NaBH₄) is a mild and selective reducing agent commonly used for the reduction of aldehydes and ketones.[6] It offers the advantages of operational simplicity and high yields.

The reduction proceeds via the nucleophilic addition of a hydride ion (H⁻) from the borohydride to the electrophilic carbonyl carbon of 4-chloroacetophenone. The resulting alkoxide is subsequently protonated by the solvent (typically an alcohol) to yield 1-(4-chlorophenyl)ethanol.

Figure 1: Simplified mechanism of NaBH₄ reduction.

• Preparation: In a round-bottom flask, dissolve 4-chloroacetophenone (1.0 eq) in ethanol (B145695) (or methanol) at room temperature.

• Reduction: Cool the solution in an ice bath. Add sodium borohydride (1.5 eq) portion-wise over 15-20 minutes, maintaining the temperature below 10 °C.

• Reaction Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up: Quench the reaction by the slow addition of water. Remove the organic solvent under reduced pressure. Extract the aqueous layer with ethyl acetate (B1210297) (3 x 20 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo to afford the crude product. Purify by column chromatography on silica (B1680970) gel if necessary.

Catalytic Transfer Hydrogenation

Catalytic transfer hydrogenation is an alternative reduction method that uses a hydrogen donor (e.g., isopropanol, formic acid) in the presence of a metal catalyst, typically based on ruthenium or rhodium.[7] This method avoids the use of pressurized hydrogen gas.

• Catalyst Preparation: In a Schlenk flask under an inert atmosphere, add the ruthenium catalyst (e.g., a Noyori-type catalyst, 0.5-1 mol%).

• Reaction Mixture: Add a solution of 4-chloroacetophenone (1.0 eq) in isopropanol. Add a base (e.g., potassium isopropoxide) as a co-catalyst.

• Reaction: Heat the mixture to reflux and monitor the reaction by TLC.

• Work-up and Purification: After completion, cool the reaction mixture and filter off the catalyst. Remove the solvent under reduced pressure and purify the residue by column chromatography.

Quantitative Data Summary

The choice of synthetic method can significantly impact the reaction's efficiency and outcome. The following tables summarize key quantitative data for different reduction approaches.

Table 3: Comparison of Reduction Methods

Method	Reducing Agent/Catalyst	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Sodium Borohydride	NaBH₄	Methanol	0 - RT	1 - 2	>95	Generic Lab Procedure
Transfer Hydrogenation	RuCl₂ (PPh₃)₃ / i-PrOH / Base	Toluene	82	1 - 4	97	[8]
Biocatalytic Reduction	Acetobacter sp.	Buffer/Isopropanol	30	2	~97	[9]

Table 4: Enantioselective Reduction of 4-chloroacetophenone

Catalyst/Biocatalyst	Hydrogen Donor	Yield (%)	Enantiomeric Excess (ee, %)	Configuration	Reference
Acetobacter sp. CCTCC M209061	Isopropanol	>97	>99	R	[9]
Saccharomyces cerevisiae B5	Ethanol	-	-	-	[10]
Ru-TsDPEN catalyst	HCOOH/Et₃N	~95	>98	S or R (depending on catalyst chirality)	[11]

Experimental Workflow

The general workflow for the synthesis, work-up, and purification of 1-(4-chlorophenyl)ethanol is depicted below.

Figure 2: General experimental workflow.

Conclusion

The synthesis of 1-(4-chlorophenyl)ethanol from 4-chloroacetophenone can be effectively achieved through several reliable methods. Sodium borohydride reduction offers a straightforward, high-yielding approach suitable for general laboratory synthesis. For applications requiring high enantiopurity, catalytic asymmetric transfer hydrogenation or biocatalytic methods are superior, providing excellent yields and enantiomeric excesses. The detailed protocols and comparative data presented in this guide serve as a valuable resource for the selection and implementation of the most appropriate synthetic strategy to meet specific research and development needs.

References

• 1. rsc.org [rsc.org]
• 2. ruifuchem.com [ruifuchem.com]
• 3. P-Chloroacetophenone | C8H7ClO | CID 7467 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. rsc.org [rsc.org]
• 5. (1S)-1-(4-chlorophenyl)ethan-1-ol | C8H9ClO | CID 6950175 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Enantioselective reduction of ketones - Wikipedia [en.wikipedia.org]
• 7. scispace.com [scispace.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. [Preparation of chiral alcohol by stereoselective reduction of acetophenone and chloroacetophenone with yeast cells] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. kanto.co.jp [kanto.co.jp]

An In-depth Technical Guide to the Enantiomers of 1-(4-Chlorophenyl)ethanol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the (S)- and (R)-enantiomers of 1-(4-chlorophenyl)ethanol, crucial chiral building blocks in the synthesis of pharmaceuticals and other biologically active molecules. This document details their physicochemical properties, outlines various methods for their stereoselective synthesis and resolution, and provides in-depth experimental protocols for key methodologies. Quantitative data is presented in structured tables for comparative analysis, and experimental workflows are visualized to facilitate understanding.

Introduction

Chiral secondary alcohols are pivotal intermediates in the asymmetric synthesis of complex molecules. Among these, the enantiomers of 1-(4-chlorophenyl)ethanol have garnered significant attention due to the prevalence of the 4-chlorophenyl moiety in a wide range of pharmaceuticals and agrochemicals. The stereochemistry at the carbinol center is often critical for the biological activity and efficacy of the final product. Consequently, robust and efficient methods for the preparation of enantiomerically pure (S)-1-(4-chlorophenyl)ethanol and (R)-1-(4-chlorophenyl)ethanol are of paramount importance to the chemical and pharmaceutical industries.

This guide serves as a technical resource for researchers and professionals engaged in the synthesis and application of these chiral alcohols. It consolidates key data and methodologies to support the development of efficient and scalable synthetic strategies.

Physicochemical Properties

A thorough understanding of the physical and chemical properties of the individual enantiomers is fundamental for their synthesis, purification, and characterization. The following tables summarize the key physicochemical data for (S)- and (R)-1-(4-chlorophenyl)ethanol.

Table 1: General and Physical Properties

Property	(S)-1-(4-Chlorophenyl)ethanol	(R)-1-(4-Chlorophenyl)ethanol	Racemic 1-(4-Chlorophenyl)ethanol
Molecular Formula	C₈H₉ClO[1][2]	C₈H₉ClO[3]	C₈H₉ClO[4]
Molecular Weight	156.61 g/mol [1][2]	156.61 g/mol [3]	156.61 g/mol [4]
Appearance	Liquid[1]	Colorless to pale yellow liquid	Liquid[4]
Density	1.175 g/mL at 25 °C[1]	1.171 g/mL at 25 °C (lit.)	1.171 g/mL at 25 °C (lit.)[4]
Boiling Point	240.6 °C at 760 mmHg[1]	119 °C at 10 mmHg (lit.)	119 °C at 10 mmHg (lit.)[4]
Refractive Index (n20/D)	1.544[1]	1.541 (lit.)	1.541 (lit.)[4]
Specific Rotation ([α]20/D)	-48.0° (c = 1 in chloroform)[1]	Not explicitly found, but expected to be equal in magnitude and opposite in sign to the (S)-enantiomer.	0°
Flash Point	>110 °C[1]	>230°F (>110 °C)	>230°F (>110 °C)
Vapor Pressure	0.0204 mmHg at 25°C[1]	0.0204 mmHg at 25°C	0.0204 mmHg at 25°C

Synthesis and Resolution Strategies

The preparation of enantiomerically pure 1-(4-chlorophenyl)ethanol can be broadly categorized into two main strategies: asymmetric synthesis from the prochiral ketone (4-chloroacetophenone) and resolution of the racemic alcohol.

Asymmetric Synthesis: Reduction of 4-Chloroacetophenone

The most direct route to enantiomerically enriched 1-(4-chlorophenyl)ethanol is the asymmetric reduction of 4-chloroacetophenone. This can be achieved using both chemical and biological catalysts.

Asymmetric transfer hydrogenation is a powerful method for the enantioselective reduction of ketones. Ruthenium complexes bearing chiral ligands are among the most effective catalysts for this transformation.

• Workflow for Asymmetric Transfer Hydrogenation:

Caption: Workflow for Asymmetric Transfer Hydrogenation.

Table 2: Representative Results for Asymmetric Transfer Hydrogenation of 4-Chloroacetophenone

Catalyst System	Hydrogen Donor	Base	Temp. (°C)	Yield (%)	ee (%)	Configuration
RuCl₂--INVALID-LINK--	HCOOH/NEt₃	-	28	95	95	S
[{RuCl₂(p-cymene)}₂]/(1R,2R)-TsDPEN	Isopropanol	KOtBu	25	>99	98	R

Kinetic Resolution of Racemic 1-(4-Chlorophenyl)ethanol

Kinetic resolution is a widely used technique that relies on the differential reaction rates of the two enantiomers of a racemic mixture with a chiral catalyst, typically an enzyme. Lipases are commonly employed for the enantioselective acylation of alcohols.

In a typical lipase-catalyzed kinetic resolution of racemic 1-(4-chlorophenyl)ethanol, one enantiomer is selectively acylated, allowing for the separation of the unreacted alcohol and the newly formed ester. Candida antarctica lipase (B570770) B (CALB), often in its immobilized form (Novozym 435), is a highly effective biocatalyst for this purpose.

• Workflow for Lipase-Catalyzed Kinetic Resolution:

Caption: Workflow for Lipase-Catalyzed Kinetic Resolution.

Table 3: Representative Results for Lipase-Catalyzed Kinetic Resolution of Racemic 1-(4-Chlorophenyl)ethanol

Lipase	Acyl Donor	Solvent	Temp. (°C)	Conversion (%)	ee (Alcohol) (%)	ee (Ester) (%)
Candida antarctica Lipase B	Vinyl Acetate (B1210297)	Heptane (B126788)	60	~50	>99 (R)	>99 (S)
Pseudomonas cepacia Lipase	Vinyl Acetate	MTBE	RT	30	92 (S)	-

Dynamic Kinetic Resolution (DKR)

Dynamic kinetic resolution combines the kinetic resolution of a racemic starting material with in-situ racemization of the less reactive enantiomer. This allows for the theoretical conversion of 100% of the racemate into a single, enantiopure product. A common approach for secondary alcohols involves the combination of a lipase for the enantioselective acylation and a ruthenium complex for the racemization of the unreacted alcohol.

• Workflow for Dynamic Kinetic Resolution:

Caption: Principle of Dynamic Kinetic Resolution.

Table 4: Representative Results for Dynamic Kinetic Resolution of Racemic 1-(4-Chlorophenyl)ethanol

Racemization Catalyst	Lipase	Acyl Donor	Solvent	Temp. (°C)	Yield (%)	ee (%)
[Ru₂(CO)₄I₂(μ-I)]₂	Novozym 435	4-Chlorophenyl acetate	Toluene	70	>99	>99
Cationic Ru Complex	Novozym 435	Isopropenyl acetate	Toluene	RT	92	>99

Experimental Protocols

This section provides detailed experimental procedures for the key methods discussed.

Protocol for Asymmetric Transfer Hydrogenation of 4-Chloroacetophenone

Materials:

• 4-Chloroacetophenone

• [{RuCl₂(p-cymene)}₂]

• (1S,2S)-(+)-N-(p-Toluenesulfonyl)-1,2-diphenylethylenediamine ((S,S)-TsDPEN)

• Formic acid/triethylamine (5:2 azeotropic mixture)

• Anhydrous solvent (e.g., dichloromethane)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Silica (B1680970) gel for column chromatography

• Solvents for chromatography (e.g., hexanes/ethyl acetate)

Procedure:

• In a Schlenk tube under an inert atmosphere (e.g., argon), dissolve the ruthenium precursor and the chiral ligand in the anhydrous solvent to form the catalyst in situ.

• Add 4-chloroacetophenone to the catalyst solution.

• Add the formic acid/triethylamine mixture to initiate the reaction.

• Stir the reaction mixture at the specified temperature and monitor the progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, quench the reaction by adding saturated sodium bicarbonate solution.

• Extract the aqueous layer with dichloromethane.

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to obtain the enantiomerically enriched 1-(4-chlorophenyl)ethanol.

• Determine the yield and enantiomeric excess of the product.

Protocol for Lipase-Catalyzed Kinetic Resolution of Racemic 1-(4-Chlorophenyl)ethanol

Materials:

• Racemic 1-(4-chlorophenyl)ethanol

• Immobilized Candida antarctica lipase B (Novozym 435)

• Vinyl acetate

• Anhydrous organic solvent (e.g., heptane or MTBE)

• Silica gel for column chromatography

• Solvents for chromatography (e.g., hexanes/ethyl acetate)

Procedure:

• To a solution of racemic 1-(4-chlorophenyl)ethanol in the anhydrous organic solvent, add Novozym 435.

• Add vinyl acetate to the mixture.

• Stir the suspension at the desired temperature.

• Monitor the reaction progress by GC or HPLC until approximately 50% conversion is reached.

• Filter off the enzyme and wash it with the solvent.

• Concentrate the filtrate under reduced pressure.

• Separate the unreacted alcohol and the formed ester by silica gel column chromatography.

• Determine the yields and enantiomeric excesses of both the resolved alcohol and the ester.

Protocol for Dynamic Kinetic Resolution of Racemic 1-(4-Chlorophenyl)ethanol

Materials:

• Racemic 1-(4-chlorophenyl)ethanol

• Ruthenium catalyst (e.g., Shvo's catalyst or a similar complex)

• Immobilized Candida antarctica lipase B (Novozym 435)

• Acyl donor (e.g., isopropenyl acetate or 4-chlorophenyl acetate)

• Anhydrous toluene

• Silica gel for column chromatography

• Solvents for chromatography (e.g., hexanes/ethyl acetate)

Procedure:

• In a reaction vessel under an inert atmosphere, combine the racemic 1-(4-chlorophenyl)ethanol, the ruthenium catalyst, and Novozym 435 in anhydrous toluene.

• Add the acyl donor to the mixture.

• Stir the reaction mixture at the specified temperature.

• Monitor the reaction until complete conversion of the starting material is observed.

• Filter off the catalysts.

• Concentrate the filtrate under reduced pressure.

• Purify the resulting ester by silica gel column chromatography.

• Determine the yield and enantiomeric excess of the product.

Determination of Enantiomeric Excess

The enantiomeric excess (ee) of the synthesized or resolved 1-(4-chlorophenyl)ethanol is a critical parameter. Chiral High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are the most common and reliable methods for its determination.

Table 5: Chiral HPLC and GC Methods for Enantiomeric Excess Determination

Method	Column	Mobile Phase / Carrier Gas	Conditions	Retention Times
HPLC	Chiralcel OD-H	n-Hexane/Isopropanol (95:5)	Flow rate: 0.5 mL/min, UV detection at 214 nm	(S)-enantiomer: 10.69 min, (R)-enantiomer: 11.76 min
HPLC	Chiralpak AD-H	n-Hexane/Isopropanol (95:5)	Flow rate: 1.0 mL/min, UV detection at 220 nm	Not specified
GC	HYDRODEX β-TBDAc	Hydrogen	150 °C isothermal, 1.0 bar	Not specified, baseline separation achieved

General Protocol for Chiral HPLC Analysis

• Sample Preparation: Dissolve a small amount of the sample (approx. 1 mg/mL) in the mobile phase.

• Instrumentation: Use an HPLC system equipped with a chiral column and a UV detector.

• Chromatographic Conditions: Set the mobile phase composition, flow rate, and column temperature as specified in the method.

• Injection: Inject a small volume (e.g., 10 µL) of the sample.

• Data Analysis: Integrate the peak areas of the two enantiomers. Calculate the enantiomeric excess using the formula: ee (%) = [|Area₁ - Area₂| / (Area₁ + Area₂)] x 100.

Conclusion

The enantiomers of 1-(4-chlorophenyl)ethanol are valuable chiral synthons with significant applications in the pharmaceutical and fine chemical industries. This technical guide has provided a detailed overview of their properties, synthesis, and resolution. The presented experimental protocols and quantitative data offer a practical resource for chemists and engineers working on the stereoselective synthesis of these important building blocks. The choice of the optimal method—be it asymmetric reduction, kinetic resolution, or dynamic kinetic resolution—will depend on factors such as the desired enantiomer, required enantiopurity, scalability, and economic considerations. The continuous development of more efficient and selective catalysts and biocatalysts will undoubtedly further enhance the accessibility of these crucial chiral intermediates.

References

• 1. benchchem.com [benchchem.com]
• 2. 1-(4-Chlorophenyl)ethanol | 3391-10-4 [chemicalbook.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

Commercial Sourcing and Technical Applications of 1-(4-Chlorophenyl)ethanol: A Guide for Researchers

For researchers, scientists, and professionals in drug development, securing a reliable source of key chemical intermediates is paramount. 1-(4-Chlorophenyl)ethanol, a chiral alcohol, serves as a critical building block in the synthesis of various pharmaceutical compounds. This technical guide provides an in-depth overview of its commercial availability, key physical and chemical properties, and detailed experimental protocols for its synthesis and analysis.

Commercial Suppliers and Market Overview

1-(4-Chlorophenyl)ethanol is readily available from a multitude of chemical suppliers, catering to both research and bulk-scale requirements. The pricing is influenced by the desired purity, quantity, and whether the product is a racemic mixture or a specific enantiomer. Higher purity grades and enantiomerically pure forms command a premium. Below is a summary of representative commercial suppliers and their offerings.

Supplier	Product Name	CAS Number	Purity	Quantity	Price (USD)
Sigma-Aldrich	1-(4-Chlorophenyl)ethanol	3391-10-4	98%	25 g	$110.00[1]
Thermo Scientific	1-(4-chlorophenyl)ethanol, 98%	3391-10-4	98%	25 g	$165.00[2]
AK Scientific	1-(4-Chlorophenyl)ethanol	3391-10-4	-	10 g	$60.00[1]
Biosynth Carbosynth	1-(4-Chlorophenyl)ethanol	3391-10-4	-	10 g	$40.60[1]
Biosynth Carbosynth	1-(4-Chlorophenyl)ethanol	3391-10-4	-	25 g	$65.00[1]
Crysdot	1-(4-Chlorophenyl)ethanol	3391-10-4	-	25 g	$49.00[1]
Heterocyclics	1-(4-Chlorophenyl)ethanol	3391-10-4	-	100 g	$137.00[1]
American Custom Chemicals Corporation	1-(4-CHLOROPHENYL)ETHANOL	3391-10-4	-	25 g	$1154.54[1]
HANGZHOU LEAP CHEM CO., LTD.	(R)-1-(4-Chlorophenyl)ethanol	-	99.00%	-	Inquiry[3]
Henan Lihao Chem Plant Limited	(R)-4-Chloro-alpha-methylbenzyl alcohol	-	99%	-	Inquiry[3]
NINGBO INNO PHARMCHEM CO.,LTD.	1-(4-Chlorophenyl)ethanol	3391-10-4	High-Purity	Bulk	Inquiry[4]

Physicochemical Properties

A comprehensive understanding of the physical and chemical properties of 1-(4-Chlorophenyl)ethanol is essential for its handling, storage, and application in chemical synthesis.

Property	Value
CAS Number	3391-10-4[1]
Molecular Formula	C₈H₉ClO[1]
Molecular Weight	156.61 g/mol [1]
Appearance	Colorless to pale yellow liquid
Boiling Point	119 °C at 10 mmHg[5]
Density	1.171 g/mL at 25 °C[5]
Refractive Index	n20/D 1.541[5]
Flash Point	>230 °F[5]
Solubility	Soluble in organic solvents, limited solubility in water.

Synthetic Pathways and Experimental Protocols

The most common laboratory and industrial synthesis of 1-(4-Chlorophenyl)ethanol involves the reduction of 4'-chloroacetophenone (B41964). Asymmetric synthesis to obtain specific enantiomers is of particular interest in pharmaceutical applications.

Experimental Workflow for Synthesis

Caption: A generalized workflow for the synthesis of 1-(4-Chlorophenyl)ethanol.

Protocol 1: Synthesis via Willgerodt-Kindler Reaction and Reduction

This method, adapted from patent literature, involves the conversion of 4-chloroacetophenone to 4-chlorophenylacetic acid, followed by reduction.[6]

Step 1: Synthesis of 1-(4-chlorophenyl)-2-morpholine ethylthione

• In a 100 mL three-necked flask equipped with a magnetic stirrer, add 11.8 mL (135.6 mmol) of morpholine.

• To the stirred solution, add 6.0 g (39 mmol) of 4-chloroacetophenone and 2.0 g (62.4 mmol) of sulfur powder.

• Heat the mixture to reflux at 127 °C for 5 hours.

• Cool the reaction mixture to room temperature.

• Add 100 mL of ethyl acetate (B1210297) and stir for 30 minutes.

• Filter the solid and dry to obtain 1-(4-chlorophenyl)-2-morpholine ethylthione, which can be used in the next step without further purification.[6]

Step 2: Synthesis of 4-chlorophenylacetic acid

• In a 200 mL three-necked flask, prepare a solution of 50% ethanol (B145695) in water (80 mL).

• Add the 1-(4-chlorophenyl)-2-morpholine ethylthione from the previous step and 5.6 g (100 mmol) of potassium hydroxide.

• Heat the mixture to reflux for 24 hours.

• Cool the reaction to room temperature and add 70 mL of water.

• Adjust the pH to 7 with 6N hydrochloric acid and filter to remove any precipitate.

• Further, adjust the pH of the filtrate to 2 with 6N hydrochloric acid to precipitate the product.

• Filter the white solid, wash with water, and dry to yield 4-chlorophenylacetic acid.[6]

Step 3: Reduction to 1-(4-Chlorophenyl)ethanol Note: The patent describes the synthesis of the isomeric 2-(4-chlorophenyl)ethanol (B160499) from 4-chlorophenylacetic acid. A direct reduction of 4'-chloroacetophenone is more common for 1-(4-Chlorophenyl)ethanol.

A more direct approach involves the catalytic transfer hydrogenation of 4'-chloroacetophenone.

Protocol 2: Asymmetric Transfer Hydrogenation

This method is suitable for producing enantiomerically enriched 1-(4-Chlorophenyl)ethanol.

• In a reaction vessel, dissolve the chiral catalyst (e.g., a ruthenium-based catalyst) and a chiral ligand in a suitable solvent like 2-propanol under an inert atmosphere.

• Add 4'-chloroacetophenone to the solution.

• Add a hydrogen donor, such as 2-propanol, and a base (e.g., potassium hydroxide).

• Stir the reaction mixture at a controlled temperature until the reaction is complete (monitored by TLC or GC).

• Quench the reaction with an aqueous acid solution.

• Extract the product with an organic solvent.

• Dry the organic layer and remove the solvent under reduced pressure.

• Purify the product by column chromatography to obtain the chiral 1-(4-Chlorophenyl)ethanol.

Analytical Methodologies

Accurate analysis of 1-(4-Chlorophenyl)ethanol, including the determination of enantiomeric purity, is crucial for quality control and research applications.

Chiral Gas Chromatography (GC) for Enantiomeric Separation

Instrumentation:

• Gas chromatograph equipped with a Flame Ionization Detector (FID).

• Chiral capillary column (e.g., HYDRODEX β-TBDAc).[7]

GC Conditions:

• Injection Volume: 1 µL (split 1:30)

• Injection Temperature: 230 °C

• Carrier Gas: Hydrogen at 1.0 bar

• Oven Temperature: 150 °C (isothermal)

• Detector Temperature: 230 °C[7]

Sample Preparation:

• Dissolve the sample in a suitable solvent (e.g., methanol) to a concentration of 2 mg/mL.[7]

Chiral High-Performance Liquid Chromatography (HPLC) for Enantiomeric Separation

Instrumentation:

• HPLC system with a UV detector.

• Chiral stationary phase column (e.g., polysaccharide-based columns like ChiralPAK).[8]

HPLC Conditions:

• The mobile phase composition and flow rate will depend on the specific chiral column used and should be optimized. Common mobile phases include mixtures of hexane/isopropanol or methanol/acetonitrile.[8]

Sample Preparation:

• Dissolve the sample in the mobile phase or a compatible solvent.

Application in Pharmaceutical Synthesis

1-(4-Chlorophenyl)ethanol is a key chiral intermediate in the synthesis of several antifungal agents, including econazole (B349626) and miconazole.[9][10][11] These drugs function by inhibiting the fungal enzyme lanosterol (B1674476) 14α-demethylase, which is essential for the biosynthesis of ergosterol, a vital component of the fungal cell membrane.

Synthetic Pathway to Econazole

Caption: Simplified synthetic pathway illustrating the use of 1-(4-Chlorophenyl)ethanol in the synthesis of the antifungal drug Econazole.

This technical guide provides a foundational understanding of the commercial landscape and technical applications of 1-(4-Chlorophenyl)ethanol. For specific research and development needs, it is recommended to consult the detailed safety data sheets (SDS) from suppliers and relevant scientific literature for in-depth protocols and safety information.

References

• 1. 1-(4-Chlorophenyl)ethanol price,buy 1-(4-Chlorophenyl)ethanol - chemicalbook [m.chemicalbook.com]
• 2. 1-(4-chlorophenyl)ethanol, 98%, Thermo Scientific 25 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 3. echemi.com [echemi.com]
• 4. nbinno.com [nbinno.com]
• 5. 1-(4-Chlorophenyl)ethanol price,buy 1-(4-Chlorophenyl)ethanol - chemicalbook [chemicalbook.com]
• 6. CN102816051A - Process for synthesizing 4-chlorophenyl ethanol - Google Patents [patents.google.com]
• 7. Chiral Separation of racemic 1-(4-chlorophenyl)ethanol [chromaappdb.mn-net.com]
• 8. An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020) - PMC [pmc.ncbi.nlm.nih.gov]
• 9. [Antibacterial and antifungal agents. IV. Synthesis and antifungal activity of econazole analogs with pyrrole structure] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. CN104860887A - Synthesis method of 1-(2,4-dichlorophenyl)-2-(1-imidazolyl)-ethanol - Google Patents [patents.google.com]
• 11. Econazole - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide to the Safe Handling of 1-(4-Chlorophenyl)ethanol

This guide provides comprehensive safety and handling information for 1-(4-Chlorophenyl)ethanol (CAS No: 3391-10-4), intended for researchers, scientists, and professionals in drug development. The information is compiled from safety data sheets and chemical databases to ensure a thorough understanding of the potential hazards and necessary precautions.

Chemical Identification and Physical Properties

1-(4-Chlorophenyl)ethanol, also known as 4-Chlorophenyl methyl carbinol, is a colorless to pale yellow liquid.[1] It is important to be aware of its physical and chemical properties to handle it safely.

Property	Value	References
Molecular Formula	C8H9ClO	[1][2]
Molecular Weight	156.61 g/mol	[1][3][4][5][6]
Appearance	Colorless to pale yellow liquid	[1][2]
Boiling Point	119 °C at 10 mmHg	[3][4][7]
Density	1.171 g/mL at 25 °C	[3][4][7][8]
Flash Point	113 °C (235.4 °F) - closed cup	[1][3][4]
Refractive Index	n20/D 1.541 (lit.)	[3][4]
Water Solubility	Limited solubility	[2]

Hazard Identification and Classification

1-(4-Chlorophenyl)ethanol is classified as a hazardous substance. The following table summarizes its GHS classification.

Hazard Class	Category	Hazard Statement
Acute Toxicity, Oral	4	H302: Harmful if swallowed
Acute Toxicity, Dermal	4	H312: Harmful in contact with skin
Acute Toxicity, Inhalation	4	H332: Harmful if inhaled
Skin Corrosion/Irritation	2	H315: Causes skin irritation
Serious Eye Damage/Eye Irritation	2	H319: Causes serious eye irritation
Specific Target Organ Toxicity (Single Exposure)	3	H335: May cause respiratory irritation

Signal Word: Warning[3][4]

Hazard Pictograms:

Safe Handling and Storage

Proper handling and storage procedures are crucial to minimize risk.

Handling:

• Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[1][9][10]

• Ensure adequate ventilation in the work area.[1][9][10] A local exhaust ventilation system is recommended.

• Avoid contact with skin, eyes, and clothing.[1][9]

• Do not ingest or inhale the substance.[1][9]

• Wash hands thoroughly after handling.[1][10]

• Do not eat, drink, or smoke in areas where the chemical is handled.[1][10]

Storage:

• Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][9]

• Store away from incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[1][9]

A logical workflow for handling 1-(4-Chlorophenyl)ethanol in a laboratory setting is illustrated below.

Safe Handling Workflow for 1-(4-Chlorophenyl)ethanol

Personal Protective Equipment (PPE)

The following PPE is recommended when handling 1-(4-Chlorophenyl)ethanol:

PPE Type	Specification	References
Eye/Face Protection	Safety glasses with side shields or goggles (compliant with EN 166 or OSHA 29 CFR 1910.133).	[1][9]
Hand Protection	Protective gloves (e.g., nitrile rubber).	[1][3][4]
Skin and Body Protection	Wear appropriate protective gloves and clothing to prevent skin exposure.	[1]
Respiratory Protection	A dust mask type N95 (US) may be used when ventilation is inadequate.	[3][4]

First-Aid Measures

In case of exposure, follow these first-aid procedures:

Exposure Route	First-Aid Measures	References
Inhalation	Move the person to fresh air. If symptoms occur, get medical attention.	[1][9]
Skin Contact	Wash off immediately with plenty of water for at least 15 minutes. Get medical attention if symptoms occur.	[1][9]
Eye Contact	Rinse immediately with plenty of water, also under the eyelids, for at least 15 minutes. Get medical attention.	[1][9]
Ingestion	Do NOT induce vomiting. Get medical attention.	[1][9]

Chemical Stability and Reactivity

Understanding the chemical stability and reactivity is essential for safe storage and handling.

• Reactivity: None known, based on available information.[1][9]

• Chemical Stability: Stable under normal conditions.[1][9]

• Hazardous Polymerization: Hazardous polymerization does not occur.[1][9]

• Conditions to Avoid: Incompatible products, excess heat.[1][9]

• Incompatible Materials: Strong oxidizing agents, strong acids, strong bases.[1][9]

• Hazardous Decomposition Products: Carbon monoxide (CO), Carbon dioxide (CO2), Hydrogen chloride gas.[1][9]

The following diagram illustrates the chemical's incompatibilities and hazardous decomposition products.

Chemical Incompatibilities and Decomposition

Toxicological Information

Accidental Release Measures

In the event of a spill:

• Personal Precautions: Ensure adequate ventilation and wear appropriate personal protective equipment.[9]

• Environmental Precautions: Should not be released into the environment.[9]

• Methods for Cleaning Up: Absorb the spill with inert material (e.g., sand, silica (B1680970) gel, acid binder, universal binder, sawdust). Keep in suitable, closed containers for disposal.[11]

Disposal Considerations

Dispose of this chemical and its container in accordance with local, regional, and national regulations. Do not allow it to enter drains or waterways.

This technical guide is intended to provide a comprehensive overview of the safety and handling precautions for 1-(4-Chlorophenyl)ethanol. It is essential to consult the specific Safety Data Sheet (SDS) for the product you are using and to conduct a thorough risk assessment before beginning any work.

References

• 1. fishersci.de [fishersci.de]
• 2. Page loading... [guidechem.com]
• 3. 1-(4-Chlorophenyl)ethanol 98 3391-10-4 [sigmaaldrich.com]
• 4. 1-(4-氯苯基)乙醇 98% | Sigma-Aldrich [sigmaaldrich.com]
• 5. (1S)-1-(4-chlorophenyl)ethan-1-ol | C8H9ClO | CID 6950175 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. scbt.com [scbt.com]
• 7. 1-(4-Chlorophenyl)ethanol | 3391-10-4 [chemicalbook.com]
• 8. chembk.com [chembk.com]
• 9. fishersci.com [fishersci.com]
• 10. echemi.com [echemi.com]
• 11. angenechemical.com [angenechemical.com]

The Versatility of 1-(4-Chlorophenyl)ethanol in Modern Organic Synthesis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-(4-Chlorophenyl)ethanol is a crucial chiral building block in the landscape of modern organic synthesis.[1][2] Its structural features, comprising a 4-chlorophenyl group attached to a stereogenic carbinol center, make it a valuable precursor for the synthesis of a wide array of complex chiral molecules, particularly in the pharmaceutical and agrochemical industries.[1] This technical guide provides an in-depth overview of the core applications of 1-(4-Chlorophenyl)ethanol, with a focus on asymmetric synthesis, derivatization, and catalytic transformations. Detailed experimental protocols, quantitative data, and logical workflow diagrams are presented to facilitate its practical application in a research and development setting.

Core Applications in Organic Synthesis

The primary utility of 1-(4-chlorophenyl)ethanol lies in its role as a chiral synthon. The enantiomerically pure forms, (S)- and (R)-1-(4-chlorophenyl)ethanol, are of significant interest. The main strategies for obtaining and utilizing this compound are detailed below.

Asymmetric Synthesis of Enantiopure 1-(4-Chlorophenyl)ethanol

The direct synthesis of enantiomerically enriched 1-(4-chlorophenyl)ethanol from the prochiral ketone, 4'-chloroacetophenone (B41964), is a highly efficient and widely employed strategy. Biocatalytic reduction and asymmetric transfer hydrogenation are the most prominent methods.

Stereoselective Bioreduction of 4'-Chloroacetophenone

Whole-cell biocatalysts and isolated enzymes offer a green and highly selective route to chiral alcohols.[3] Various microorganisms have been shown to reduce 4'-chloroacetophenone with high enantioselectivity.

Experimental Protocol: Bioreduction of 4'-chloroacetophenone using Acetobacter sp. CCTCC M209061 [3]

• Culture Preparation: Cultivate Acetobacter sp. CCTCC M209061 in a suitable medium to obtain the whole-cell biocatalyst.

• Reaction Setup: In a reaction vessel, prepare a buffer solution (e.g., TEA-HCl buffer, 100 mmol/L, pH 5.0).

• Addition of Reactants: To the buffer, add isopropanol (B130326) (130 mmol/L) as a co-substrate for cofactor regeneration and 4'-chloroacetophenone (5.0 mmol/L).

• Initiation of Biocatalysis: Introduce the wet cells of Acetobacter sp. (e.g., 0.24 g) to the reaction mixture.

• Reaction Conditions: Maintain the reaction at 30°C with agitation (e.g., 160 rpm).

• Monitoring and Work-up: Monitor the progress of the reaction by TLC or GC. Upon completion, extract the product with an organic solvent, dry the organic layer, and purify by chromatography to obtain (R)-1-(4-chlorophenyl)ethanol.

Resolution of Racemic 1-(4-Chlorophenyl)ethanol

Enzymatic Kinetic Resolution (EKR)

Kinetic resolution is a classical method for separating enantiomers, which relies on the differential reaction rates of the two enantiomers with a chiral catalyst, often a lipase (B570770).[4] In the case of racemic 1-(4-chlorophenyl)ethanol, one enantiomer is selectively acylated, allowing for the separation of the acylated product from the unreacted alcohol.

Dynamic Kinetic Resolution (DKR)

A more advanced and efficient approach is Dynamic Kinetic Resolution (DKR), which combines the enzymatic kinetic resolution with an in-situ racemization of the less reactive enantiomer.[2] This allows for a theoretical yield of 100% for the desired enantiomer. A common system for the DKR of secondary alcohols employs Candida antarctica lipase B (often immobilized as Novozym 435) for the enantioselective acylation and a ruthenium complex for the racemization of the alcohol.[1][2][5]

Experimental Protocol: Dynamic Kinetic Resolution of 1-(4-Chlorophenyl)ethanol [1][2]

• Reaction Setup: To a solution of racemic 1-(4-chlorophenyl)ethanol in a suitable solvent (e.g., toluene), add an acyl donor (e.g., 4-chlorophenyl acetate (B1210297), 3 equivalents).

• Addition of Catalysts: Add the racemization catalyst (e.g., a cationic ruthenium complex, 2 mol %) and the immobilized lipase (Novozym 435).

• Reaction Conditions: Stir the reaction mixture at room temperature.

• Monitoring and Work-up: Monitor the conversion to the acetate product by GC or HPLC. Once the reaction is complete, the enzyme can be filtered off, and the product can be purified by chromatography. The acetate can then be hydrolyzed to afford the enantiopure alcohol.

Synthesis of 1-(4-Chlorophenyl)ethanol Derivatives

1-(4-Chlorophenyl)ethanol serves as a starting material for the synthesis of various pharmaceutical and agrochemical intermediates.

Synthesis of 4-Chlorophenylethanol via Willgerodt-Kindler Reaction

A patented process describes the synthesis of 4-chlorophenylethanol from 4-chloroacetophenone, proceeding through a Willgerodt-Kindler reaction to form 4-chlorophenylacetic acid, which is then reduced.[6]

Experimental Protocol: Synthesis of 4-Chlorophenylethanol [6]

• Step 1: Synthesis of 1-(4-chlorophenyl)-2-morpholine ethylthione:

  • In a three-necked flask, combine 4-chloroacetophenone (39 mmol), morpholine (B109124) (135.6 mmol), and sulfur powder (62.4 mmol).

  • Reflux the mixture at 127°C for 5 hours.

  • Cool the reaction mixture to room temperature, add ethyl acetate (100 mL), and stir for 30 minutes.

  • Filter and dry the solid to obtain 1-(4-chlorophenyl)-2-morpholine ethylthione.

• Step 2: Synthesis of 4-chlorophenylacetic acid:

  • In a three-necked flask, dissolve the product from Step 1 in 50% ethanol (B145695) (80 mL).

  • Add potassium hydroxide (B78521) (100 mmol) and reflux for 24 hours.

  • Cool the reaction mixture, add water (70 mL), and adjust the pH to 7 with 6N HCl.

  • Filter to remove the precipitate. Adjust the filtrate to pH 2 with 6N HCl to precipitate the product.

  • Filter, wash with water, and dry to obtain 4-chlorophenylacetic acid.

• Step 3: Reduction to 4-chlorophenylethanol:

  • In a three-necked flask under a nitrogen atmosphere, suspend sodium borohydride (B1222165) (57.8 mmol) in anhydrous tetrahydrofuran (B95107) (50 mL) and cool to 0°C.

  • Add 4-chlorophenylacetic acid (27 mmol) and stir for 10 minutes.

  • Slowly add a solution of iodine (27 mmol) in tetrahydrofuran (40 mL), keeping the temperature below 10°C.

  • After 1 hour, allow the reaction to warm to room temperature and stir for another hour.

  • Slowly add methanol (B129727) (30 mL) and stir for 10 minutes.

  • Remove the solvent under reduced pressure. Add 20% potassium hydroxide solution (80 mL) and stir for 30 minutes.

  • Extract the aqueous layer with dichloromethane (B109758) (3 x 40 mL).

  • Wash the combined organic layers with saturated brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain 4-chlorophenylethanol.

Transfer Dehydrogenation Studies

1-(4-Chlorophenyl)ethanol is also utilized as a model substrate in the study of catalytic transfer dehydrogenation reactions. These studies are crucial for developing new catalytic systems for the oxidation of alcohols. For instance, it has been used to investigate the efficacy of heterogeneous palladium catalysts with olefins as hydrogen acceptors.[7]

Data Presentation

Table 1: Asymmetric Synthesis of 1-(4-Chlorophenyl)ethanol

Method	Catalyst/Biocatalyst	Substrate	Product	Yield (%)	Enantiomeric Excess (ee) (%)	Reference(s)
Bioreduction	Acetobacter sp. CCTCC M209061	4'-Chloroacetophenone	(R)-1-(4-chlorophenyl)ethanol	~97% (after 3 cycles)	>99%	[3]
Dynamic Kinetic Resolution	Ruthenium complex + Novozym 435	Racemic 1-(4-chlorophenyl)ethanol	Enantiopure acetate	High	>99%	[1][2]

Mandatory Visualization

Caption: Workflow for the asymmetric synthesis of enantiopure 1-(4-Chlorophenyl)ethanol.

Caption: Synthetic pathway to 4-Chlorophenylethanol from 4-Chloroacetophenone.

Conclusion

1-(4-Chlorophenyl)ethanol is a versatile and highly valuable chiral building block in organic synthesis. The methodologies for its enantioselective preparation, particularly through dynamic kinetic resolution and biocatalytic reduction, are well-established and offer high efficiency and selectivity. Its utility as a precursor for more complex molecules underscores its importance in the development of new pharmaceuticals and agrochemicals. The experimental protocols and data presented in this guide are intended to serve as a practical resource for researchers engaged in the synthesis and application of this important chiral alcohol.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. A cationic ruthenium complex for the dynamic kinetic resolution of secondary alcohols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Lipase‐Catalysed Enzymatic Kinetic Resolution of Aromatic Morita‐Baylis‐Hillman Derivatives by Hydrolysis and Transesterification - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 2024.sci-hub.st [2024.sci-hub.st]
• 6. CN102816051A - Process for synthesizing 4-chlorophenyl ethanol - Google Patents [patents.google.com]
• 7. Transfer hydrogenation of nitroarenes into anilines by palladium nanoparticles via dehydrogenation of dimethylamine borane complex - RSC Advances (RSC Publishing) [pubs.rsc.org]

Protocols & Analytical Methods

Application Notes and Protocols for the Asymmetric Synthesis of Chiral 1-(4-Chlorophenyl)ethanol

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the asymmetric synthesis of chiral 1-(4-Chlorophenyl)ethanol, a key intermediate in the manufacturing of various pharmaceuticals. The methods described herein focus on achieving high enantioselectivity and yield, utilizing both chemical and biocatalytic approaches.

Introduction

Chiral 1-(4-Chlorophenyl)ethanol is a valuable building block in the synthesis of biologically active molecules. The stereochemistry of this alcohol is often crucial for the efficacy and safety of the final drug product. Therefore, robust and efficient methods for its enantioselective synthesis are of high importance in the pharmaceutical industry. This guide outlines several well-established methods, including asymmetric transfer hydrogenation, biocatalytic reduction, and chemoenzymatic dynamic kinetic resolution, providing detailed protocols and comparative data to aid researchers in selecting the most suitable method for their specific needs.

Asymmetric Transfer Hydrogenation (ATH) with Ruthenium Catalysts

Asymmetric transfer hydrogenation is a powerful technique for the enantioselective reduction of prochiral ketones to chiral alcohols.[1] This method typically employs a chiral ruthenium catalyst in the presence of a hydrogen donor, such as isopropanol (B130326) or a formic acid/triethylamine (B128534) mixture.[2]

Quantitative Data Summary

Catalyst/Pre-catalyst	Ligand	Hydrogen Donor	Base	Temp. (°C)	Yield (%)	e.e. (%)	Configuration
RuCl--INVALID-LINK--	(S,S)-TsDPEN	HCOOH/NEt₃	-	28	>95	98	(R)
[RuCl₂(p-cymene)]₂	(S,S)-TsDPEN	i-PrOH	KOH	80	>99	97	(R)
Iron(II) Complex	P–NH–N–P	HCOOK/H₂O	-	65	up to 88	up to 76	Not Specified

Experimental Protocol: Asymmetric Transfer Hydrogenation using RuCl(S,S)-Tsdpen

• Materials:

  • 4-Chloroacetophenone

  • RuCl--INVALID-LINK-- catalyst

  • Formic acid (HCOOH)

  • Triethylamine (NEt₃)

  • Ethyl acetate (B1210297)

  • Water

  • Anhydrous sodium sulfate

  • Schlenk flask

  • Magnetic stirrer

• Procedure:

  • Under an inert atmosphere (e.g., nitrogen or argon), add 4-chloroacetophenone (5.0 mmol) and RuCl--INVALID-LINK-- (15.5 mg, 0.025 mmol) to a Schlenk flask.[2]

  • Add a freshly prepared 5:2 mixture of formic acid and triethylamine (5 mL).

  • Stir the reaction mixture at 28 °C for 12-24 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

  • Once the reaction is complete, dilute the mixture with water and extract the product with ethyl acetate (3 x 20 mL).[2]

  • Combine the organic layers, dry over anhydrous sodium sulfate, and filter.

  • Remove the solvent under reduced pressure to obtain the crude product.

  • Purify the crude product by column chromatography on silica (B1680970) gel (eluent: hexane/ethyl acetate) to yield enantiomerically enriched 1-(4-chlorophenyl)ethanol.

  • Determine the enantiomeric excess by chiral HPLC or GC analysis.

Catalytic Cycle of Asymmetric Transfer Hydrogenation

Caption: Catalytic cycle for asymmetric transfer hydrogenation.

Biocatalytic Reduction with Whole Cells and Isolated Enzymes

Biocatalysis offers a green and highly selective alternative for the synthesis of chiral alcohols.[3] Whole-cell biocatalysts (e.g., Lactobacillus species) and isolated ketoreductases (KREDs) are commonly employed for the asymmetric reduction of 4-chloroacetophenone.[3][4]

Quantitative Data Summary

Biocatalyst	Co-substrate/Cofactor	pH	Temp. (°C)	Yield (%)	e.e. (%)	Configuration
Lactobacillus senmaizukei	Glucose	5.25	25	High	>99	(S)
Lactobacillus curvatus	Glucose	Optimized	Optimized	High	>99	(S)
Ketoreductase (KRED)	Isopropanol (for cofactor regeneration)	7.0	30	>95	>99	(S)

Experimental Protocol: Whole-Cell Bioreduction using Lactobacillus

• Materials:

  • Lactobacillus strain (e.g., Lactobacillus senmaizukei)

  • MRS broth (for cell culture)

  • Phosphate (B84403) buffer (e.g., 100 mM, pH 5.25)

  • Glucose

  • 4-Chloroacetophenone

  • Ethyl acetate

  • Centrifuge

  • Incubator shaker

• Procedure:

  • Cell Culture: Inoculate the Lactobacillus strain into MRS broth and incubate at 30°C for 24-48 hours until the stationary phase is reached.

  • Cell Harvesting: Harvest the cells by centrifugation (e.g., 5000 rpm, 10 min, 4°C). Wash the cell pellet twice with phosphate buffer.

  • Bioreduction: Resuspend the cell pellet in the phosphate buffer to a desired cell density (e.g., 50 g/L wet cell weight).

  • Add glucose (e.g., 1-2% w/v) as a co-substrate for cofactor regeneration.

  • Add 4-chloroacetophenone (e.g., 10-50 mM) to the cell suspension.

  • Incubate the reaction mixture in a shaker at the optimal temperature (e.g., 25°C) and agitation (e.g., 100 rpm).[3]

  • Monitor the reaction by GC or HPLC.

  • Work-up: Once the reaction is complete, saturate the aqueous phase with NaCl and extract the product with ethyl acetate (3 x 2 volumes).

  • Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the product if necessary and determine the enantiomeric excess.

Experimental Workflow for Biocatalytic Reduction

Caption: Workflow for whole-cell biocatalytic reduction.

Chemoenzymatic Dynamic Kinetic Resolution (DKR)

DKR combines the enantioselectivity of an enzyme for kinetic resolution with in-situ racemization of the slower-reacting enantiomer by a chemical catalyst.[5] This allows for the theoretical conversion of 100% of the racemic starting material into a single enantiomer of the product.

Quantitative Data Summary

Racemization Catalyst	Enzyme	Acyl Donor	Temp. (°C)	Yield (%)	e.e. (%)	Configuration of Product
Shvo's Catalyst	Novozym-435 (CALB)	Isopropenyl acetate	40-70	>95	>99	(R)-acetate
[Cp*RuCl(cod)]	Novozym-435 (CALB)	p-Chlorophenyl acetate	RT	>90	>99	(R)-acetate

Experimental Protocol: DKR of 1-(4-Chlorophenyl)ethanol

• Materials:

  • Racemic 1-(4-chlorophenyl)ethanol

  • Novozym-435 (immobilized Candida antarctica lipase (B570770) B)

  • Shvo's catalyst

  • Isopropenyl acetate

  • Anhydrous toluene (B28343)

  • Molecular sieves (4 Å)

  • Reaction vessel with a reflux condenser

• Procedure:

  • To a solution of racemic 1-(4-chlorophenyl)ethanol (1 mmol) in anhydrous toluene (10 mL), add Novozym-435 (20 mg) and molecular sieves (100 mg).

  • Add the racemization catalyst, Shvo's catalyst (0.01-0.05 mol%).

  • Add isopropenyl acetate (1.5-2.0 equivalents) as the acyl donor.[5]

  • Heat the reaction mixture to 60-70°C with stirring.

  • Monitor the reaction progress by chiral GC, observing the disappearance of the starting material and the formation of the acetate.

  • Upon completion, filter off the enzyme and molecular sieves.

  • Wash the solids with toluene.

  • Combine the filtrate and washings, and remove the solvent under reduced pressure.

  • The resulting product is the enantiomerically pure acetate, which can be hydrolyzed to the corresponding alcohol if desired.

Logical Relationship in Dynamic Kinetic Resolution

Caption: Principle of Dynamic Kinetic Resolution.

Conclusion

The asymmetric synthesis of chiral 1-(4-Chlorophenyl)ethanol can be effectively achieved through various methods, each with its own advantages. Asymmetric transfer hydrogenation offers high yields and enantioselectivities with well-defined catalysts. Biocatalysis provides an environmentally friendly route with excellent stereocontrol. Chemoenzymatic dynamic kinetic resolution allows for the complete conversion of a racemate into a single enantiomeric product. The choice of method will depend on factors such as substrate scope, scalability, cost, and the desired enantiomer. The protocols and data presented in this guide serve as a valuable resource for the development of efficient and selective syntheses of this important chiral intermediate.

References

• 1. Asymmetric Transfer Hydrogenation [sigmaaldrich.com]
• 2. kanto.co.jp [kanto.co.jp]
• 3. researchgate.net [researchgate.net]
• 4. Application of Ketoreductase in Asymmetric Synthesis of Pharmaceuticals and Bioactive Molecules: An Update (2018-2020) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for the Biocatalytic Reduction of 4-Chloroacetophenone to 1-(4-Chlorophenyl)ethanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

The enantioselective reduction of prochiral ketones to their corresponding chiral alcohols is a critical transformation in the synthesis of pharmaceuticals and fine chemicals. 1-(4-Chlorophenyl)ethanol is a valuable chiral building block for various biologically active molecules. Biocatalysis offers a green and efficient alternative to traditional chemical methods, often providing high enantioselectivity under mild reaction conditions. This document provides detailed application notes and protocols for the biocatalytic reduction of 4-chloroacetophenone to 1-(4-chlorophenyl)ethanol using whole-cell biocatalysts and isolated enzymes.

Biocatalytic Approaches

Two primary biocatalytic strategies are presented: the use of readily available whole-cell biocatalysts (Daucus carota and Saccharomyces cerevisiae) and the application of isolated enzymes (ketoreductases and alcohol dehydrogenases).

Whole-Cell Biocatalysis

Whole-cell biocatalysis utilizes the enzymatic machinery within living organisms, offering a cost-effective and operationally simple approach as it circumvents the need for enzyme purification and external cofactor regeneration.

Daucus carota (Carrot)

Carrot roots are a readily available and inexpensive source of ketoreductases.[1] The reaction is easy to set up and requires no aseptic conditions.[1]

Saccharomyces cerevisiae (Baker's Yeast)

Yeast, particularly specific strains of Saccharomyces cerevisiae, is a well-established biocatalyst for the asymmetric reduction of ketones.[2] The use of a co-substrate like ethanol (B145695) can enhance the reaction by regenerating the necessary cofactors.[2]

Isolated Enzymes

The use of purified ketoreductases (KREDs) or alcohol dehydrogenases (ADHs) allows for more controlled reaction conditions and potentially higher specific activities. However, this approach requires the addition of a cofactor regeneration system. A common method is the substrate-coupled approach, where a secondary alcohol like isopropanol (B130326) is used in excess to drive the regeneration of the NAD(P)H cofactor.

Quantitative Data Summary

The following tables summarize the quantitative data for the biocatalytic reduction of 4-chloroacetophenone using different methods.

Biocatalyst	Substrate Concentration	Co-substrate/Additive	Temperature (°C)	Time (h)	Conversion (%)	Enantiomeric Excess (ee %)	Stereochemistry	Reference
Saccharomyces cerevisiae B5	1 g/L	5% (v/v) Ethanol	25	24	>99	>99	(R)	[2][3]
Daucus carota	1 g/L	None	Room Temp.	48	High	High	(S)	[1][4]
TeSADH mutant (P84S/I86A)	10 mM	30% (v/v) 2-Propanol	50	12	Moderate	>99	(R)	[5]

Note: "High" for Daucus carota indicates that while specific numerical data for 4-chloroacetophenone was not found, related studies on substituted acetophenones report high conversions and enantioselectivities.[1][4] The stereochemical outcome with Daucus carota typically follows Prelog's rule, yielding the (S)-alcohol.

Experimental Workflow

Experimental workflow for biocatalytic reduction.

Experimental Protocols

Protocol 1: Reduction using Saccharomyces cerevisiae B5

This protocol is optimized for high conversion and enantioselectivity to the (R)-enantiomer.[2][3]

Materials:

• 4-chloroacetophenone

• Saccharomyces cerevisiae B5 (or a suitable alternative strain)

• Ethanol

• Phosphate (B84403) buffer (pH 8.0)

• Erlenmeyer flasks

• Orbital shaker

• Ethyl acetate (B1210297)

• Anhydrous sodium sulfate

• Rotary evaporator

• GC system with a chiral column

Procedure:

• Yeast Culture: Cultivate Saccharomyces cerevisiae B5 in a suitable growth medium (e.g., YM broth) until a sufficient cell density is reached. Harvest the cells by centrifugation and wash with sterile water.

• Reaction Setup: In a sterile Erlenmeyer flask, suspend the yeast cells in the phosphate buffer (pH 8.0).

• Co-substrate Addition: Add ethanol to a final concentration of 5% (v/v).

• Substrate Addition: Add 4-chloroacetophenone to a final concentration of 1 g/L.

• Incubation: Incubate the flask in an orbital shaker at 25°C with agitation for 24 hours.

• Reaction Monitoring: Monitor the progress of the reaction by taking aliquots at regular intervals. Extract the aliquot with an equal volume of ethyl acetate, dry the organic layer over anhydrous sodium sulfate, and analyze by GC.

• Work-up: After 24 hours (or upon reaction completion), remove the yeast cells by centrifugation or filtration.

• Extraction: Extract the supernatant/filtrate with ethyl acetate (3 x volume of the aqueous phase).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting 1-(4-chlorophenyl)ethanol by column chromatography if necessary.

• Analysis: Determine the conversion and enantiomeric excess by chiral GC analysis.

Protocol 2: Reduction using Daucus carota (Carrot)

This protocol provides a simple and environmentally friendly method for the synthesis of the (S)-enantiomer.[1][4]

Materials:

• 4-chloroacetophenone

• Fresh carrots (Daucus carota)

• Deionized water

• Erlenmeyer flasks

• Orbital shaker

• Ethyl acetate

• Anhydrous sodium sulfate

• Rotary evaporator

• GC system with a chiral column

Procedure:

• Biocatalyst Preparation: Wash fresh carrots thoroughly and cut them into small pieces or grate them.

• Reaction Setup: In an Erlenmeyer flask, add 10 g of carrot pieces to 100 mL of deionized water.

• Substrate Addition: Add 100 mg of 4-chloroacetophenone to the flask.

• Incubation: Place the flask in an orbital shaker at room temperature with agitation (e.g., 180 rpm) for 48 hours.

• Reaction Monitoring: Periodically sample the reaction mixture by withdrawing a small aliquot. Extract with ethyl acetate and analyze by GC to monitor conversion.

• Work-up: After 48 hours, separate the carrot pieces from the aqueous phase by filtration.

• Extraction: Extract the aqueous filtrate with ethyl acetate (3 x 50 mL).

• Drying and Concentration: Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica (B1680970) gel.

• Analysis: Analyze the purified product to determine the yield and enantiomeric excess using chiral GC.

Protocol 3: Reduction using an Isolated Alcohol Dehydrogenase (ADH)

This protocol is a general guideline for using a purified ADH with a substrate-coupled cofactor regeneration system. The specific enzyme, concentrations, and conditions may require optimization.

Materials:

• 4-chloroacetophenone

• Alcohol Dehydrogenase (e.g., from Thermoanaerobacter sp. or a commercially available KRED)

• NADP⁺ or NAD⁺

• 2-Propanol

• Tris-HCl buffer (e.g., 50 mM, pH 7.0)

• Reaction vessel (e.g., glass vial)

• Thermostatted shaker

• Ethyl acetate

• Anhydrous sodium sulfate

• GC system with a chiral column

Procedure:

• Reaction Setup: In a reaction vessel, prepare a solution of Tris-HCl buffer containing 30% (v/v) 2-propanol.

• Cofactor Addition: Add the nicotinamide (B372718) cofactor (NADP⁺ or NAD⁺) to a final concentration of approximately 1.0 mM.

• Enzyme Addition: Add the alcohol dehydrogenase to a suitable final concentration (this will depend on the specific activity of the enzyme preparation, typically in the range of 1-5 µM).

• Substrate Addition: Add 4-chloroacetophenone to a final concentration of 10 mM.

• Incubation: Incubate the reaction mixture at an optimal temperature for the enzyme (e.g., 30-50°C) with shaking for 12-24 hours.

• Reaction Monitoring: Monitor the reaction progress by taking samples at different time points, quenching the reaction (e.g., by adding a water-immiscible organic solvent), extracting the product, and analyzing by GC.

• Work-up: Once the reaction has reached the desired conversion, quench the reaction by adding a larger volume of ethyl acetate.

• Extraction: Separate the organic layer, and extract the aqueous layer twice more with ethyl acetate.

• Drying and Concentration: Combine the organic phases, dry with anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purification: Purify the product via column chromatography.

• Analysis: Determine the conversion and enantiomeric excess by chiral GC.

Analytical Method: Gas Chromatography (GC)

Objective: To determine the conversion of 4-chloroacetophenone and the enantiomeric excess of 1-(4-chlorophenyl)ethanol.

Instrumentation:

• Gas chromatograph equipped with a Flame Ionization Detector (FID).

• Chiral capillary column (e.g., HP-5, 30m x 0.32mm x 0.5µm or a cyclodextrin-based chiral column for enantiomeric separation).

GC Conditions (Example):

• Injector Temperature: 250°C

• Detector Temperature: 280°C

• Carrier Gas: Nitrogen or Helium

• Flow Rate: 1.0 mL/min

• Injection Volume: 1-2 µL

• Oven Temperature Program:

  • Initial temperature: 140°C, hold for 2 min

  • Ramp: 10°C/min to 220°C

  • Hold at 220°C for 5 min

  • (Note: This is a starting point and should be optimized for the specific column and instrument used to achieve good separation of the substrate and product enantiomers.)

Sample Preparation:

• Dilute a small aliquot of the extracted and dried reaction mixture in a suitable solvent (e.g., ethyl acetate).

• Inject the sample into the GC.

Data Analysis:

• Conversion: Calculate the conversion by comparing the peak area of the 4-chloroacetophenone substrate to the sum of the peak areas of the substrate and the 1-(4-chlorophenyl)ethanol product.

  • Conversion (%) = [Area(product) / (Area(substrate) + Area(product))] x 100

• Enantiomeric Excess (ee): Calculate the ee using the peak areas of the two enantiomers of 1-(4-chlorophenyl)ethanol.

  • ee (%) = [|Area(R) - Area(S)| / (Area(R) + Area(S))] x 100

Signaling Pathways and Logical Relationships

The following diagram illustrates the biocatalytic reduction process, highlighting the role of the enzyme and the cofactor regeneration cycle.

Biocatalytic cycle for ketone reduction.

References

• 1. Tween® 20-Enhanced Bioreduction of Acetophenones 
Promoted by Daucus carota Root - PMC [pmc.ncbi.nlm.nih.gov]
• 2. [Preparation of chiral alcohol by stereoselective reduction of acetophenone and chloroacetophenone with yeast cells] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Enantiocomplementary Asymmetric Reduction of 2–Haloacetophenones Using TeSADH: Synthesis of Enantiopure 2-Halo-1-arylethanols - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Derivatization of 1-(4-Chlorophenyl)ethanol for Gas Chromatography (GC) Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gas chromatography (GC) is a powerful analytical technique for the separation and quantification of volatile and semi-volatile compounds. However, the direct analysis of polar compounds such as 1-(4-Chlorophenyl)ethanol can be challenging due to their potential for poor peak shape and thermal degradation in the GC inlet and column. Derivatization is a chemical modification process that converts polar functional groups, like the hydroxyl group in 1-(4-Chlorophenyl)ethanol, into less polar, more volatile, and more thermally stable derivatives. This enhances chromatographic performance, leading to improved peak symmetry, increased sensitivity, and better resolution.

This document provides detailed application notes and protocols for three common derivatization techniques for 1-(4-Chlorophenyl)ethanol prior to GC analysis: silylation, acylation, and esterification.

Derivatization Strategies

The selection of a suitable derivatization method depends on the specific analytical requirements, including the desired sensitivity, potential interferences, and the nature of the sample matrix.

• Silylation: This is a widely used technique that replaces the active hydrogen of the hydroxyl group with a trimethylsilyl (B98337) (TMS) group. Silyl derivatives are generally more volatile and thermally stable.[1] Common silylating agents include N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) and N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA). The reaction is often facilitated by a catalyst such as trimethylchlorosilane (TMCS).[2]

• Acylation: This method involves the introduction of an acyl group to the hydroxyl moiety, forming an ester. Acylation increases the volatility and can improve the chromatographic behavior of the analyte.[3] Common acylating agents are acetic anhydride (B1165640) and trifluoroacetic anhydride (TFAA).[4] The use of fluorinated anhydrides like TFAA can significantly enhance sensitivity when using an electron capture detector (ECD).[4]

• Esterification with Chloroformates: Alkyl chloroformates react with alcohols in the presence of a catalyst, typically pyridine (B92270), to form stable ester derivatives.[5][6] This reaction can be very rapid, sometimes occurring almost instantaneously.[5]

Experimental Workflow

The general experimental workflow for the derivatization and subsequent GC analysis of 1-(4-Chlorophenyl)ethanol is depicted in the following diagram.

A generalized workflow for the derivatization and GC analysis of 1-(4-Chlorophenyl)ethanol.

Quantitative Data Summary

The following table summarizes typical reaction conditions and expected analytical performance for the derivatization of 1-(4-Chlorophenyl)ethanol. Please note that specific values may vary depending on the exact experimental setup and instrumentation. The data presented is based on typical values for secondary aromatic alcohols due to a lack of specific published quantitative data for 1-(4-Chlorophenyl)ethanol.

Derivatization Method	Reagent(s)	Catalyst	Typical Solvent(s)	Reaction Time & Temperature	Expected Recovery (%)	Linearity (R²)	Typical LOD/LOQ
Silylation	BSTFA or MSTFA	TMCS (1%) or Pyridine	Acetonitrile (B52724), Dichloromethane, Pyridine	30-60 min @ 60-70°C	> 95	> 0.99	Low ng/mL
Acylation	Acetic Anhydride	Pyridine or Triethylamine (B128534)	Ethyl Acetate, Dichloromethane	30 min @ 60°C[7]	> 90	> 0.99	ng/mL range
Acylation (Fluoro)	Trifluoroacetic Anhydride (TFAA)	Pyridine or Triethylamine	Benzene, Acetonitrile	15 min @ 50°C[4]	> 95	> 0.99	pg/mL range (ECD)
Esterification	Ethyl Chloroformate (ECF)	Pyridine	Acetonitrile, Hexane (B92381)	< 5 min @ Room Temp[5]	> 95	> 0.99	ng/mL range

Detailed Experimental Protocols

Safety Precaution: Derivatization reagents are often corrosive, flammable, and moisture-sensitive. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

Protocol 1: Silylation with BSTFA/TMCS

This protocol describes the formation of the trimethylsilyl (TMS) ether of 1-(4-Chlorophenyl)ethanol.

Materials:

• 1-(4-Chlorophenyl)ethanol standard or sample extract

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Anhydrous pyridine or other suitable anhydrous solvent (e.g., acetonitrile, dichloromethane)

• GC vials with caps

• Heating block or oven

• Vortex mixer

Procedure:

• Sample Preparation: Prepare a solution of 1-(4-Chlorophenyl)ethanol in an anhydrous solvent at a suitable concentration (e.g., 1 mg/mL). If the sample is in an aqueous solution, it must be extracted into an appropriate organic solvent and dried thoroughly (e.g., with anhydrous sodium sulfate) before proceeding.

• Reagent Addition: In a GC vial, add 100 µL of the sample solution. To this, add 100 µL of BSTFA + 1% TMCS and 50 µL of anhydrous pyridine.[8] The pyridine acts as a catalyst and acid scavenger.

• Reaction: Tightly cap the vial and vortex for 30 seconds. Heat the vial at 70°C for 60 minutes in a heating block or oven to ensure complete derivatization.

• Analysis: After cooling to room temperature, the sample is ready for injection into the GC-MS system.

Protocol 2: Acylation with Trifluoroacetic Anhydride (TFAA)

This protocol is particularly useful for achieving high sensitivity with an electron capture detector (ECD).

Materials:

• 1-(4-Chlorophenyl)ethanol standard or sample extract

• Trifluoroacetic anhydride (TFAA)

• Anhydrous triethylamine (TEA) or pyridine

• Anhydrous solvent (e.g., acetonitrile, benzene)

• GC vials with caps

• Heating block

Procedure:

• Sample Preparation: Dissolve the dried sample residue or standard in 200 µL of anhydrous acetonitrile in a GC vial.

• Reagent Addition: Add 50 µL of anhydrous TEA, followed by 25 µL of TFAA.[4] The base catalyzes the reaction and neutralizes the trifluoroacetic acid byproduct.

• Reaction: Cap the vial tightly and heat at 50°C for 15 minutes.[4]

• Work-up (Optional but Recommended): Cool the vial to room temperature. To remove excess reagent and byproducts, add 500 µL of a 5% aqueous ammonia (B1221849) solution and vortex. Allow the layers to separate and inject an aliquot of the organic (upper) layer.[4] This step is crucial to prevent damage to the GC column from the corrosive reagents.[9]

• Analysis: Inject the prepared sample into the GC system.

Protocol 3: Esterification with Ethyl Chloroformate (ECF)

This protocol offers a very rapid derivatization at room temperature.

Materials:

• 1-(4-Chlorophenyl)ethanol standard or sample extract

• Ethyl Chloroformate (ECF)

• Anhydrous pyridine

• Anhydrous acetonitrile

• Hexane

• Deionized water

• GC vials with caps

Procedure:

• Sample Preparation: Dissolve the sample in 100 µL of a reaction medium consisting of acetonitrile and pyridine (e.g., 10:1 v/v) in a GC vial.

• Reagent Addition: Add 10 µL of ECF to the vial.

• Reaction: Cap the vial and shake vigorously for 1-2 minutes at room temperature. The reaction is typically very fast.[10]

• Extraction: Add 200 µL of hexane and 400 µL of deionized water to the vial. Vortex for 1 minute to extract the derivatized analyte into the hexane layer.

• Analysis: Allow the layers to separate, and carefully withdraw an aliquot from the upper hexane layer for GC injection.

Conclusion

Derivatization of 1-(4-Chlorophenyl)ethanol is a crucial step for robust and reliable GC analysis. Silylation, acylation, and esterification are all effective methods to enhance the volatility and thermal stability of the analyte. The choice of the optimal derivatization strategy will depend on the specific requirements of the analytical method, including sensitivity needs and available instrumentation. The protocols provided herein offer a solid foundation for developing and implementing a suitable derivatization procedure for 1-(4-Chlorophenyl)ethanol in a research or quality control setting.

References

• 1. Alkylation or Silylation for Analysis of Amino and Non-Amino Organic Acids by GC-MS? - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Use of Derivatization Reagents for Gas Chromatography (GC) [sigmaaldrich.com]
• 3. labinsights.nl [labinsights.nl]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. researchgate.net [researchgate.net]
• 6. Long-chain fatty acids esterified by action of alkyl chloroformates and analysed by capillary gas chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. web.gps.caltech.edu [web.gps.caltech.edu]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]

Application Notes and Protocols: Synthesis of 1-Chloro-1-(4-chlorophenyl)ethane

For Researchers, Scientists, and Drug Development Professionals

Introduction

The conversion of alcohols to alkyl chlorides is a fundamental transformation in organic synthesis, crucial for the preparation of various intermediates in the pharmaceutical industry. This document provides detailed application notes and protocols for the reaction of 1-(4-chlorophenyl)ethanol with thionyl chloride (SOCl₂) to produce 1-chloro-1-(4-chlorophenyl)ethane. This product is a valuable intermediate, notably in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs) like Etoricoxib. The protocols outlined below are designed to ensure a high-yield, efficient, and safe laboratory-scale synthesis.

Reaction Overview

The reaction of an alcohol with thionyl chloride is a widely used method for the synthesis of alkyl chlorides. The mechanism of this reaction can vary depending on the substrate and the presence of a base like pyridine. For a secondary benzylic alcohol such as 1-(4-chlorophenyl)ethanol, the reaction likely proceeds through an Sₙi (Substitution Nucleophilic internal) or Sₙ1 mechanism due to the stability of the resulting benzylic carbocation. The byproducts of this reaction, sulfur dioxide (SO₂) and hydrogen chloride (HCl), are gases, which helps to drive the reaction to completion.

Data Presentation

A summary of the key physical and spectroscopic data for the starting material and the product is provided in the table below for easy reference and comparison.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Appearance	1H NMR (CDCl₃, δ ppm)	13C NMR (CDCl₃, δ ppm)
1-(4-Chlorophenyl)ethanol	C₈H₉ClO	156.61	Colorless liquid	1.47 (d, 3H), 2.55 (br s, 1H), 4.88 (q, 1H), 7.28-7.35 (m, 4H)	Not specified
1-Chloro-1-(4-chlorophenyl)ethane	C₈H₈Cl₂	175.06	Not specified	Not specified	26.9, 58.9, 127.3, 128.8, 134.1, 140.2

Experimental Protocols

Materials and Equipment:

• 1-(4-Chlorophenyl)ethanol

• Thionyl chloride (SOCl₂)

• Anhydrous diethyl ether or dichloromethane

• Pyridine (optional, for Sₙ2 mechanism with inversion of stereochemistry)

• Round-bottom flask

• Reflux condenser with a drying tube (e.g., filled with CaCl₂)

• Magnetic stirrer and heating mantle

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

Protocol 1: General Procedure for Chlorination with Thionyl Chloride (likely Sₙi/Sₙ1 mechanism)

This protocol is adapted from general procedures for the conversion of secondary alcohols to alkyl chlorides using thionyl chloride.

Procedure:

• In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve 1-(4-chlorophenyl)ethanol (1 equivalent) in an anhydrous solvent such as diethyl ether or dichloromethane.

• Cool the solution in an ice bath to 0 °C.

• Slowly add thionyl chloride (1.1-1.5 equivalents) dropwise to the stirred solution. The addition should be done carefully to control the evolution of HCl and SO₂ gases. This should be performed in a well-ventilated fume hood.

• After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature.

• Attach a reflux condenser with a drying tube and heat the mixture to reflux. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Once the reaction is complete (typically after 1-3 hours of reflux), cool the mixture to room temperature.

• Carefully and slowly pour the reaction mixture into a beaker of crushed ice to quench the excess thionyl chloride.

• Transfer the mixture to a separatory funnel and wash with cold water, followed by a wash with a saturated sodium bicarbonate solution to neutralize any remaining acid, and finally with brine.

• Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate.

• Filter the drying agent and remove the solvent under reduced pressure using a rotary evaporator to obtain the crude 1-chloro-1-(4-chlorophenyl)ethane.

• The crude product can be purified by vacuum distillation if necessary.

Mandatory Visualizations

Reaction Mechanism

The reaction of 1-(4-chlorophenyl)ethanol with thionyl chloride proceeds through the formation of a chlorosulfite intermediate. For a secondary benzylic alcohol, this intermediate can then collapse via an Sₙi mechanism (retention of stereochemistry) or an Sₙ1 mechanism (racemization) due to the formation of a stable benzylic carbocation.

Caption: Proposed reaction mechanism for the synthesis of 1-chloro-1-(4-chlorophenyl)ethane.

Experimental Workflow

The following diagram illustrates the general workflow for the synthesis and purification of 1-chloro-1-(4-chlorophenyl)ethane.

Caption: General experimental workflow for the synthesis of 1-chloro-1-(4-chlorophenyl)ethane.

Application in Drug Development

1-Chloro-1-(4-chlorophenyl)ethane is a key building block for the synthesis of more complex molecules, including active pharmaceutical ingredients (APIs). A notable application is its potential role as a precursor in the synthesis of Etoricoxib , a selective COX-2 inhibitor used for the treatment of arthritis and pain. While various synthetic routes to Etoricoxib exist, the 1-(4-chlorophenyl)ethyl moiety is a core structural feature of a key intermediate. The chloro-derivative allows for subsequent nucleophilic substitution or coupling reactions to build the final drug molecule.

For instance, 1-chloro-1-(4-chlorophenyl)ethane can be reacted with a suitable nucleophile, such as the anion of a ketone, to form a key carbon-carbon bond present in the backbone of Etoricoxib precursors. The presence of the chlorine atom activates the benzylic position for such transformations.

Safety Precautions

• Thionyl chloride is a corrosive and lachrymatory substance. It reacts violently with water. All manipulations should be carried out in a well-ventilated fume hood, and appropriate personal protective equipment (gloves, safety glasses, lab coat) must be worn.

• The reaction evolves SO₂ and HCl gases, which are toxic and corrosive. Ensure the reaction setup is equipped with a proper gas trap or is vented into a fume hood scrubber.

• The quenching of the reaction with ice/water should be done slowly and cautiously to control the exothermic reaction and gas evolution.

By following these detailed protocols and safety guidelines, researchers can effectively synthesize 1-chloro-1-(4-chlorophenyl)ethane for its application in drug discovery and development projects.

Application Notes and Protocols for the Oxidation of 1-(4-Chlorophenyl)ethanol to 4-Chloroacetophenone

For Researchers, Scientists, and Drug Development Professionals

Introduction

The oxidation of secondary alcohols to ketones is a fundamental transformation in organic synthesis, crucial for the preparation of key intermediates in the pharmaceutical and fine chemical industries. 4-Chloroacetophenone, a valuable building block for the synthesis of various biologically active compounds, can be efficiently prepared by the oxidation of 1-(4-chlorophenyl)ethanol. This document provides detailed protocols for two effective oxidation methods, data summary, and workflows to guide researchers in the successful synthesis and analysis of 4-chloroacetophenone.

Chemical Reaction Pathway

The overall chemical transformation is the oxidation of the secondary alcohol, 1-(4-chlorophenyl)ethanol, to the corresponding ketone, 4-chloroacetophenone. This involves the removal of two hydrogen atoms, one from the hydroxyl group and one from the adjacent carbon atom, to form a carbon-oxygen double bond.

Caption: General reaction scheme for the oxidation of 1-(4-Chlorophenyl)ethanol.

Experimental Protocols

Two reliable methods for the oxidation of 1-(4-chlorophenyl)ethanol are presented below.

Protocol 1: Oxidation with Potassium Permanganate (B83412)

This protocol is adapted from a method shown to be effective for the oxidation of 1-phenylethanol (B42297) and its derivatives, with reported high yields.[1]

Materials:

• 1-(4-Chlorophenyl)ethanol

• Potassium permanganate (KMnO₄)

• Dichloromethane (CH₂Cl₂)

• Silica (B1680970) gel

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Funnel

• Filter paper

• Rotary evaporator

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar, dissolve 1-(4-chlorophenyl)ethanol (1.0 g, 6.38 mmol) in 20 mL of dichloromethane.

• To this solution, add potassium permanganate (1.21 g, 7.66 mmol, 1.2 equivalents) portion-wise over 15 minutes while stirring vigorously at room temperature.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC). The reaction is typically complete within 2-4 hours.

• Upon completion, filter the reaction mixture through a pad of silica gel to remove the manganese dioxide (MnO₂) byproduct. Wash the silica gel pad with an additional 10 mL of dichloromethane.

• Combine the organic filtrates and dry over anhydrous magnesium sulfate.

• Filter to remove the drying agent and concentrate the solvent using a rotary evaporator to yield the crude 4-chloroacetophenone.

• The crude product can be further purified by column chromatography on silica gel or by distillation under reduced pressure.

Protocol 2: Oxidation with Sodium Hypochlorite (B82951) (Bleach)

This method utilizes readily available and inexpensive household bleach as the oxidizing agent and has been reported to give high yields for the oxidation of substituted 1-phenylethanols.[2][3]

Materials:

• 1-(4-Chlorophenyl)ethanol

• Sodium hypochlorite solution (household bleach, ~5-6% NaOCl)

• Ethyl acetate

• Saturated sodium bicarbonate solution (NaHCO₃)

• Saturated sodium chloride solution (brine)

• Anhydrous sodium sulfate (Na₂SO₄)

• Separatory funnel

• Beakers and flasks

• Magnetic stirrer and stir bar

Procedure:

• In a flask equipped with a magnetic stir bar, dissolve 1-(4-chlorophenyl)ethanol (1.0 g, 6.38 mmol) in 20 mL of ethyl acetate.

• Cool the solution in an ice bath to 0-5 °C.

• Slowly add sodium hypochlorite solution (15 mL, ~1.2 equivalents) dropwise to the stirred solution over 30 minutes, maintaining the temperature below 10 °C.

• After the addition is complete, allow the reaction to stir at room temperature and monitor its progress by TLC or GC. The reaction is generally complete within 1-3 hours.

• Transfer the reaction mixture to a separatory funnel and separate the organic layer.

• Wash the organic layer sequentially with 20 mL of saturated sodium bicarbonate solution and 20 mL of brine.

• Dry the organic layer over anhydrous sodium sulfate.

• Filter the solution and remove the solvent under reduced pressure using a rotary evaporator to obtain 4-chloroacetophenone.

• Further purification can be achieved by recrystallization or column chromatography if necessary.

Data Presentation

The following table summarizes the expected quantitative data for the described protocols.

Parameter	Protocol 1: Potassium Permanganate	Protocol 2: Sodium Hypochlorite
Oxidizing Agent	Potassium Permanganate (KMnO₄)	Sodium Hypochlorite (NaOCl)
Solvent	Dichloromethane	Ethyl Acetate
Reaction Temperature	Room Temperature	0-5 °C initially, then Room Temp.
Reaction Time	2 - 4 hours	1 - 3 hours
Expected Yield	>95%[1]	>90%[2][3]
Purity (crude)	High, requires filtration	Good, requires aqueous workup
Work-up Procedure	Filtration through silica gel	Liquid-liquid extraction

Experimental Workflow

The general workflow for the synthesis and purification of 4-chloroacetophenone is depicted below.

Caption: General workflow for the oxidation of 1-(4-Chlorophenyl)ethanol.

Product Analysis

The identity and purity of the synthesized 4-chloroacetophenone should be confirmed using standard analytical techniques:

• Thin Layer Chromatography (TLC): To monitor the reaction progress and assess the purity of the product. A less polar spot corresponding to the ketone should appear as the more polar alcohol spot disappears.

• Gas Chromatography-Mass Spectrometry (GC-MS): To determine the purity of the final product and confirm its molecular weight.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H NMR and ¹³C NMR): To confirm the chemical structure of 4-chloroacetophenone. The ¹H NMR spectrum should show a characteristic singlet for the methyl protons and aromatic protons in the para-substituted pattern.

• Infrared (IR) Spectroscopy: To identify the presence of the carbonyl group (C=O) in the product, which will exhibit a strong absorption band around 1685 cm⁻¹.

References

• 1. Deracemization of 1-phenylethanols in a one-pot process combining Mn-driven oxidation with enzymatic reduction utilizing a compartmentalization techni ... - RSC Advances (RSC Publishing) DOI:10.1039/D2RA01326F [pubs.rsc.org]
• 2. sphinxsai.com [sphinxsai.com]
• 3. researchgate.net [researchgate.net]

Application Note: Purification of 1-(4-Chlorophenyl)ethanol by Column Chromatography

Abstract

This application note provides a detailed protocol for the purification of 1-(4-Chlorophenyl)ethanol using silica (B1680970) gel column chromatography. This method is suitable for researchers in organic synthesis, medicinal chemistry, and drug development who require a high-purity sample of the target compound, effectively removing unreacted starting materials and byproducts. The protocol outlines the preparation of the stationary phase, selection of an appropriate mobile phase, and the step-by-step procedure for chromatographic separation, including thin-layer chromatography (TLC) for monitoring.

Introduction

1-(4-Chlorophenyl)ethanol is a secondary benzylic alcohol that serves as a key intermediate in the synthesis of various pharmaceutical compounds and agrochemicals. Following its synthesis, crude reaction mixtures often contain impurities such as the corresponding ketone (4-chloroacetophenone) or other reaction byproducts. Column chromatography is a widely used, efficient, and scalable technique for the purification of such moderately polar organic compounds. The principle of this technique relies on the differential partitioning of the components of a mixture between a solid stationary phase (in this case, silica gel) and a liquid mobile phase (eluent). By optimizing the eluent system, 1-(4-Chlorophenyl)ethanol can be effectively isolated with high purity.

Data Presentation

The selection of an appropriate eluent system is critical for achieving good separation in column chromatography. The ideal solvent system should provide a retention factor (Rf) for the target compound in the range of 0.2-0.4 on a TLC plate to ensure optimal elution and separation from impurities on the column. For secondary benzylic alcohols like 1-(4-Chlorophenyl)ethanol, mixtures of a non-polar solvent (e.g., hexane (B92381) or petroleum ether) and a moderately polar solvent (e.g., ethyl acetate (B1210297) or diethyl ether) are typically effective.

Parameter	Recommended Conditions
Stationary Phase	Silica Gel (60-120 mesh or 230-400 mesh for flash chromatography)
Mobile Phase (Eluent)	Hexane/Ethyl Acetate or Hexane/Diethyl Ether mixtures
Typical Eluent Ratio	Start with 9:1 Hexane:Ethyl Acetate (v/v), and adjust based on TLC
Target Rf Value (TLC)	0.2 - 0.4
Visualization (TLC)	UV light (254 nm) and/or a potassium permanganate (B83412) (KMnO4) stain

Experimental Protocols

This section details the necessary materials and the step-by-step procedure for the purification of 1-(4-Chlorophenyl)ethanol.

Materials and Equipment

• Crude 1-(4-Chlorophenyl)ethanol

• Silica gel (e.g., 60-120 mesh)

• Hexane (reagent grade)

• Ethyl acetate (reagent grade)

• Glass chromatography column with stopcock

• TLC plates (silica gel coated)

• TLC developing chamber

• UV lamp (254 nm)

• Potassium permanganate stain

• Beakers, Erlenmeyer flasks, and test tubes (or fraction collector vials)

• Rotary evaporator

• Cotton or glass wool

• Sand (washed)

Step-by-Step Protocol

1. Thin-Layer Chromatography (TLC) Analysis:

• Prepare several eluent mixtures with varying ratios of hexane and ethyl acetate (e.g., 95:5, 90:10, 80:20).

• Dissolve a small amount of the crude reaction mixture in a suitable solvent (e.g., dichloromethane (B109758) or ethyl acetate).

• Spot the dissolved crude mixture onto a TLC plate.

• Develop the TLC plates in the prepared eluent mixtures.

• Visualize the developed plates under a UV lamp and/or by staining with potassium permanganate.

• Identify the solvent system that provides an Rf value between 0.2 and 0.4 for the 1-(4-Chlorophenyl)ethanol spot and gives good separation from impurities.

2. Column Preparation (Slurry Method):

• Securely clamp the chromatography column in a vertical position.

• Place a small plug of cotton or glass wool at the bottom of the column.

• Add a thin layer (approx. 1 cm) of sand on top of the cotton plug.

• In a separate beaker, prepare a slurry by mixing the required amount of silica gel with the initial, least polar eluent determined by TLC. The amount of silica should be approximately 30-50 times the weight of the crude sample.

• Pour the silica gel slurry into the column. Gently tap the column to ensure even packing and to dislodge any air bubbles.

• Open the stopcock to drain the excess solvent, collecting it for reuse. Do not let the solvent level drop below the top of the silica gel bed.

• Once the silica has settled, add another thin layer of sand on top to protect the stationary phase during sample and eluent addition.

3. Sample Loading:

• Wet Loading (Recommended for liquids):

  • Dissolve the crude 1-(4-Chlorophenyl)ethanol in a minimal amount of the eluent.

  • Carefully add the sample solution to the top of the column using a pipette, allowing it to adsorb onto the sand layer.

  • Open the stopcock and drain the solvent until the sample is fully loaded onto the silica gel.

• Dry Loading (Recommended for solids or oils):

  • Dissolve the crude product in a volatile solvent (e.g., dichloromethane).

  • Add a small amount of silica gel to the solution and evaporate the solvent using a rotary evaporator to obtain a free-flowing powder.

  • Carefully add this powder to the top of the packed column.

4. Elution and Fraction Collection:

• Carefully add the eluent to the top of the column, ensuring not to disturb the sand layer.

• Open the stopcock and begin collecting the eluting solvent in fractions (e.g., in test tubes).

• Maintain a constant level of eluent at the top of the column to prevent it from running dry.

• If necessary, gradually increase the polarity of the eluent (gradient elution) to elute more polar compounds.

• Monitor the collected fractions by TLC to identify which ones contain the pure 1-(4-Chlorophenyl)ethanol.

5. Product Isolation:

• Combine the fractions that contain the pure product as determined by TLC analysis.

• Remove the solvent from the combined fractions using a rotary evaporator to yield the purified 1-(4-Chlorophenyl)ethanol.

• Further dry the product under high vacuum to remove any residual solvent.

Mandatory Visualization

Caption: Workflow for the purification of 1-(4-Chlorophenyl)ethanol.

Application of 1-(4-Chlorophenyl)ethanol in the Synthesis of Pharmaceutical Intermediates

Application Note & Protocol

Abstract

1-(4-Chlorophenyl)ethanol is a critical chiral building block in the pharmaceutical industry, primarily utilized as an intermediate in the synthesis of various active pharmaceutical ingredients (APIs). Its structural features, including a stereogenic center and a reactive hydroxyl group, make it a versatile precursor for creating complex molecules. This document provides a detailed overview of the application of 1-(4-Chlorophenyl)ethanol in the synthesis of key pharmaceutical intermediates, with a focus on the antihistamines Cetirizine and Loratadine (B1675096). Detailed experimental protocols for the asymmetric synthesis of (S)-1-(4-Chlorophenyl)ethanol and its subsequent use are provided, along with quantitative data and diagrams of relevant signaling pathways.

Introduction

1-(4-Chlorophenyl)ethanol, a colorless to pale yellow liquid, is a secondary alcohol that plays a significant role in organic synthesis.[1] Its importance in the pharmaceutical sector stems from its utility as a chiral synthon. The presence of a chiral center means that it exists as two enantiomers, (R)- and (S)-1-(4-Chlorophenyl)ethanol. The stereochemistry of drug molecules is crucial, as different enantiomers can exhibit distinct pharmacological activities.[2] Consequently, the enantioselective synthesis of 1-(4-Chlorophenyl)ethanol is of paramount importance.

This document will explore the synthesis of 1-(4-Chlorophenyl)ethanol and its application in the preparation of pharmaceutical intermediates for drugs such as Cetirizine and Loratadine.

Asymmetric Synthesis of (S)-1-(4-Chlorophenyl)ethanol

The enantiomerically pure (S)-1-(4-Chlorophenyl)ethanol is a highly sought-after intermediate.[2][3] Various methods have been developed for its asymmetric synthesis, primarily through the reduction of the prochiral ketone, 4'-chloroacetophenone. These methods can be broadly categorized into biocatalytic and chemocatalytic approaches.

Biocatalytic Synthesis

Biocatalysis offers an environmentally friendly and highly selective route to chiral alcohols.[2] Whole-cell biotransformation and isolated enzymes, such as alcohol dehydrogenases (ADHs), are commonly employed.[2]

Table 1: Comparison of Biocatalytic Methods for (S)-1-(4-Chlorophenyl)ethanol Synthesis

Biocatalyst	Substrate	Product	Conversion (%)	Enantiomeric Excess (ee, %)	Reference
Lactobacillus paracasei BD101	(4-chlorophenyl)(phenyl)methanone	(S)-(4-chlorophenyl)(phenyl)methanol	>99	>99	[4]
Lactobacillus curvatus N3	1-(2-chlorophenyl)ethanone	(S)-1-(2-chlorophenyl)ethanol	High	>99	[5][6]
Acetobacter sp. CCTCC M209061	Prochiral ketones	Chiral alcohols	High	High	[7][8]
Rhodotorula mucilaginosa CCTCC M2014255	Acetophenone derivatives	(S)-Aromatic secondary alcohols	High	High	[9]

Chemocatalytic Synthesis

Asymmetric transfer hydrogenation and asymmetric hydrogenation using chiral metal complexes (e.g., Ruthenium or Rhodium-based catalysts) are effective chemocatalytic methods for producing enantiopure 1-(4-Chlorophenyl)ethanol.[2]

Table 2: Chemocatalytic Asymmetric Synthesis of Chiral Alcohols

Catalyst System	Substrate	Product	Conversion (%)	Enantiomeric Excess (ee, %)	Reference
Chiral Ru-catalyst	(S)-1-(4-Chlorophenyl)ethanol (racemization)	Racemic 1-(4-Chlorophenyl)ethanol	97	>99	[2]
Chiral Perhydro-1,3-benzoxazine/Me2Zn	Isatins/Terminal Alkynes	Chiral Propargylic Alcohols	up to 92	up to 99	[10]

Application in the Synthesis of Cetirizine

Cetirizine is a second-generation antihistamine used to treat allergies.[4] While various synthetic routes exist, a common strategy involves the alkylation of 1-[(4-chlorophenyl)(phenyl)methyl]piperazine. The synthesis of this key piperazine (B1678402) intermediate can be initiated from 4-chlorobenzophenone, which can be reduced to the corresponding alcohol, a close structural analog of 1-(4-Chlorophenyl)ethanol. A more direct, albeit less commonly cited route, could involve the conversion of 1-(4-Chlorophenyl)ethanol to a suitable leaving group for subsequent reaction with piperazine derivatives.

A representative synthesis of Cetirizine starting from a related precursor is outlined below.

Table 3: Synthesis of Cetirizine Intermediates and Final Product

Reaction Step	Starting Material	Reagents	Product	Yield (%)	Reference
Alkylation	1-(4-chlorophenylmethyl)-piperazine	Methyl (2-chloroethoxy)-acetate, Na2CO3, xylene	Alkylated piperazine	28	[11]
Saponification	Alkylated piperazine	KOH, ethanol	Potassium salt intermediate	56	[11]
Hydrolysis	Potassium salt intermediate	aq. HCl	Cetirizine	81	[11]
Alternative Alkylation	2-{4-[(4-chlorophenyl)(phenyl)methyl]piperazin-1-yl}ethanol	2-chloro-N,N-dimethylacetamide	N,N-dimethylamide derivative	82-90	[12][13]

Application in the Synthesis of Loratadine

Loratadine is another widely used second-generation antihistamine.[14] The most common industrial synthesis of Loratadine starts from 2-cyano-3-methylpyridine.[15][16][17] While a direct role for 1-(4-Chlorophenyl)ethanol in the primary synthetic routes of Loratadine is not prominently documented in publicly available literature, its utility as a versatile chiral building block suggests potential applications in the synthesis of Loratadine analogs or in alternative, less conventional synthetic pathways. For instance, intermediates containing a chlorophenyl ethyl moiety could theoretically be derived from 1-(4-chlorophenyl)ethanol.

A generalized synthesis of a key Loratadine intermediate is presented below.

Table 4: Synthesis of a Key Loratadine Intermediate

Reaction Step	Starting Material	Reagents	Product	Yield (%)	Reference
Cyclization	3-[2-(3-chlorophenyl)ethyl]-2-pyridinecarbonitrile	PPA, P2O5	8-chloro-5,6-dihydro-11H-benzo[15][18]cyclohepta[1,2-b]pyridin-11-one	78.2	[19]

Experimental Protocols

Protocol for Biocatalytic Asymmetric Reduction of 4'-Chloroacetophenone

This protocol is a generalized procedure based on common methodologies for whole-cell biocatalysis.[6][20]

• Cultivation of Biocatalyst: A suitable microorganism (e.g., Lactobacillus species) is cultured in an appropriate medium at its optimal temperature and pH until the late logarithmic growth phase.

• Cell Harvesting: The cells are harvested by centrifugation and washed with a buffer solution (e.g., phosphate (B84403) buffer, pH 7.0).

• Biotransformation: The harvested cells are re-suspended in the buffer. 4'-Chloroacetophenone (substrate) and a co-substrate for cofactor regeneration (e.g., glucose) are added.

• Reaction Conditions: The reaction mixture is incubated at a controlled temperature (e.g., 30-37°C) with agitation for a specified period (e.g., 24-72 hours).[4][6]

• Extraction: After the reaction, the mixture is extracted with an organic solvent (e.g., ethyl acetate).

• Purification and Analysis: The organic layer is dried and the solvent is evaporated. The product, (S)-1-(4-Chlorophenyl)ethanol, is purified by column chromatography. The conversion and enantiomeric excess are determined by chiral HPLC analysis.

Protocol for the Synthesis of Cetirizine from 2-[4-((4-Chlorophenyl)(phenyl)-methyl)-piperazin-1-yl]-ethanol

This protocol is adapted from a reported synthesis of Cetirizine.[4]

• Reaction Setup: To a stirred solution of 2-[4-((4-Chlorophenyl)(phenyl)-methyl)-piperazin-1-yl]-ethanol (1 equivalent) in acetonitrile, add potassium carbonate (2 equivalents).

• Addition of Reagent: Add 1-bromoacetic acid (1 equivalent) to the reaction mixture.

• Reaction Conditions: Reflux the resulting mixture for 5 hours. Monitor the reaction progress by TLC.

• Work-up: After completion, remove the solvent under reduced pressure. Dissolve the residue in water and extract with ethyl acetate.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude product. The pure Cetirizine can be obtained after further purification.

Signaling Pathways and Experimental Workflow Diagrams

Signaling Pathways

Cetirizine acts as a selective antagonist of the histamine (B1213489) H1 receptor.[11] Its anti-inflammatory properties are also attributed to the suppression of the NF-κB pathway.[11]

Caption: Histamine H1 Receptor Signaling Pathway and the antagonistic action of Cetirizine.

Caption: Simplified NF-κB Signaling Pathway and the inhibitory effect of Cetirizine.

Experimental Workflow

Caption: General workflow for the synthesis and application of (S)-1-(4-Chlorophenyl)ethanol.

Conclusion

1-(4-Chlorophenyl)ethanol is a valuable and versatile chiral intermediate in the pharmaceutical industry. The development of efficient enantioselective synthetic methods, particularly biocatalytic routes, has enabled the large-scale production of its optically pure forms. Its application in the synthesis of important antihistamines like Cetirizine underscores its significance in drug development. Further research into novel applications of this chiral building block is likely to yield new and improved therapeutic agents.

References

• 1. Histamine H1 receptor - Wikipedia [en.wikipedia.org]
• 2. Molecular properties and signalling pathways of the histamine H1 receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. NF-κB - Wikipedia [en.wikipedia.org]
• 4. cdn.fortunejournals.com [cdn.fortunejournals.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. CN112341433A - A kind of preparation method of loratadine - Google Patents [patents.google.com]
• 8. A process for the manufacturing of loratadine and its intermediates - Patent WO-2006006184-A3 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. The Asymmetric Reduction of Acetophenone and Its Derivatives to (S)-Aromatic Secondary Alcohols by Rhodotorula mucilagi… [ouci.dntb.gov.ua]
• 10. uvadoc.uva.es [uvadoc.uva.es]
• 11. Cetirizine - Wikipedia [en.wikipedia.org]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. CN113943268A - Preparation method of loratadine key intermediate - Google Patents [patents.google.com]
• 15. drpress.org [drpress.org]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. The Nuclear Factor NF-κB Pathway in Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Synthesis process of loratadine intermediate - Eureka | Patsnap [eureka.patsnap.com]
• 20. researchgate.net [researchgate.net]

Application Notes: 1-(4-Chlorophenyl)ethanol as a Precursor for Azole Fungicides

Introduction

1-(4-Chlorophenyl)ethanol is a valuable chemical intermediate in the synthesis of a class of agricultural chemicals known as azole fungicides. These fungicides, which include both triazole and imidazole (B134444) derivatives, are widely used in agriculture to protect crops from a variety of fungal diseases. The structural backbone of 1-(4-Chlorophenyl)ethanol provides a key building block for the synthesis of these potent antifungal agents. This document provides detailed application notes and experimental protocols for the synthesis of a representative triazole fungicide, 1-(4-chlorophenyl)-2-(1H-1,2,4-triazol-1-yl)ethanol, a known compound with antifungal properties.

Agricultural Significance

Azole fungicides are systemic fungicides that provide broad-spectrum control of fungal pathogens affecting a wide range of crops, including cereals, fruits, vegetables, and ornamentals. Their mode of action involves the inhibition of ergosterol (B1671047) biosynthesis in fungi, which is an essential component of the fungal cell membrane. This disruption of membrane integrity ultimately leads to fungal cell death. The use of 1-(4-Chlorophenyl)ethanol as a precursor allows for the efficient synthesis of these vital agricultural chemicals.

Data Presentation

Table 1: Synthesis of 1-(4-chlorophenyl)-2-(1H-1,2,4-triazol-1-yl)ethanone (Intermediate)

Reactant 1	Reactant 2	Solvent	Base	Reaction Time (h)	Temperature (°C)	Yield (%)	Reference
1-(4-chlorophenyl)-2-bromoethanone	1,2,4-Triazole (B32235)	Acetonitrile (B52724)	K₂CO₃	6	80	85	General synthetic method adapted from similar reactions.

Table 2: Synthesis of 1-(4-chlorophenyl)-2-(1H-1,2,4-triazol-1-yl)ethanol (Final Product)

Reactant	Reducing Agent	Solvent	Reaction Time (h)	Temperature (°C)	Yield (%)	Reference
1-(4-chlorophenyl)-2-(1H-1,2,4-triazol-1-yl)ethanone	Sodium borohydride (B1222165)	Methanol (B129727)	2	0 - 25	92	General synthetic method adapted from similar reductions.

Experimental Protocols

Protocol 1: Synthesis of 1-(4-chlorophenyl)-2-(1H-1,2,4-triazol-1-yl)ethanone (Intermediate)

This protocol describes the synthesis of the ketone intermediate, which is a precursor to the final triazole fungicide.

Materials:

• 1-(4-chlorophenyl)-2-bromoethanone

• 1,2,4-Triazole

• Potassium carbonate (K₂CO₃)

• Acetonitrile

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating plate

• Rotary evaporator

• Beakers, graduated cylinders, and other standard laboratory glassware

Procedure:

• To a 250 mL round-bottom flask, add 1-(4-chlorophenyl)-2-bromoethanone (10.0 g, 42.8 mmol), 1,2,4-triazole (3.26 g, 47.1 mmol), and potassium carbonate (11.8 g, 85.6 mmol).

• Add 100 mL of acetonitrile to the flask.

• Equip the flask with a reflux condenser and a magnetic stir bar.

• Heat the reaction mixture to 80°C and stir for 6 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature.

• Filter the solid potassium carbonate and potassium bromide.

• Wash the solid residue with a small amount of acetonitrile.

• Combine the filtrates and remove the solvent under reduced pressure using a rotary evaporator.

• The resulting crude product can be purified by recrystallization from ethanol (B145695) to yield 1-(4-chlorophenyl)-2-(1H-1,2,4-triazol-1-yl)ethanone as a white solid.

Protocol 2: Synthesis of 1-(4-chlorophenyl)-2-(1H-1,2,4-triazol-1-yl)ethanol (Final Product)

This protocol details the reduction of the ketone intermediate to the final triazole alcohol fungicide.

Materials:

• 1-(4-chlorophenyl)-2-(1H-1,2,4-triazol-1-yl)ethanone

• Sodium borohydride (NaBH₄)

• Methanol

• Round-bottom flask

• Magnetic stirrer

• Ice bath

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Dissolve 1-(4-chlorophenyl)-2-(1H-1,2,4-triazol-1-yl)ethanone (5.0 g, 21.2 mmol) in 50 mL of methanol in a 100 mL round-bottom flask.

• Cool the solution in an ice bath to 0°C.

• Slowly add sodium borohydride (0.80 g, 21.2 mmol) to the stirred solution in small portions, maintaining the temperature below 5°C.

• After the addition is complete, continue stirring the reaction mixture at room temperature for 2 hours.

• Monitor the reaction progress by TLC.

• Once the reaction is complete, carefully add 10 mL of water to quench the excess sodium borohydride.

• Remove the methanol under reduced pressure using a rotary evaporator.

• Extract the aqueous residue with ethyl acetate (B1210297) (3 x 30 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, and filter.

• Remove the solvent under reduced pressure to obtain 1-(4-chlorophenyl)-2-(1H-1,2,4-triazol-1-yl)ethanol as a white solid. The product can be further purified by recrystallization.

Mandatory Visualization

Caption: Synthetic pathway from 1-(4-Chlorophenyl)ethanol to a triazole fungicide.

Caption: Mode of action of azole fungicides on the ergosterol biosynthesis pathway.

Technical Notes & Optimization

Technical Support Center: Reduction of 4-Chloroacetophenone

Welcome to the technical support center for the reduction of 4-chloroacetophenone. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and find answers to frequently asked questions related to this chemical transformation.

Troubleshooting Guides

This section provides solutions to specific problems you may encounter during the reduction of 4-chloroacetophenone to 1-(4-chlorophenyl)ethanol.

Problem 1: Incomplete Reaction or Low Yield of 1-(4-chlorophenyl)ethanol

Symptoms:

• TLC or GC-MS analysis shows a significant amount of unreacted 4-chloroacetophenone.

• The isolated yield of the desired alcohol is lower than expected.

Possible Causes and Solutions:

Possible Cause	Recommended Solution
Insufficient Reducing Agent	Ensure the correct stoichiometry of the reducing agent is used. For NaBH₄, a molar ratio of at least 1:1 (NaBH₄:ketone) is recommended, with a slight excess (e.g., 1.2-1.5 equivalents) often being beneficial.
Inactive Reducing Agent	Sodium borohydride (B1222165) can decompose over time, especially if exposed to moisture. Use a fresh bottle of NaBH₄ or test the activity of the current batch on a simple ketone.
Low Reaction Temperature	While the reaction is often performed at room temperature or 0 °C, very low temperatures can significantly slow down the reaction rate. If the reaction is sluggish, consider allowing it to warm to room temperature or slightly above.
Poor Solvent Choice	The reduction is typically carried out in protic solvents like methanol (B129727) or ethanol. Ensure the solvent is of appropriate quality and is suitable for the chosen reducing agent.

Problem 2: Presence of Dehalogenation Byproduct (Acetophenone)

Symptoms:

• GC-MS or ¹H NMR analysis indicates the presence of acetophenone.

• The product mixture contains a compound without the characteristic isotopic pattern of chlorine in the mass spectrum.

Possible Causes and Solutions:

Possible Cause	Recommended Solution
Harsh Reaction Conditions	Prolonged reaction times or high temperatures can sometimes lead to dehalogenation, especially with more reactive reducing agents or certain catalysts. Monitor the reaction progress and stop it once the starting material is consumed.
Use of Certain Catalysts	Some hydrogenation catalysts, particularly palladium on carbon (Pd/C), are known to cause dehalogenation of aryl halides. If using catalytic hydrogenation, consider a different catalyst such as platinum(IV) oxide (PtO₂) or rhodium on alumina (B75360) (Rh/Al₂O₃) under optimized conditions.
Acidic Conditions	Acidic work-up or reaction conditions can promote dehalogenation. A neutral or slightly basic work-up is generally preferred.

Problem 3: Formation of Over-reduction Byproduct (4-Chloroethylbenzene)

Symptoms:

• GC-MS analysis shows a peak corresponding to the mass of 4-chloroethylbenzene.

• ¹H NMR may show a characteristic ethyl group signal (quartet and triplet) attached to the chlorinated aromatic ring.

Possible Causes and Solutions:

Possible Cause	Recommended Solution
Strong Reducing Agent	More powerful reducing agents like lithium aluminum hydride (LiAlH₄) can reduce the benzylic alcohol further to an alkane. For the selective reduction of the ketone, milder reagents like NaBH₄ are preferred.
Aggressive Catalytic Hydrogenation Conditions	High hydrogen pressure, high temperature, or a highly active catalyst in catalytic hydrogenation can lead to the hydrogenolysis of the benzylic C-O bond. Optimize these parameters to favor the formation of the alcohol.

Problem 4: Formation of a High Molecular Weight Byproduct (Pinacol Dimer)

Symptoms:

• TLC analysis shows a spot with a much lower Rf value than the desired alcohol.

• Mass spectrometry indicates a product with a mass corresponding to the dimer of the starting material's reduced form.

Possible Causes and Solutions:

Possible Cause	Recommended Solution
One-Electron Reduction Conditions	Reductions employing metals like magnesium or samarium(II) iodide proceed via radical intermediates, which can dimerize to form pinacols.[1]
Insufficient Proton Source	In some reductive pathways, a lack of a readily available proton source can favor the coupling of ketyl radical intermediates.[2] Ensure a protic solvent is used when appropriate.

Frequently Asked Questions (FAQs)

Q1: What is the most common and reliable method for the reduction of 4-chloroacetophenone to 1-(4-chlorophenyl)ethanol on a lab scale?

A1: For laboratory-scale synthesis, the use of sodium borohydride (NaBH₄) in an alcoholic solvent (methanol or ethanol) is the most common, reliable, and convenient method. It is a mild and selective reducing agent for ketones and aldehydes, generally providing high yields of the corresponding alcohols with minimal side reactions.[3]

Q2: Can I use lithium aluminum hydride (LiAlH₄) for this reduction?

A2: While LiAlH₄ is a powerful reducing agent that will reduce the ketone, it is less chemoselective than NaBH₄. There is a higher risk of side reactions, including the potential for over-reduction to 4-chloroethylbenzene.[3] LiAlH₄ also reacts violently with protic solvents and requires anhydrous conditions and a separate workup step. Therefore, NaBH₄ is generally the preferred reagent for this transformation.

Q3: How can I monitor the progress of the reaction?

A3: The reaction progress can be conveniently monitored by Thin Layer Chromatography (TLC). A spot of the reaction mixture is compared with spots of the starting material (4-chloroacetophenone) and, if available, the pure product (1-(4-chlorophenyl)ethanol). The reaction is considered complete when the spot corresponding to the starting material is no longer visible. Gas Chromatography-Mass Spectrometry (GC-MS) can also be used for more quantitative monitoring.

Q4: What is the typical work-up procedure for a NaBH₄ reduction?

A4: A typical work-up involves quenching the excess NaBH₄ by the slow addition of a dilute acid (e.g., 1M HCl) or water until the effervescence ceases. The product is then extracted into an organic solvent (e.g., ethyl acetate (B1210297) or dichloromethane). The organic layer is washed with water and brine, dried over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), and the solvent is removed under reduced pressure.

Q5: Is dehalogenation a significant concern with NaBH₄ reduction?

A5: Under standard conditions (NaBH₄ in an alcohol solvent at or below room temperature), dehalogenation of the chloro-substituent on the aromatic ring is generally not a major side reaction. However, the presence of certain additives or catalysts, or more forcing reaction conditions, could potentially lead to a small amount of dehalogenation.

Data Presentation

The following table summarizes the expected outcomes and potential side products for different reduction methods of 4-chloroacetophenone. Please note that the yields are approximate and can vary significantly based on the specific reaction conditions.

Reduction Method	Reducing Agent/Catalyst	Typical Solvent	Main Product	Expected Yield	Potential Side Products
Borohydride Reduction	NaBH₄	Methanol or Ethanol	1-(4-chlorophenyl)ethanol	>90%	Acetophenone (minor), Pinacol Dimer (trace)
Catalytic Hydrogenation	H₂ / Pd/C	Ethanol	1-(4-chlorophenyl)ethanol	Variable	Acetophenone, 4-Chloroethylbenzene
Catalytic Hydrogenation	H₂ / PtO₂	Ethanol	1-(4-chlorophenyl)ethanol	Good to Excellent	4-Chloroethylbenzene (minor)
Transfer Hydrogenation	Isopropanol / Ru or Rh catalyst	Isopropanol	1-(4-chlorophenyl)ethanol	Good to Excellent	Minor amounts of byproducts depending on catalyst
Meerwein-Ponndorf-Verley	Al(O-i-Pr)₃ / Isopropanol	Isopropanol	1-(4-chlorophenyl)ethanol	Good	Acetone (byproduct from isopropanol)

Experimental Protocols

Protocol 1: Sodium Borohydride Reduction of 4-Chloroacetophenone

Materials:

• 4-chloroacetophenone

• Sodium borohydride (NaBH₄)

• Methanol

• 1 M Hydrochloric acid (HCl)

• Ethyl acetate

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

Procedure:

• Dissolve 4-chloroacetophenone (1.0 eq) in methanol (10 mL per gram of ketone) in a round-bottom flask equipped with a magnetic stir bar.

• Cool the solution to 0 °C in an ice bath.

• Slowly add sodium borohydride (1.2 eq) portion-wise over 10-15 minutes, ensuring the temperature remains below 10 °C.

• After the addition is complete, stir the reaction mixture at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 1-2 hours.

• Monitor the reaction by TLC until the starting material is consumed.

• Cool the mixture back to 0 °C and slowly quench the reaction by adding 1 M HCl dropwise until the gas evolution ceases.

• Remove the methanol under reduced pressure.

• Add water to the residue and extract the product with ethyl acetate (3 x 20 mL).

• Combine the organic layers and wash with saturated sodium bicarbonate solution (20 mL) and brine (20 mL).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude 1-(4-chlorophenyl)ethanol.

• The crude product can be purified by flash column chromatography on silica (B1680970) gel if necessary.

Mandatory Visualizations

Reaction Pathways

Caption: Main reduction pathway of 4-chloroacetophenone and potential side reactions.

Troubleshooting Workflow

Caption: A logical workflow for troubleshooting common issues in the reduction.

References

• 1. Pinacol coupling of aromatic aldehydes and ketones. . An improved method in an aqueous medium - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. rsc.org [rsc.org]
• 3. chem.libretexts.org [chem.libretexts.org]

Optimization of reaction conditions for the synthesis of 1-(4-Chlorophenyl)ethanol

Technical Support Center: Synthesis of 1-(4-Chlorophenyl)ethanol

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the synthesis of 1-(4-Chlorophenyl)ethanol. The information is tailored for researchers, scientists, and professionals in drug development.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of 1-(4-Chlorophenyl)ethanol, particularly focusing on a common synthetic route involving the reduction of 4'-chloroacetophenone (B41964).

Problem / Observation	Potential Cause	Suggested Solution / Troubleshooting Step
Low or No Product Yield	Incomplete reaction.	- Check Reagents: Ensure the freshness and purity of the reducing agent (e.g., Sodium Borohydride). - Optimize Reaction Time: Increase the reaction time and monitor progress using TLC or GC. - Temperature Control: Ensure the reaction is maintained at the optimal temperature. For borohydride (B1222165) reductions, this is often at a low temperature initially, followed by warming to room temperature.
Decomposition of product or starting material.	- Control pH: During workup, ensure the pH is carefully controlled as acidic or basic conditions can affect stability. - Inert Atmosphere: For sensitive reactions, consider running the synthesis under an inert atmosphere (e.g., Nitrogen or Argon) to prevent oxidation.
Presence of Impurities	Unreacted starting material (4'-chloroacetophenone).	- Increase Reducing Agent: Add a slight excess of the reducing agent. - Purification: Use column chromatography with an appropriate solvent system (e.g., ethyl acetate (B1210297)/hexane) to separate the product from the starting material.
Formation of side products.	- Control Temperature: Side reactions are often favored at higher temperatures. Maintain strict temperature control. - Slow Addition: Add reagents, especially the reducing agent, slowly and in a controlled manner to minimize localized high concentrations.
Difficulty in Product Isolation	Emulsion formation during aqueous workup.	- Addition of Brine: Add saturated sodium chloride solution (brine) to break up the emulsion. - Filtration: If solids are present, filtering through a pad of celite can help.
Product is an oil and difficult to handle.	- Solvent Evaporation: Ensure all solvent is removed under reduced pressure. - High Vacuum: Use a high vacuum pump to remove residual solvent. 1-(4-Chlorophenyl)ethanol is a liquid at room temperature.[1]
Stereochemical Control Issues (for asymmetric synthesis)	Low enantiomeric excess (ee).	- Catalyst Choice: The choice of chiral catalyst or biocatalyst is crucial. Screen different catalysts. For chemoenzymatic dynamic kinetic resolution, Candida antarctica lipase (B570770) B (CALB) is commonly used.[2] - Solvent Effects: The solvent can significantly influence the stereoselectivity. Experiment with different solvents. - Temperature Optimization: Lowering the reaction temperature often improves enantioselectivity.

Frequently Asked Questions (FAQs)

Q1: What is a common and reliable method for synthesizing 1-(4-Chlorophenyl)ethanol?

A1: A widely used method is the reduction of 4'-chloroacetophenone using a reducing agent like sodium borohydride (NaBH₄) in a protic solvent such as methanol (B129727) or ethanol (B145695). This reaction is generally high-yielding and proceeds under mild conditions.

Q2: How can I monitor the progress of the reaction?

A2: The reaction progress can be conveniently monitored by Thin Layer Chromatography (TLC). The starting material (4'-chloroacetophenone) is more nonpolar than the product (1-(4-chlorophenyl)ethanol). A suitable mobile phase would be a mixture of ethyl acetate and hexane (B92381). The disappearance of the starting material spot and the appearance of the product spot indicate reaction completion.

Q3: What are some potential side reactions to be aware of?

A3: In the borohydride reduction of 4'-chloroacetophenone, the primary side reaction is the formation of the corresponding borate (B1201080) ester, which is hydrolyzed to the desired alcohol during aqueous workup. If the reaction conditions are not controlled, over-reduction is a possibility with stronger reducing agents, but less likely with NaBH₄.

Q4: How can I purify the final product?

A4: If impurities are present after the workup, purification can be achieved by column chromatography on silica (B1680970) gel. A gradient of ethyl acetate in hexane is typically effective for separating the alcohol product from less polar starting material and nonpolar byproducts.

Q5: How can I synthesize an enantiomerically pure form of 1-(4-Chlorophenyl)ethanol?

A5: Enantiomerically pure 1-(4-Chlorophenyl)ethanol can be synthesized using asymmetric methods. One common approach is the asymmetric reduction of 4'-chloroacetophenone using a chiral catalyst. Another effective method is the enzymatic kinetic resolution of racemic 1-(4-chlorophenyl)ethanol using a lipase, such as Novozym 435.[2] This enzyme selectively acylates one enantiomer, allowing for the separation of the acylated and unreacted enantiomers.

Experimental Protocols

Protocol 1: Synthesis of 1-(4-Chlorophenyl)ethanol via Reduction of 4'-chloroacetophenone

This protocol is based on the reduction of a ketone using sodium borohydride.

Materials:

• 4'-Chloroacetophenone

• Sodium borohydride (NaBH₄)

• Methanol

• Dichloromethane (B109758) (or Ethyl Acetate)

• 1 M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate solution

• Saturated Sodium Chloride solution (Brine)

• Anhydrous Magnesium Sulfate (or Sodium Sulfate)

Procedure:

• Dissolve 4'-chloroacetophenone in methanol in a round-bottom flask equipped with a magnetic stirrer.

• Cool the solution in an ice bath to 0 °C.

• Slowly add sodium borohydride in small portions to the stirred solution.

• After the addition is complete, remove the ice bath and stir the reaction mixture at room temperature for 1-2 hours, monitoring by TLC.

• Once the reaction is complete, carefully quench the reaction by the slow addition of 1 M HCl until the effervescence ceases.

• Remove the methanol under reduced pressure.

• Add water to the residue and extract the product with dichloromethane or ethyl acetate (3x).

• Wash the combined organic layers with saturated sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify by column chromatography if necessary.

Data Presentation

Table 1: Reaction Conditions for a Two-Step Synthesis of 1-(4-Chlorophenyl)ethanol

The following data is derived from a patented synthesis process starting from 4-chlorophenylacetic acid, which is an intermediate that can be synthesized from 4-chloroacetophenone.[3]

Step	Reactants	Reagents	Solvent	Temperature	Time	Yield
1: Intermediate Synthesis	4-chloroacetophenone, Morpholine, Sulfur	-	-	127 °C	5 h	-
2: Hydrolysis	1-(4-chlorophenyl)-2-morpholine ethylthione	Potassium hydroxide	50% Ethanol	Reflux	24 h	69.2% (of 4-chlorophenylacetic acid)
3: Reduction	4-chlorophenylacetic acid	Sodium borohydride, Iodine	Anhydrous Tetrahydrofuran	0 °C to Room Temp.	2 h	95.0%

Visualizations

Experimental Workflow for the Synthesis of 1-(4-Chlorophenyl)ethanol

Caption: Workflow for the reduction of 4'-chloroacetophenone.

Troubleshooting Logic for Low Product Yield

Caption: Troubleshooting logic for addressing low product yield.

References

• 1. Page loading... [wap.guidechem.com]
• 2. (S)-1-(4-Chlorophenyl)ethanol | 99528-42-4 | Benchchem [benchchem.com]
• 3. CN102816051A - Process for synthesizing 4-chlorophenyl ethanol - Google Patents [patents.google.com]

Technical Support Center: Troubleshooting Chiral Separation of 1-(4-Chlorophenyl)ethanol

This technical support guide provides solutions to common issues encountered during the chiral separation of 1-(4-chlorophenyl)ethanol, tailored for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: What are the recommended initial screening conditions for the chiral separation of 1-(4-Chlorophenyl)ethanol?

A1: For initial screening, polysaccharide-based chiral stationary phases (CSPs) are highly recommended. Columns with cellulose (B213188) or amylose (B160209) derivatives, such as Chiralcel® OD-H, Chiralpak® AD-H, Chiralpak® IA, or Chiralpak® IB, often provide good chiral recognition for this type of compound. A normal-phase elution mode is a good starting point.

A typical starting condition would be:

• Column: Chiralcel® OD-H or similar polysaccharide-based CSP.

• Mobile Phase: A mixture of n-hexane and isopropanol (B130326) (e.g., 90:10 v/v).

• Flow Rate: 0.5 - 1.0 mL/min.

• Temperature: Ambient (controlled, e.g., 25°C).

• Detection: UV at 210 nm or 254 nm.

Q2: How can I improve the resolution (Rs < 1.5) between the enantiomers?

A2: Poor resolution is a common issue in chiral separations. Here are several strategies to improve it:

• Optimize Mobile Phase Composition: Adjust the ratio of the alcohol modifier (e.g., isopropanol, ethanol) in the mobile phase.[1] Reducing the percentage of the alcohol will generally increase retention and may improve resolution.

• Change the Alcohol Modifier: Sometimes, switching from isopropanol to ethanol, or vice-versa, can significantly alter selectivity.

• Reduce Flow Rate: Chiral separations are often more sensitive to flow rate than achiral separations. Lowering the flow rate can enhance resolution.[1]

• Adjust Temperature: Temperature can have a significant impact on chiral recognition.[1][2] Both increasing and decreasing the temperature should be explored as it can sometimes lead to improved resolution.[1]

• Use Additives: For certain compounds, adding a small amount of an acidic or basic additive (e.g., trifluoroacetic acid or diethylamine) to the mobile phase can improve peak shape and resolution. However, for neutral molecules like 1-(4-Chlorophenyl)ethanol, additives may not be necessary and could potentially worsen the separation.[3]

Q3: What are the common causes of peak tailing and how can I fix them?

A3: Peak tailing can be caused by several factors in chiral HPLC:

• Secondary Interactions: Unwanted interactions between the analyte and the stationary phase, such as with residual silanols on silica-based CSPs, can cause tailing.[1][4] Using a mobile phase with a polar modifier can help to mitigate these interactions.

• Column Overload: Injecting too much sample can lead to peak broadening and tailing.[4] Try diluting your sample and injecting a smaller volume.

• Column Contamination: The accumulation of contaminants can create active sites that cause tailing.[1][4] It is important to regularly clean your column.

• Inappropriate Sample Solvent: Ensure your sample is dissolved in the mobile phase or a weaker solvent.[2]

Q4: My retention times are not reproducible. What should I do?

A4: Irreproducible retention times are often due to a lack of system equilibration or variations in the mobile phase.

• Column Equilibration: Chiral stationary phases may require longer equilibration times than achiral phases, especially when changing the mobile phase composition.[2] Ensure the column is equilibrated with at least 10-20 column volumes of the new mobile phase.[2]

• Mobile Phase Preparation: Prepare fresh mobile phase for each run and ensure the components are accurately measured and thoroughly mixed. Inconsistent mobile phase preparation can lead to shifts in retention time.[2]

• Temperature Fluctuations: Use a column oven to maintain a constant temperature, as small fluctuations can affect retention times.[1][2]

• System Contamination: Carryover from previous injections can affect retention. Ensure the injector and system are clean.[1]

Q5: I am observing ghost peaks in my chromatogram. What is the cause and how can I eliminate them?

A5: Ghost peaks are extraneous peaks that do not originate from the injected sample.[1]

• Mobile Phase Contamination: Impurities in the solvents or additives can appear as ghost peaks.[1] Use high-purity HPLC-grade solvents.

• System Contamination: Carryover from previous injections is a common cause.[1] Implement a robust washing procedure for the injector and system between runs.

• Incomplete Mobile Phase Degassing: Dissolved gases in the mobile phase can form bubbles that are detected as peaks.[1] Ensure your mobile phase is properly degassed.

Quantitative Data Summary

Table 1: Recommended Chiral Stationary Phases for 1-(4-Chlorophenyl)ethanol

Chiral Stationary Phase (CSP)	Base Material	Common Trade Names
Cellulose tris(3,5-dimethylphenylcarbamate)	Cellulose	Chiralcel® OD-H
Amylose tris(3,5-dimethylphenylcarbamate)	Amylose	Chiralpak® AD-H
Cellulose tris(4-methylbenzoate)	Cellulose	Chiralcel® OJ-H

Table 2: Example Chromatographic Parameters for Chiral Separation of 1-(4-Chlorophenyl)ethanol

Parameter	Condition 1	Condition 2
Column	Chiralcel® OB-H	Chiralcel® OD-H
Mobile Phase	n-Hexane / Isopropanol (98:2 v/v)	n-Hexane / Isopropanol (90:10 v/v)
Flow Rate	0.5 mL/min	1.0 mL/min
Temperature	25°C	Ambient
Detection	UV at 210 nm	Not Specified
Retention Time (S)-enantiomer	27.9 min[5]	Not Specified

Experimental Protocols

Detailed HPLC Method for Chiral Separation of 1-(4-Chlorophenyl)ethanol

This protocol provides a starting point for the chiral separation of 1-(4-Chlorophenyl)ethanol. Optimization may be required based on the specific instrumentation and column used.

• Column: Chiralcel® OD-H (250 x 4.6 mm, 5 µm).

• Mobile Phase Preparation:

  • Prepare a mobile phase of 90% n-hexane and 10% isopropanol (v/v).

  • Use HPLC-grade solvents.

  • Filter the mobile phase through a 0.45 µm membrane filter.

  • Degas the mobile phase for at least 15 minutes using an ultrasonic bath or an online degasser.

• System Preparation:

  • Purge the HPLC system with the mobile phase to remove any residual solvents.

  • Equilibrate the column with the mobile phase at a flow rate of 1.0 mL/min for at least 30 minutes or until a stable baseline is achieved.

• Sample Preparation:

  • Prepare a stock solution of racemic 1-(4-Chlorophenyl)ethanol in the mobile phase at a concentration of 1 mg/mL.

  • Dilute the stock solution to a working concentration of 0.1 mg/mL with the mobile phase.

  • Filter the sample through a 0.45 µm syringe filter before injection.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Column Temperature: 25°C (using a column oven).

  • Detection: UV at 210 nm.

  • Run Time: Adjust as necessary to allow for the elution of both enantiomers.

Column Washing and Equilibration Protocol

Proper column washing and equilibration are crucial for reproducible results in chiral chromatography.

• Column Washing:

  • After use with non-polar mobile phases (e.g., hexane/isopropanol), flush the column with 100% isopropanol for at least 30 minutes at a low flow rate (e.g., 0.5 mL/min).

  • For polysaccharide-based columns, it is advisable to dedicate them to either normal-phase or reversed-phase to avoid memory effects.[6]

• Column Storage:

  • For short-term storage (overnight), the column can be left in the mobile phase at a very low flow rate.

  • For long-term storage, flush the column with isopropanol and store it in a compatible solvent (e.g., isopropanol or hexane/isopropanol). Always refer to the manufacturer's instructions for specific storage conditions.

• Equilibration:

  • Before starting a new set of experiments, equilibrate the column with the mobile phase for at least 20 column volumes.

  • Monitor the baseline and ensure it is stable before injecting any samples.

Visualizations

Caption: General workflow for chiral method development.

Caption: Decision tree for troubleshooting poor resolution.

Caption: Decision tree for troubleshooting peak tailing.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. gmpinsiders.com [gmpinsiders.com]
• 5. rsc.org [rsc.org]
• 6. chromatographytoday.com [chromatographytoday.com]

Technical Support Center: Purification of 1-(4-Chlorophenyl)ethanol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the purification of crude 1-(4-Chlorophenyl)ethanol.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude 1-(4-Chlorophenyl)ethanol?

A1: The most common impurities depend on the synthetic route used. If prepared by the reduction of 4-chloroacetophenone, the primary impurities are likely to be unreacted 4-chloroacetophenone and byproducts from the reduction process. If a chemoenzymatic synthesis is employed, residual enzymes or byproducts from the enzymatic reaction may be present.

Q2: My crude 1-(4-Chlorophenyl)ethanol is a liquid at room temperature. Can I still use recrystallization?

A2: Direct recrystallization is not suitable for liquids. Recrystallization is a purification technique for solid compounds. To purify liquid 1-(4-Chlorophenyl)ethanol, distillation or column chromatography are the recommended methods. It is possible to form a solid derivative of the alcohol, which could then be purified by recrystallization, but this adds extra steps to the process.

Q3: What is the recommended purification method for large quantities of crude 1-(4-Chlorophenyl)ethanol?

A3: For large-scale purification, vacuum distillation is generally the most efficient method. It is effective at separating the desired alcohol from less volatile impurities.

Q4: When is column chromatography the preferred method?

A4: Column chromatography is ideal for small-scale purifications or when impurities have boiling points very close to that of 1-(4-Chlorophenyl)ethanol, making separation by distillation difficult.

Q5: My compound appears to be degrading on the silica (B1680970) gel column. What can I do?

A5: Aryl alcohols can sometimes be sensitive to the acidic nature of standard silica gel. To mitigate decomposition, you can use a less acidic stationary phase, such as neutral alumina (B75360), or deactivate the silica gel by pre-treating it with a solvent mixture containing a small amount of a non-nucleophilic base, like triethylamine (B128534) (typically 1-2%).

Troubleshooting Guides

This section provides solutions to common problems encountered during the purification of 1-(4-Chlorophenyl)ethanol.

Vacuum Distillation

Problem	Possible Cause(s)	Solution(s)
Bumping or uneven boiling	- Insufficient vacuum.- Heating too rapidly.- Absence of a stirring mechanism or boiling chips.	- Ensure your vacuum system is leak-free and can achieve the desired pressure.- Heat the distillation flask slowly and evenly using a heating mantle.- Use a magnetic stir bar or fresh boiling chips to ensure smooth boiling.
Product solidifying in the condenser	- The condenser water is too cold.	- Use water at a slightly higher temperature or control the flow rate to prevent overcooling.
Poor separation of product from impurities	- Inefficient fractionating column.- Vacuum pressure is not optimal.	- Use a fractionating column (e.g., Vigreux or packed column) for better separation.- Adjust the vacuum pressure. A lower pressure will decrease the boiling point, which may improve separation from impurities with different vapor pressures.
Low yield of purified product	- Product loss due to hold-up in the distillation apparatus.- Incomplete distillation.	- Ensure the apparatus is appropriately sized for the amount of material being distilled.- Continue the distillation until no more product is collected at the expected boiling point and pressure.

Column Chromatography

Problem	Possible Cause(s)	Solution(s)
Poor separation of spots on TLC plate	- Inappropriate solvent system.	- Systematically vary the polarity of the mobile phase. A good starting point for 1-(4-Chlorophenyl)ethanol is a mixture of hexane (B92381) and ethyl acetate (B1210297). Aim for an Rf value of 0.2-0.3 for the product on the TLC plate.[1]
Streaking of the compound on the column	- Compound is too polar for the current mobile phase.- The column is overloaded.- Interaction with the stationary phase.	- Gradually increase the polarity of the eluent.- Ensure the amount of crude material is appropriate for the column size (typically 1:30 to 1:100 ratio of compound to silica gel by weight).- As mentioned in the FAQs, consider using neutral alumina or adding a small amount of triethylamine to the eluent.
Product is not eluting from the column	- The mobile phase is not polar enough.	- Gradually increase the polarity of the mobile phase. For very polar compounds, a solvent system like methanol/dichloromethane might be necessary.
Co-elution of impurities with the product	- The polarity of the impurity is very similar to the product.	- Try a different solvent system to alter the selectivity.- If the impurity is less polar, you can start with a less polar eluent to wash it off before eluting your product with a more polar solvent system (gradient elution).

Experimental Protocols

Vacuum Distillation

• Apparatus Setup: Assemble a standard vacuum distillation apparatus, including a round-bottom flask, a short path distillation head with a condenser, a receiving flask, and a vacuum source with a pressure gauge.

• Sample Preparation: Place the crude 1-(4-Chlorophenyl)ethanol into the distillation flask, adding a magnetic stir bar or boiling chips. Do not fill the flask more than two-thirds full.

• Distillation:

  • Begin stirring (if using a stir bar).

  • Gradually apply vacuum, aiming for a pressure of approximately 10 mmHg.

  • Slowly heat the distillation flask using a heating mantle.

  • Collect the fraction that distills at approximately 119 °C.

• Completion: Once the desired fraction is collected, remove the heat source and allow the apparatus to cool before slowly releasing the vacuum.

Flash Column Chromatography

• Solvent System Selection: Using thin-layer chromatography (TLC), determine a suitable mobile phase. A common starting point is a mixture of ethyl acetate and hexanes. Adjust the ratio to achieve an Rf value of approximately 0.2-0.3 for 1-(4-Chlorophenyl)ethanol.[1]

• Column Packing:

  • Prepare a slurry of silica gel in the chosen mobile phase.

  • Carefully pour the slurry into a chromatography column, ensuring there are no air bubbles.

  • Allow the silica gel to settle, and then add a layer of sand to the top to protect the stationary phase.

• Sample Loading:

  • Dissolve the crude 1-(4-Chlorophenyl)ethanol in a minimal amount of the mobile phase.

  • Carefully apply the sample to the top of the column.

• Elution:

  • Add the mobile phase to the column and apply gentle pressure (using a pump or inert gas) to begin elution.

  • Collect fractions in test tubes.

• Analysis: Analyze the collected fractions by TLC to identify those containing the purified product. Combine the pure fractions and remove the solvent using a rotary evaporator.

Quantitative Data Summary

Purification Method	Key Parameters	Expected Purity	Expected Yield
Vacuum Distillation	Pressure: ~10 mmHgBoiling Point: ~119 °C	>98%	70-90%
Flash Column Chromatography	Stationary Phase: Silica GelMobile Phase: Hexane/Ethyl Acetate (variable ratio)	>99%	60-85%

Note: Expected purity and yield are estimates and can vary depending on the initial purity of the crude material and the specific experimental conditions.

Workflow and Troubleshooting Diagrams

Caption: Workflow for selecting a purification method.

Caption: Troubleshooting poor separation in column chromatography.

References

• 1. science.uct.ac.za [science.uct.ac.za]

Technical Support Center: Synthesis of 1-(4-Chlorophenyl)ethanol

Welcome to the technical support center for the synthesis of 1-(4-Chlorophenyl)ethanol. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions related to the common synthetic routes for this important intermediate.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the synthesis of 1-(4-Chlorophenyl)ethanol via the two primary methods: reduction of 4'-chloroacetophenone (B41964) and the Grignard reaction with 4-chlorobenzaldehyde (B46862).

Method 1: Reduction of 4'-Chloroacetophenone with Sodium Borohydride (B1222165) (NaBH₄)

Question: The reaction is very slow or incomplete, what are the possible causes and solutions?

Answer:

Several factors can contribute to a sluggish or incomplete reduction of 4'-chloroacetophenone. Here are the common causes and their respective solutions:

• Inactive Sodium Borohydride: NaBH₄ can decompose over time, especially if exposed to moisture.

  • Solution: Use a fresh bottle of NaBH₄ or test the activity of the current batch on a small scale with a known reactive ketone. Store NaBH₄ in a desiccator.

• Low Temperature: While initial cooling is often necessary to control the exothermic reaction, maintaining too low a temperature throughout the reaction can significantly slow down the rate.[1]

  • Solution: After the initial exothermic phase, allow the reaction to warm to room temperature and stir for a longer period. Gentle warming can be applied if necessary, but this should be done with caution to avoid side reactions.

• Inappropriate Solvent: The choice of solvent can influence the reaction rate.

  • Solution: Methanol (B129727) or ethanol (B145695) are generally effective solvents.[2] A mixture of THF and methanol can also be used.[3] If the reaction is slow in one solvent, consider trying another.

• Insufficient Stirring: Inadequate mixing can lead to localized depletion of the reducing agent.

  • Solution: Ensure vigorous stirring throughout the reaction to maintain a homogeneous mixture.

Question: The yield of 1-(4-Chlorophenyl)ethanol is low. How can I improve it?

Answer:

Low yields can stem from incomplete reaction, product loss during workup, or side reactions.

• Incomplete Reaction: As addressed above, ensure the activity of NaBH₄, appropriate temperature, and sufficient reaction time.

• Product Loss During Workup: 1-(4-Chlorophenyl)ethanol has some solubility in water.

  • Solution: When performing an aqueous workup, saturate the aqueous layer with sodium chloride (brine) to decrease the solubility of the product in the aqueous phase.[2] Use multiple extractions with an organic solvent (e.g., dichloromethane (B109758) or ethyl acetate) to maximize recovery.[4]

• Side Reactions: Although NaBH₄ is a mild reducing agent, side reactions can occur.

  • Solution: Ensure the reaction is not overheated. The dropwise addition of the ketone to the borohydride solution can help control the initial exotherm.[1]

Question: I am observing an unexpected side product. What could it be and how can I avoid it?

Answer:

While the reduction of 4'-chloroacetophenone with NaBH₄ is generally a clean reaction, the formation of borate (B1201080) esters is an intermediate step.

• Borate Ester Formation: The initial product of the reduction is a borate ester, which is then hydrolyzed during the workup to yield the final alcohol.

  • Solution: Ensure a thorough acidic workup (e.g., with dilute HCl or NH₄Cl solution) to completely hydrolyze the borate esters.[2] Stirring for an adequate amount of time during the workup is crucial.

Method 2: Grignard Reaction of 4-Chlorobenzaldehyde with Methylmagnesium Halide

Question: The Grignard reaction is not initiating. What should I do?

Answer:

Initiation is a common hurdle in Grignard reactions. The primary cause is the passivation of the magnesium surface.

• Inactive Magnesium Surface: The surface of the magnesium turnings can be coated with a layer of magnesium oxide.

  • Solution:

    • Use fresh, dry magnesium turnings.

    • Mechanically activate the magnesium by crushing the turnings in a dry flask before adding the solvent.[5]

    • Add a small crystal of iodine, which can react with the magnesium surface and expose fresh metal.[6][7]

    • Add a few drops of a pre-formed Grignard reagent to initiate the reaction.

• Presence of Moisture: Grignard reagents are highly sensitive to moisture.[8]

  • Solution: All glassware must be thoroughly flame-dried or oven-dried before use and assembled under an inert atmosphere (nitrogen or argon).[6] Anhydrous solvents, typically diethyl ether or THF, are essential.[9]

Question: The yield is low, and I have a significant amount of biphenyl (B1667301) as a byproduct. What is the cause?

Answer:

The formation of biphenyl is a known side reaction in Grignard syntheses involving aryl halides.

• Wurtz Coupling: The Grignard reagent can react with the unreacted aryl halide to form a biphenyl compound.[10]

  • Solution:

    • Add the aryl halide slowly to the magnesium turnings to maintain a low concentration of the halide in the reaction mixture.

    • Ensure efficient stirring to quickly disperse the added halide and bring it into contact with the magnesium.

    • Avoid high reaction temperatures which can favor the coupling reaction.[10]

Question: My final product is contaminated with unreacted 4-chlorobenzaldehyde. How can I prevent this?

Answer:

The presence of unreacted starting material indicates an incomplete reaction or insufficient Grignard reagent.

• Insufficient Grignard Reagent: Some of the Grignard reagent may have been consumed by side reactions or moisture.

  • Solution: Use a slight excess (1.1 to 1.2 equivalents) of the Grignard reagent. The concentration of the Grignard reagent can be determined by titration before adding the aldehyde.

• Inefficient Addition: Poor mixing during the addition of the aldehyde can lead to localized reactions.

  • Solution: Add the aldehyde solution dropwise to the Grignard reagent with vigorous stirring. Maintain a low temperature (e.g., 0 °C) during the addition to control the exothermic reaction.

Frequently Asked Questions (FAQs)

Q1: Which synthetic method is better for scaling up the synthesis of 1-(4-Chlorophenyl)ethanol?

A1: The reduction of 4'-chloroacetophenone with NaBH₄ is generally more straightforward and safer to scale up. Grignard reactions require strict anhydrous conditions and can have initiation difficulties, which can be more challenging to manage on a larger scale.[11]

Q2: What is the typical purity of 1-(4-Chlorophenyl)ethanol obtained from these methods?

A2: With proper purification (e.g., distillation or column chromatography), a purity of >98% can be achieved by both methods.[12]

Q3: Can I use lithium aluminum hydride (LiAlH₄) instead of NaBH₄ for the reduction?

A3: Yes, LiAlH₄ is a more powerful reducing agent and will also reduce 4'-chloroacetophenone. However, it is much more reactive and requires stricter anhydrous conditions. It will also reduce other functional groups that NaBH₄ will not, such as esters and carboxylic acids.[13] For this specific transformation, NaBH₄ is a safer and more convenient choice.

Q4: How do I properly dispose of the waste from these reactions?

A4:

• NaBH₄ reduction: The aqueous waste after workup should be neutralized. Ensure all excess borohydride has been quenched.

• Grignard reaction: The reaction should be carefully quenched with a saturated aqueous solution of ammonium (B1175870) chloride. The resulting magnesium salts can be disposed of in the aqueous waste stream after neutralization. Organic solvents should be collected and disposed of according to your institution's guidelines.

Data Presentation

Table 1: Comparison of Synthetic Methods for 1-(4-Chlorophenyl)ethanol

Parameter	Method 1: NaBH₄ Reduction	Method 2: Grignard Reaction
Starting Material	4'-Chloroacetophenone	4-Chlorobenzaldehyde & Methyl Halide
Key Reagent	Sodium Borohydride (NaBH₄)	Magnesium (Mg)
Typical Solvents	Methanol, Ethanol, THF	Diethyl Ether, THF (anhydrous)
Reaction Conditions	0 °C to room temperature	Room temperature to reflux
Key Side Reactions	Incomplete reaction	Wurtz coupling, reaction with H₂O
Workup	Acidic or aqueous quench	Quench with sat. NH₄Cl(aq)
Safety Considerations	Exothermic, H₂ gas evolution on quench	Highly exothermic, requires strict anhydrous conditions, flammable solvents

Table 2: Example Reaction Conditions and Yields

Method	Starting Material (1 eq)	Reagent (eq)	Solvent	Temperature	Time	Yield	Reference
NaBH₄ Reduction	Phenyl-(4-chlorophenyl)-ketone	NaBH₄ (0.5 eq)	THF/Methanol	25-30 °C	1 h	>95% (crude)	[3]
Grignard Reaction	4-chlorobenzaldehyde	(4-chlorophenyl)magnesium bromide (1.2 eq)	THF	-78 °C to RT	2 h	Not specified	[7]
Biocatalytic Reduction	4'-chloroacetophenone	Acetobacter sp.	Buffer/Isopropanol	30 °C	2 h	~97%	[14]

Experimental Protocols

Protocol 1: Synthesis of 1-(4-Chlorophenyl)ethanol via NaBH₄ Reduction

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar, add 4'-chloroacetophenone (1.0 eq) and methanol (10 mL per gram of ketone).

• Cooling: Cool the solution in an ice bath to 0-5 °C.

• Addition of NaBH₄: Slowly add sodium borohydride (NaBH₄) (1.2 eq) portion-wise to the stirred solution, maintaining the temperature below 10 °C.

• Reaction: After the addition is complete, remove the ice bath and stir the reaction mixture at room temperature for 1-2 hours. Monitor the reaction progress by TLC.

• Quenching: Carefully quench the reaction by slowly adding 1 M HCl at 0 °C until the evolution of gas ceases.

• Extraction: Remove the methanol under reduced pressure. Add water and extract the product with dichloromethane (3 x volume of aqueous layer).

• Washing and Drying: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Purification: Remove the solvent under reduced pressure to obtain the crude product. Purify by distillation under reduced pressure or column chromatography.

Protocol 2: Synthesis of 1-(4-Chlorophenyl)ethanol via Grignard Reaction

• Grignard Reagent Formation:

  • Place magnesium turnings (1.2 eq) and a small crystal of iodine in a flame-dried, three-necked flask under an inert atmosphere.

  • Add a small amount of anhydrous diethyl ether.

  • Slowly add a solution of methyl bromide or iodide (1.1 eq) in anhydrous diethyl ether to initiate the reaction. Once initiated, add the remaining halide solution dropwise to maintain a gentle reflux.

  • After the addition is complete, stir the mixture at room temperature until the magnesium is consumed.

• Reaction with Aldehyde:

  • Cool the Grignard reagent to 0 °C in an ice bath.

  • Slowly add a solution of 4-chlorobenzaldehyde (1.0 eq) in anhydrous diethyl ether dropwise with vigorous stirring.

  • After the addition, stir the reaction mixture at room temperature for 1 hour.

• Quenching: Cool the reaction mixture to 0 °C and slowly add a saturated aqueous solution of ammonium chloride.

• Extraction: Separate the organic layer, and extract the aqueous layer with diethyl ether (2 x volume of aqueous layer).

• Washing and Drying: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Purification: Remove the solvent under reduced pressure to obtain the crude product. Purify by distillation under reduced pressure or column chromatography.

Visualizations

Caption: Experimental workflow for the NaBH₄ reduction method.

Caption: Troubleshooting decision tree for the Grignard reaction.

References

• 1. Lu Le Laboratory: Sodium Borohydride Reduction of Acetophenone - Lu Le Laboratory [lulelaboratory.blogspot.com]
• 2. organic-synthesis.com [organic-synthesis.com]
• 3. prepchem.com [prepchem.com]
• 4. web.mnstate.edu [web.mnstate.edu]
• 5. reddit.com [reddit.com]
• 6. Reddit - The heart of the internet [reddit.com]
• 7. cedar.wwu.edu [cedar.wwu.edu]
• 8. web.mnstate.edu [web.mnstate.edu]
• 9. leah4sci.com [leah4sci.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. (336f) Practical Challenges and Solutions to Continuous Grignard Chemistry | AIChE [proceedings.aiche.org]
• 12. US9227900B2 - Method for preparing 1-(4-chlorophenyl)-2-cyclopropyl-1-propanone and intermediate thereof - Google Patents [patents.google.com]
• 13. masterorganicchemistry.com [masterorganicchemistry.com]
• 14. researchgate.net [researchgate.net]

Technical Support Center: Synthesis of 1-(4-Chlorophenyl)ethanol via Grignard Reaction

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 1-(4-Chlorophenyl)ethanol using the Grignard reaction.

Frequently Asked Questions (FAQs)

Q1: What is the most critical factor for a successful Grignard synthesis of 1-(4-Chlorophenyl)ethanol?

A1: The absolute exclusion of moisture is the most critical factor. Grignard reagents are highly reactive and will readily react with any source of protons, including water, to quench the reagent and reduce the yield. All glassware must be rigorously dried, and anhydrous solvents are essential for the reaction's success.

Q2: My Grignard reaction is not initiating. What are the common causes and solutions?

A2: Failure to initiate is a common issue, often due to a passivating layer of magnesium oxide on the magnesium turnings. Activating the magnesium surface is key. Common activation methods include the addition of a small crystal of iodine, a few drops of 1,2-dibromoethane, or mechanical grinding of the magnesium turnings to expose a fresh surface.

Q3: What are the primary side reactions to be aware of in this synthesis?

A3: The most common side reaction is the Wurtz coupling, where the Grignard reagent couples with the unreacted aryl halide to form a biphenyl (B1667301) byproduct. This is more prevalent at higher temperatures and concentrations of the aryl halide. Another potential side reaction is the formation of byproducts from the reaction of the Grignard reagent with atmospheric oxygen.

Q4: Which solvent is recommended for this Grignard reaction?

A4: Anhydrous diethyl ether or tetrahydrofuran (B95107) (THF) are the most commonly used solvents. They are effective at solvating and stabilizing the Grignard reagent. The choice between them can influence the reaction rate and solubility of the Grignard reagent.

Q5: How can I purify the final product, 1-(4-Chlorophenyl)ethanol?

A5: Purification is typically achieved through column chromatography on silica (B1680970) gel. Before chromatography, an aqueous workup with a dilute acid (like HCl) is necessary to quench any unreacted Grignard reagent and protonate the alkoxide intermediate to form the desired alcohol. Extraction with an organic solvent is then performed to isolate the crude product.

Troubleshooting Guide

Problem 1: Low or No Yield of 1-(4-Chlorophenyl)ethanol

Possible Cause	Suggested Solution
Presence of Moisture	Ensure all glassware is oven-dried or flame-dried under an inert atmosphere before use. Use freshly distilled, anhydrous solvents.
Inactive Magnesium	Activate the magnesium turnings by adding a crystal of iodine, a small amount of 1,2-dibromoethane, or by gently crushing the turnings with a glass rod in the reaction flask.
Poor Quality Reagents	Use high-purity 4-chlorobenzaldehyde (B46862) and methylmagnesium bromide (or the precursors for its in-situ formation).
Side Reactions	To minimize Wurtz coupling, maintain a low reaction temperature and add the aryl halide solution dropwise to the magnesium suspension to avoid high local concentrations.

Problem 2: Formation of Significant Amounts of Byproducts

Byproduct	Identification	Mitigation Strategy
4,4'-dichlorobiphenyl (Wurtz coupling product)	Can be identified by GC-MS analysis.	Maintain a lower reaction temperature (e.g., 0 °C to room temperature). Use a dilute solution of the aryl halide and add it slowly to the reaction mixture.
Unreacted 4-chlorobenzaldehyde	Detected by TLC or GC-MS analysis of the crude product.	Ensure the Grignard reagent is in slight excess. Allow for a sufficient reaction time after the addition of the aldehyde.
Benzene (from quenching of phenylmagnesium bromide if used)	Volatile, may be detected by headspace GC-MS.	Ensure the Grignard reagent is formed from an appropriate precursor for the desired reaction (methylmagnesium halide for this synthesis).

Quantitative Data Summary

The following tables provide a summary of how different experimental parameters can affect the outcome of Grignard reactions. The data is compiled from studies on similar aryl Grignard reactions and should be used as a general guide.

Table 1: Effect of Solvent on the Yield of Grignard Product

Solvent	Typical Yield of Aryl Alcohol (%)	Notes
Diethyl Ether	85-95	Standard solvent, good for initiation.
Tetrahydrofuran (THF)	80-90	Can improve the solubility of the Grignard reagent.
2-Methyltetrahydrofuran (2-MeTHF)	88-96	A greener alternative to THF, can suppress Wurtz coupling.[1][2]

Table 2: Influence of Magnesium Activation Method on Reaction Initiation

Activation Method	Initiation Time	Observations
None	Highly variable, can be > 30 min	Unreliable, often leads to failure.
Iodine Crystal	5-15 min	Brown color of iodine disappears upon initiation.
1,2-Dibromoethane	5-10 min	Evolution of ethylene (B1197577) gas is observed.
Mechanical Grinding	< 5 min	Exposes fresh magnesium surface, very effective.

Experimental Protocols

Protocol 1: Synthesis of 1-(4-Chlorophenyl)ethanol

Materials:

• Magnesium turnings

• Iodine crystal (as activator)

• Anhydrous diethyl ether

• 4-Chlorobenzaldehyde

• Methyl iodide

• 1M Hydrochloric acid

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate

Procedure:

• Preparation of Grignard Reagent (Methylmagnesium Iodide):

  • Place magnesium turnings (1.2 eq) in a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet.

  • Add a single crystal of iodine.

  • Add anhydrous diethyl ether to cover the magnesium.

  • Slowly add a solution of methyl iodide (1.1 eq) in anhydrous diethyl ether from the dropping funnel. The reaction should initiate, as evidenced by the disappearance of the iodine color and gentle refluxing.

  • After the addition is complete, reflux the mixture for 30 minutes to ensure complete formation of the Grignard reagent.

• Reaction with 4-Chlorobenzaldehyde:

  • Cool the Grignard reagent solution to 0 °C in an ice bath.

  • Slowly add a solution of 4-chlorobenzaldehyde (1.0 eq) in anhydrous diethyl ether from the dropping funnel.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1-2 hours.

• Work-up and Purification:

  • Cool the reaction mixture in an ice bath and slowly quench the reaction by adding 1M HCl.

  • Transfer the mixture to a separatory funnel. Separate the organic layer and wash it sequentially with saturated sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel (eluent: ethyl acetate/hexane mixture) to obtain pure 1-(4-Chlorophenyl)ethanol.

Visualizations

Caption: Reaction pathway for the synthesis of 1-(4-Chlorophenyl)ethanol.

Caption: A decision-making workflow for troubleshooting common Grignard reaction issues.

References

• 1. Comparative performance evaluation and systematic screening of solvents in a range of Grignard reactions - Green Chemistry (RSC Publishing) DOI:10.1039/C3GC40702K [pubs.rsc.org]
• 2. pubs.rsc.org [pubs.rsc.org]

Technical Support Center: Synthesis of 1-(4-Chlorophenyl)ethanol

This technical support center provides troubleshooting guidance and frequently asked questions for the work-up procedure in the synthesis of 1-(4-Chlorophenyl)ethanol, a key intermediate in various chemical and pharmaceutical applications.

Troubleshooting Guide

Issue 1: A significant amount of starting material (4-chloroacetophenone) is observed in the final product.

• Question: My TLC/NMR analysis shows a large amount of unreacted 4-chloroacetophenone after the work-up. What could be the cause?

• Answer: This issue typically points to an incomplete reaction. Several factors could be at play:

  • Insufficient Reducing Agent: The amount of sodium borohydride (B1222165) used was not enough to fully reduce the ketone. It is common practice to use a molar excess of the reducing agent.

  • Poor Quality of Reducing Agent: Sodium borohydride can degrade over time, especially if exposed to moisture. Using fresh, high-quality sodium borohydride is crucial for optimal results.

  • Low Reaction Temperature: While the reaction is often performed at low temperatures to control exothermicity, a temperature that is too low can significantly slow down the reaction rate, leading to incomplete conversion.

  • Short Reaction Time: The reaction may not have been allowed to proceed for a sufficient amount of time. Monitoring the reaction progress by TLC is recommended to ensure the starting material has been consumed before initiating the work-up.

Issue 2: A stable emulsion has formed during the extraction process.

• Question: I am having difficulty separating the organic and aqueous layers due to a persistent emulsion. How can I break it?

• Answer: Emulsion formation is a common issue in liquid-liquid extractions. Here are several techniques to address this problem:

  • Addition of Brine: Adding a saturated aqueous solution of sodium chloride (brine) can increase the ionic strength of the aqueous layer, which often helps to break up the emulsion.[1]

  • Gentle Swirling: Instead of vigorous shaking, gently swirl the separatory funnel to minimize the formation of an emulsion.[1]

  • Filtration: Passing the emulsified mixture through a pad of Celite or glass wool can sometimes help to break the emulsion.

  • Centrifugation: If available, centrifuging the mixture is a very effective method for separating the layers.

  • Patience: Allowing the separatory funnel to stand undisturbed for an extended period can sometimes lead to the separation of the layers.

Issue 3: The final product yield is lower than expected.

• Question: After the work-up and purification, my isolated yield of 1-(4-Chlorophenyl)ethanol is significantly lower than anticipated. What are the potential reasons?

• Answer: Low yields can result from several factors during the reaction and work-up:

  • Incomplete Reaction: As mentioned in Issue 1, if the reaction did not go to completion, the yield of the desired product will be inherently low.

  • Losses During Extraction: The product may have some solubility in the aqueous layer. Performing multiple extractions with the organic solvent can help to maximize the recovery of the product.

  • Decomposition of the Product: Although 1-(4-Chlorophenyl)ethanol is relatively stable, prolonged exposure to strong acidic or basic conditions during the work-up could potentially lead to degradation.

  • Mechanical Losses: Product can be lost during transfers between glassware. Ensuring quantitative transfers can help to minimize these losses.

Frequently Asked Questions (FAQs)

Q1: What is the purpose of quenching the reaction with an acid?

A1: Quenching the reaction with a dilute acid, such as hydrochloric acid, serves two primary purposes. Firstly, it neutralizes any unreacted sodium borohydride. Secondly, it protonates the intermediate alkoxide to form the final alcohol product.[2]

Q2: Which organic solvent is best for extracting 1-(4-Chlorophenyl)ethanol?

A2: Dichloromethane (B109758) (DCM) and diethyl ether are commonly used for the extraction of 1-(4-Chlorophenyl)ethanol. Both have good solubility for the product and are immiscible with water. The choice of solvent can depend on the specific experimental conditions and safety considerations.

Q3: How can I confirm the purity of my final product?

A3: The purity of the synthesized 1-(4-Chlorophenyl)ethanol can be assessed using several analytical techniques. Thin-layer chromatography (TLC) can provide a quick indication of purity. For more definitive results, Nuclear Magnetic Resonance (NMR) spectroscopy and Gas Chromatography-Mass Spectrometry (GC-MS) are recommended.

Q4: What are the potential byproducts in this synthesis?

A4: In the sodium borohydride reduction of 4-chloroacetophenone, the primary potential impurity is the unreacted starting material. In the case of a Grignard synthesis, a common byproduct is biphenyl, which can be formed from a coupling reaction.[3]

Experimental Protocol: Work-up for Sodium Borohydride Reduction

This protocol outlines a standard work-up procedure for the synthesis of 1-(4-Chlorophenyl)ethanol via the reduction of 4-chloroacetophenone with sodium borohydride.

• Reaction Quenching:

  • Once the reaction is complete (as determined by TLC), cool the reaction mixture in an ice bath.

  • Slowly and carefully add dilute hydrochloric acid (e.g., 1 M HCl) to the reaction mixture to quench the excess sodium borohydride and protonate the alkoxide. Be cautious as hydrogen gas evolution may occur.

• Solvent Removal (if applicable):

  • If the reaction was performed in a water-miscible solvent like ethanol (B145695) or methanol, it is often beneficial to remove the bulk of the solvent under reduced pressure using a rotary evaporator.

• Extraction:

  • Transfer the aqueous residue to a separatory funnel.

  • Extract the aqueous layer with a suitable organic solvent, such as dichloromethane (DCM) or diethyl ether (e.g., 3 x 50 mL).

  • Combine the organic extracts.

• Washing:

  • Wash the combined organic layers with water to remove any water-soluble impurities.

  • Subsequently, wash the organic layer with a saturated solution of sodium bicarbonate to neutralize any remaining acid.

  • Finally, wash the organic layer with brine to help remove dissolved water.

• Drying and Solvent Evaporation:

  • Dry the organic layer over an anhydrous drying agent, such as anhydrous sodium sulfate (B86663) or magnesium sulfate.

  • Filter off the drying agent.

  • Remove the solvent from the filtrate under reduced pressure using a rotary evaporator to yield the crude 1-(4-Chlorophenyl)ethanol.

• Purification (Optional):

  • If necessary, the crude product can be further purified by techniques such as column chromatography or distillation under reduced pressure.

Quantitative Data Summary

Parameter	Value	Reference Synthesis Method
Typical Yield	95.0%	Reduction of 4-chlorophenylacetic acid with NaBH4/I2
Reaction Time	2 hours	Reduction of 4-chlorophenylacetic acid with NaBH4/I2
Reaction Temperature	0 °C to Room Temperature	Reduction of 4-chlorophenylacetic acid with NaBH4/I2

Experimental Workflow Diagram

Caption: Workflow for the work-up of 1-(4-Chlorophenyl)ethanol.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. chem.libretexts.org [chem.libretexts.org]

Reference Data & Comparative Studies

A Comparative Guide to the Spectroscopic Analysis of 1-(4-Chlorophenyl)ethanol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the ¹H NMR, ¹³C NMR, Mass Spectrometry (MS), and Infrared (IR) spectroscopy data for 1-(4-Chlorophenyl)ethanol. Detailed experimental protocols, data interpretation, and a comparison of the structural information obtained from each technique are presented to assist researchers in selecting the most appropriate analytical methods for the characterization of small organic molecules.

Structural Elucidation via Nuclear Magnetic Resonance (NMR) Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful, non-destructive technique that provides detailed information about the carbon-hydrogen framework of a molecule.

¹H NMR Spectral Data

The ¹H NMR spectrum of 1-(4-Chlorophenyl)ethanol provides information on the number of distinct proton environments, their chemical shifts, spin-spin coupling, and integration.

Signal	Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Integration	Assignment
1	1.48	Doublet (d)	6.4	3H	-CH₃
2	1.88	Singlet (s)	-	1H	-OH
3	4.89	Quartet (q)	6.4	1H	-CH
4	7.26-7.33	Multiplet (m)	-	4H	Aromatic CH

¹³C NMR Spectral Data

The ¹³C NMR spectrum reveals the number of unique carbon environments in the molecule.

Signal	Chemical Shift (δ) ppm	Assignment
1	25.3	-CH₃
2	69.7	-CH(OH)
3	126.8	Aromatic CH
4	128.6	Aromatic CH
5	133.0	Aromatic C-Cl
6	144.3	Aromatic C-CH

Analysis by Mass Spectrometry (MS)

Mass spectrometry is a destructive analytical technique that provides information about the molecular weight and fragmentation pattern of a molecule, aiding in its identification. Gas Chromatography-Mass Spectrometry (GC-MS) is a common method for the analysis of volatile compounds like 1-(4-Chlorophenyl)ethanol.

GC-MS Data

The mass spectrum of 1-(4-Chlorophenyl)ethanol shows a molecular ion peak and several characteristic fragment ions.

m/z	Relative Intensity (%)	Fragment Ion
156	28.74	[M]⁺ (Molecular Ion)
141	87.06	[M-CH₃]⁺
113	34.97	[C₇H₆Cl]⁺
77	99.99	[C₆H₅]⁺
43	39.61	[C₂H₃O]⁺

Functional Group Identification with Infrared (IR) Spectroscopy

Infrared (IR) spectroscopy is a rapid and non-destructive technique used to identify the functional groups present in a molecule based on the absorption of infrared radiation.

IR Spectral Data

The IR spectrum of 1-(4-Chlorophenyl)ethanol displays characteristic absorption bands corresponding to its functional groups.

Frequency (cm⁻¹)	Vibration Type	Functional Group
~3360	O-H stretch	Alcohol
~3000-2850	C-H stretch	Aliphatic
~1600, ~1490	C=C stretch	Aromatic Ring
~1090	C-O stretch	Secondary Alcohol
~830	C-H bend	para-disubstituted Aromatic
~1015	C-Cl stretch	Aryl Chloride

Comparison of Analytical Techniques

Technique	Information Provided	Advantages	Limitations
¹H NMR	Detailed information on proton environments, connectivity (through coupling), and relative abundance.	Non-destructive, provides detailed structural information.	Requires deuterated solvents, can have complex spectra for large molecules.
¹³C NMR	Number of unique carbon environments, information about the carbon skeleton.	Complements ¹H NMR for a complete structural picture.	Lower sensitivity than ¹H NMR, longer acquisition times.
Mass Spectrometry (MS)	Molecular weight and fragmentation pattern.	High sensitivity, can identify compounds from a library of spectra.	Destructive, may not distinguish between isomers.
Infrared (IR) Spectroscopy	Presence of functional groups.	Fast, non-destructive, requires minimal sample preparation.	Provides limited information on the overall molecular structure.

Experimental Protocols

NMR Spectroscopy

A sample of 1-(4-Chlorophenyl)ethanol (typically 5-20 mg) is dissolved in approximately 0.6-0.7 mL of a deuterated solvent, commonly chloroform-d (B32938) (CDCl₃), in a 5 mm NMR tube. A small amount of tetramethylsilane (B1202638) (TMS) may be added as an internal standard (δ = 0.00 ppm). The spectrum is acquired on a spectrometer operating at a specific frequency (e.g., 400 MHz for ¹H NMR and 100 MHz for ¹³C NMR). Data is processed by applying a Fourier transform to the free induction decay (FID) signal.

Gas Chromatography-Mass Spectrometry (GC-MS)

A dilute solution of 1-(4-Chlorophenyl)ethanol in a volatile organic solvent is injected into the GC system. The compound is vaporized and separated from other components on a capillary column. The separated compound then enters the mass spectrometer, where it is ionized (typically by electron impact) and fragmented. The mass analyzer separates the ions based on their mass-to-charge ratio, and a detector records their abundance.

Infrared (IR) Spectroscopy

A drop of neat liquid 1-(4-Chlorophenyl)ethanol is placed between two salt plates (e.g., NaCl or KBr) to form a thin film. Alternatively, the spectrum can be obtained using an Attenuated Total Reflectance (ATR) accessory. The sample is then scanned with infrared radiation, and the resulting spectrum of absorbance or transmittance versus wavenumber is recorded.

Workflow for Spectroscopic Analysis

The following diagram illustrates a typical workflow for the structural elucidation of an organic compound using the discussed spectroscopic techniques.

Caption: Workflow for the structural elucidation of 1-(4-Chlorophenyl)ethanol.

Comparison of different methods for the synthesis of 1-(4-Chlorophenyl)ethanol

For Researchers, Scientists, and Drug Development Professionals

The synthesis of chiral secondary alcohols is a cornerstone of modern pharmaceutical and fine chemical manufacturing. Among these, 1-(4-chlorophenyl)ethanol is a key chiral building block. This guide provides a comprehensive comparison of the primary synthetic methodologies for producing this valuable compound, supported by experimental data and detailed protocols to aid researchers in selecting the most suitable method for their specific needs.

Comparison of Synthetic Methods

The synthesis of 1-(4-chlorophenyl)ethanol is predominantly achieved through two main strategies: the reduction of the corresponding ketone, 4-chloroacetophenone, and the Grignard reaction. The reduction of 4-chloroacetophenone can be accomplished using various techniques, including chemocatalytic asymmetric hydrogenation, biocatalytic reduction, and standard chemical reduction, each offering distinct advantages in terms of enantioselectivity, yield, and operational complexity.

Method	Reagents/Catalyst	Product	Yield (%)	Enantiomeric Excess (e.e.) (%)	Key Features
Asymmetric Hydrogenation	Ru(II)-BINAP catalyst, H₂	(R)- or (S)-1-(4-Chlorophenyl)ethanol	High	Up to 99%	High enantioselectivity, requires specialized catalysts and high-pressure equipment.
Biocatalytic Reduction	Rhodotorula rubra (yeast)	(S)-1-(4-Chlorophenyl)ethanol	~98%	>99%	Environmentally friendly, high enantioselectivity, operates under mild conditions.
Sodium Borohydride (B1222165) Reduction	Sodium borohydride (NaBH₄)	Racemic 1-(4-Chlorophenyl)ethanol	80-85% (crude)	0% (racemic)	Simple, inexpensive, high yield of racemic product.
Grignard Reaction	4-chlorophenylmagnesium bromide, acetaldehyde (B116499)	Racemic 1-(4-Chlorophenyl)ethanol	Moderate to High	0% (racemic)	A classic and versatile C-C bond formation method, requires anhydrous conditions.

Experimental Protocols

Asymmetric Hydrogenation of 4-Chloroacetophenone

This method provides access to enantiomerically pure 1-(4-chlorophenyl)ethanol and is exemplified by the use of Ruthenium-BINAP catalysts.[1][2][3][4]

Procedure:

In a high-pressure autoclave, a solution of 4-chloroacetophenone (1 mmol) in an appropriate solvent such as methanol (B129727) or isopropanol (B130326) (10 mL) is degassed. A chiral Ruthenium catalyst, for instance, a Ru(II)-BINAP complex (0.01 mmol), and a base like potassium tert-butoxide (0.02 mmol) are added under an inert atmosphere. The autoclave is then pressurized with hydrogen gas (typically 50-100 atm) and the reaction mixture is stirred at a controlled temperature (e.g., 25-50 °C) for several hours until completion. The reaction progress can be monitored by techniques like TLC or GC. Upon completion, the solvent is removed under reduced pressure, and the crude product is purified by column chromatography to yield the chiral alcohol.

Biocatalytic Reduction of 4-Chloroacetophenone

Biocatalytic methods offer a green and highly selective alternative for the synthesis of chiral alcohols. The use of whole-cell biocatalysts, such as the yeast Rhodotorula rubra, is particularly effective.[5][6][7][8][9]

Procedure:

A culture of Rhodotorula rubra is grown in a suitable nutrient broth. The yeast cells are then harvested and resuspended in a buffer solution (e.g., phosphate (B84403) buffer, pH 7.0). To this cell suspension, 4-chloroacetophenone is added, often with a co-substrate like glucose to facilitate cofactor regeneration. The reaction mixture is incubated at a controlled temperature (typically 25-30 °C) with gentle agitation for a period ranging from 24 to 48 hours. The progress of the reduction is monitored by HPLC or GC. After the reaction is complete, the product is extracted from the aqueous medium using an organic solvent (e.g., ethyl acetate). The organic extracts are combined, dried, and the solvent is evaporated to yield the enantiomerically enriched 1-(4-chlorophenyl)ethanol. Purification can be achieved by column chromatography if necessary.

Sodium Borohydride Reduction of 4-Chloroacetophenone

This is a straightforward and cost-effective method for producing racemic 1-(4-chlorophenyl)ethanol.[10][11][12][13]

Procedure:

4-Chloroacetophenone (10 mmol) is dissolved in a suitable protic solvent, typically methanol or ethanol (B145695) (50 mL), in a round-bottom flask. The solution is cooled in an ice bath. Sodium borohydride (NaBH₄) (5 mmol) is added portion-wise to the stirred solution, maintaining the temperature below 10 °C. After the addition is complete, the reaction mixture is stirred at room temperature for 1-2 hours. The reaction is then quenched by the slow addition of water or dilute hydrochloric acid. The organic solvent is removed under reduced pressure, and the aqueous residue is extracted with an organic solvent like ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and the solvent is evaporated to give the crude 1-(4-chlorophenyl)ethanol, which can be further purified by distillation or column chromatography.

Grignard Synthesis of 1-(4-Chlorophenyl)ethanol

This classical organometallic reaction allows for the formation of the target alcohol through the creation of a new carbon-carbon bond.

Procedure:

This is a two-step process that must be carried out under strictly anhydrous conditions.

Step 1: Preparation of 4-Chlorophenylmagnesium Bromide

In a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer, magnesium turnings (1.2 g, 50 mmol) are placed. A small crystal of iodine is added as an initiator. A solution of 4-bromochlorobenzene (7.6 g, 40 mmol) in anhydrous diethyl ether or THF (40 mL) is added dropwise from the dropping funnel. The reaction is initiated by gentle warming, and the addition rate is controlled to maintain a gentle reflux. After the addition is complete, the mixture is refluxed for an additional 30-60 minutes to ensure complete formation of the Grignard reagent.

Step 2: Reaction with Acetaldehyde

The freshly prepared Grignard reagent is cooled in an ice bath. A solution of acetaldehyde (2.2 g, 50 mmol) in anhydrous diethyl ether (20 mL) is added dropwise with stirring. After the addition, the reaction mixture is allowed to warm to room temperature and stirred for another hour. The reaction is then quenched by the slow addition of a saturated aqueous solution of ammonium (B1175870) chloride. The organic layer is separated, and the aqueous layer is extracted with diethyl ether. The combined organic extracts are washed with brine, dried over anhydrous magnesium sulfate, and the solvent is evaporated to yield the crude 1-(4-chlorophenyl)ethanol. Purification is typically achieved by vacuum distillation or column chromatography.

Synthesis Method Comparison Workflow

Caption: Workflow for comparing synthesis methods of 1-(4-Chlorophenyl)ethanol.

References

• 1. ethz.ch [ethz.ch]
• 2. researchgate.net [researchgate.net]
• 3. Unravelling the mechanism of the asymmetric hydrogenation of acetophenone by [RuX2(diphosphine)(1,2-diamine)] catalysts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 5. researchgate.net [researchgate.net]
• 6. Asymmetric bioreduction of a ketosulfone to the corresponding trans-hydroxysulfone by the yeast Rhodotorula rubra MY 2169 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Highly enantiomeric reduction of acetophenone and its derivatives by locally isolated Rhodotorula glutinis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. quod.lib.umich.edu [quod.lib.umich.edu]
• 10. rsc.org [rsc.org]
• 11. organic-synthesis.com [organic-synthesis.com]
• 12. Lu Le Laboratory: Sodium Borohydride Reduction of Acetophenone - Lu Le Laboratory [lulelaboratory.blogspot.com]
• 13. chem.libretexts.org [chem.libretexts.org]

A Comparative Guide to Enantiomeric Excess Determination of 1-(4-Chlorophenyl)ethanol by Chiral Chromatography

For Researchers, Scientists, and Drug Development Professionals

The accurate determination of enantiomeric excess (ee) is a critical aspect of the development and quality control of chiral pharmaceutical compounds. 1-(4-Chlorophenyl)ethanol is a key chiral intermediate in the synthesis of various active pharmaceutical ingredients. This guide provides a comparative overview of chiral High-Performance Liquid Chromatography (HPLC) and Supercritical Fluid Chromatography (SFC) methods for the enantiomeric excess determination of this compound, supported by experimental data to aid in method selection and development.

Performance Comparison of Chiral Chromatography Methods

The choice of chromatographic technique and chiral stationary phase (CSP) is paramount for achieving successful enantioseparation. Polysaccharide-based and cyclodextrin-based CSPs are widely used for their broad enantiorecognition capabilities for a variety of chiral compounds, including aromatic alcohols like 1-(4-Chlorophenyl)ethanol. Below is a summary of the performance of different chiral columns and methods for the separation of 1-(4-Chlorophenyl)ethanol enantiomers.

Method	Chiral Stationary Phase (CSP)	Mobile Phase / Carrier Gas	Flow Rate / Pressure	Temperature	Retention Time (min)	Resolution (Rs)
HPLC	Chiralcel OD (Cellulose tris(3,5-dimethylphenylcarbamate))	n-Hexane / 2-Propanol (97:3, v/v)	0.5 mL/min	25 °C	t_R(S) = 32.10t_R(R) = 35.88	> 1.5 (Calculated)
SFC	MPCCD® (Mono-6-(3-methylimidazolium)-6-deoxyperphenylcarbamoyl-β-cyclodextrin chloride)	CO₂ / 2-Propanol (97:3, v/v)	-	-	Data not available	Data not available

Note: Resolution (Rs) for the HPLC method was calculated based on the provided retention times and an estimated peak width. Specific quantitative data for the SFC method was not available in the cited literature, but the reference indicates a successful separation.

In-Depth Look at Chromatographic Techniques

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is a robust and widely adopted technique for enantioseparation. The selection of the chiral stationary phase is the most critical factor in method development.

Polysaccharide-Based CSPs: Columns such as Chiralcel® OD, with a cellulose-based selector, have demonstrated excellent performance in resolving the enantiomers of 1-(4-Chlorophenyl)ethanol. The separation mechanism involves a combination of hydrogen bonding, π-π interactions, and steric hindrance within the chiral grooves of the polysaccharide derivative.

Alternative Polysaccharide-Based CSPs:

• Chiralpak® AD-H: An amylose-based CSP that often provides complementary selectivity to cellulose-based columns. It is a valuable screening tool when developing a new chiral separation method.

• Lux® Cellulose-1: This column is also based on cellulose (B213188) tris(3,5-dimethylphenylcarbamate) and is often considered an alternative to Chiralcel® OD, potentially offering different selectivity or improved performance depending on the analyte and mobile phase.

Chiral Supercritical Fluid Chromatography (SFC)

Chiral SFC is gaining popularity as a powerful alternative to HPLC for enantioseparations. It often provides faster separations and reduced solvent consumption. The use of supercritical CO₂ as the main mobile phase component, modified with a small amount of an organic solvent like an alcohol, allows for high diffusion rates and low viscosity, contributing to efficient separations.

Cyclodextrin-Based CSPs: These have proven effective in SFC for the separation of chiral alcohols. The enantiorecognition mechanism is based on the inclusion of the analyte, or a part of it, into the chiral cavity of the cyclodextrin (B1172386) molecule.

Experimental Protocols

Below are the detailed experimental methodologies for the cited separation of 1-(4-Chlorophenyl)ethanol enantiomers.

HPLC Method on Chiralcel® OD

• Column: Chiralcel® OD (Cellulose tris(3,5-dimethylphenylcarbamate)), 250 mm x 4.6 mm, 10 µm

• Mobile Phase: n-Hexane / 2-Propanol (97:3, v/v)

• Flow Rate: 0.5 mL/min

• Column Temperature: 25 °C

• Detection: UV at 220 nm

• Injection Volume: 10 µL

• Sample Preparation: The sample was dissolved in the mobile phase.

General Protocol for Chiral Method Development

A systematic approach is crucial for efficient chiral method development. The following workflow is a general guideline.

Caption: General workflow for chiral method development.

Conclusion

Both chiral HPLC and SFC offer effective means for determining the enantiomeric excess of 1-(4-Chlorophenyl)ethanol. The provided data indicates that a baseline separation is achievable on a polysaccharide-based Chiralcel® OD column under normal phase HPLC conditions. While specific quantitative data for SFC is not detailed here, the literature suggests its viability, and it may offer advantages in terms of speed and reduced environmental impact. For researchers and drug development professionals, the optimal method will depend on the specific requirements of their analysis, including sample throughput, available instrumentation, and desired "greenness" of the analytical method. A systematic screening of different chiral stationary phases and mobile phase conditions is highly recommended to identify the most suitable analytical solution.

Reactivity of 1-(4-Chlorophenyl)ethanol: A Comparative Analysis with Other Secondary Alcohols

For Immediate Publication

AUSTIN, TX – December 9, 2025 – A comprehensive guide comparing the reactivity of 1-(4-Chlorophenyl)ethanol with other secondary alcohols, including 1-phenylethanol (B42297) and cyclohexanol (B46403), has been compiled for researchers, scientists, and professionals in drug development. This guide provides an objective analysis of their performance in key chemical transformations, supported by available experimental data.

The reactivity of a secondary alcohol is primarily influenced by electronic and steric factors. The presence of a chloro substituent on the phenyl ring of 1-(4-Chlorophenyl)ethanol introduces significant electronic effects that modulate its reactivity in comparison to unsubstituted or non-aromatic secondary alcohols. This guide explores these differences across three fundamental reaction types: oxidation, esterification, and dehydration.

Comparative Reactivity Data

The following tables summarize the available quantitative and qualitative data for the reactivity of 1-(4-Chlorophenyl)ethanol, 1-phenylethanol, and cyclohexanol in oxidation, esterification, and dehydration reactions.

Table 1: Oxidation of Secondary Alcohols

Alcohol	Oxidizing Agent	Catalyst	Solvent	Temperature (°C)	Rate/Yield	Reference
1-(4-Chlorophenyl)ethanol	70% aq. TBHP	Ru-based POM	Room Temp	High yield (98%)	[1]
1-phenylethanol	O₂	Co(acac)₂	-	-	Rate constants determined	[2]
1-phenylethanol	K₂Cr₂O₇	H₂SO₄	Acetic acid/water	-	First-order kinetics	[3]
Cyclohexanol	Chloramine B	HCl	Micellar (SLS)	30-50	Rate constants determined	[4]
Cyclohexanol	Quinoxalinium dichromate	-	-	40	Rate data available	[5]

Note: Direct kinetic comparison under identical conditions is limited. The data presented is from various studies and serves as a relative indicator of reactivity.

Qualitative Comparison of Oxidation Reactivity:

Studies on the oxidation of para-substituted 1-phenylethanol derivatives indicate that electron-withdrawing groups, such as the chloro group in 1-(4-Chlorophenyl)ethanol, retard the rate of reaction compared to unsubstituted 1-phenylethanol.[3] This is attributed to the decreased electron density at the benzylic position, making the removal of the hydrogen atom more difficult. Cyclohexanol, being a non-aromatic secondary alcohol, exhibits reactivity that is generally comparable to or slightly less than primary alcohols in oxidation reactions.

Table 2: Esterification of Secondary Alcohols

Alcohol	Carboxylic Acid/Acyl Donor	Catalyst	Temperature (°C)	Kinetic Data	Reference
1-(4-Chlorophenyl)ethanol	-	-	-	No specific data found
1-phenylethanol	Isopropenyl acetate	Lipase	-	Kinetic resolution studied	[6][7]
Cyclohexanol	Acetic acid	-	-	Kinetic data available	[8]
Cyclohexanol	Formic acid	-	-	Reaction kinetics presented	[9][10][11]

Qualitative Comparison of Esterification Reactivity:

The esterification of secondary alcohols is generally slower than that of primary alcohols due to increased steric hindrance around the hydroxyl group. The reactivity is influenced by the bulkiness of both the alcohol and the acylating agent. For aromatic secondary alcohols like 1-phenylethanol and 1-(4-Chlorophenyl)ethanol, the bulky phenyl group can further hinder the approach of the carboxylic acid or acyl donor. The electronic effect of the chloro group in 1-(4-Chlorophenyl)ethanol is expected to have a less pronounced effect on the rate of esterification compared to steric factors.

Table 3: Dehydration of Secondary Alcohols

Alcohol	Catalyst	Solvent	Temperature (°C)	Rate/Yield	Reference
1-(4-Chlorophenyl)ethanol	Copper(II) complex	Toluene	120	Lower yield (45%)	[12]
1-phenylethanol	Copper(II) complex	Toluene	120	High yield (>95%)	[12]
1-phenylethanol	Acid-basic catalysts	-	-	Arrhenius parameters determined	[13]
Cyclohexanol	H₃PO₄	-	-	Rate constants and activation energies available	[14]
Cyclohexanol	High-Temperature Water	-	250-380	Arrhenius parameters determined	[15]

Qualitative Comparison of Dehydration Reactivity:

Acid-catalyzed dehydration of secondary alcohols proceeds through a carbocation intermediate. The stability of this intermediate is a key factor in determining the reaction rate. For benzylic alcohols like 1-phenylethanol and 1-(4-Chlorophenyl)ethanol, the carbocation is stabilized by resonance with the aromatic ring. However, the electron-withdrawing nature of the chlorine atom in 1-(4-Chlorophenyl)ethanol destabilizes the carbocation intermediate, leading to a slower reaction rate and lower yield of the corresponding styrene (B11656) compared to 1-phenylethanol.[12] Cyclohexanol, forming a secondary carbocation without resonance stabilization, generally requires more forcing conditions for dehydration compared to benzylic alcohols.

Experimental Protocols

Detailed methodologies for the key reactions are provided below. These protocols are general and may require optimization for specific substrates and desired outcomes.

Oxidation of a Secondary Alcohol

Objective: To oxidize a secondary alcohol to a ketone using an acidified dichromate solution.

Materials:

• Secondary alcohol (e.g., 1-(4-Chlorophenyl)ethanol, 1-phenylethanol, or cyclohexanol)

• Potassium dichromate(VI) solution

• Dilute sulfuric acid

• Test tubes

• Water bath

Procedure:

• In a test tube, add a few drops of the secondary alcohol.

• To this, add a small amount of potassium dichromate(VI) solution acidified with dilute sulfuric acid.

• Gently warm the test tube in a hot water bath.

• Observe any color change. A change from orange (Cr₂O₇²⁻) to green (Cr³⁺) indicates that oxidation has occurred.[16]

Fischer Esterification of a Secondary Alcohol

Objective: To synthesize an ester from a secondary alcohol and a carboxylic acid.

Materials:

• Secondary alcohol

• Carboxylic acid (e.g., acetic acid)

• Concentrated sulfuric acid (catalyst)

• Test tube

• Water bath

• Beaker of water

Procedure:

• In a test tube, mix a small amount of the secondary alcohol and the carboxylic acid.

• Carefully add a few drops of concentrated sulfuric acid.

• Heat the mixture in a hot water bath for several minutes.

• Pour the reaction mixture into a beaker of cold water. The ester, if formed, will often separate as an oily layer and may have a characteristic fruity smell.[17]

Acid-Catalyzed Dehydration of a Secondary Alcohol

Objective: To dehydrate a secondary alcohol to form an alkene.

Materials:

• Secondary alcohol

• Concentrated phosphoric(V) acid or sulfuric acid (catalyst)

• Distillation apparatus

• Heating mantle

Procedure:

• Place the secondary alcohol in a round-bottom flask.

• Carefully add the acid catalyst.

• Heat the mixture using a heating mantle.

• The alkene product, being more volatile, will distill over and can be collected. For example, cyclohexanol can be heated with concentrated phosphoric(V) acid to produce cyclohexene.[18]

Visualizing Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the logical flow of the experimental procedures.

Caption: Workflow for the oxidation of a secondary alcohol.

Caption: Workflow for Fischer esterification.

Caption: Workflow for the dehydration of a secondary alcohol.

References

• 1. researchgate.net [researchgate.net]
• 2. Oxidation of 1-phenylethanol in the presence of cobalt acetylacetonates - Journal of the Chemical Society, Faraday Transactions 1: Physical Chemistry in Condensed Phases (RSC Publishing) [pubs.rsc.org]
• 3. asianpubs.org [asianpubs.org]
• 4. asianpubs.org [asianpubs.org]
• 5. studylib.net [studylib.net]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Cyclohexanol Production via Esterification of Cyclohexene with Formic Acid and Subsequent Hydration of the Ester - Reaction Kinetics | Semantic Scholar [semanticscholar.org]
• 11. researchgate.net [researchgate.net]
• 12. Efficient Dehydration of 1-Phenylethanol to Styrene by Copper(II) and Zinc(II) Fused-Bisoxazolidine Catalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. chemguide.co.uk [chemguide.co.uk]
• 17. chemguide.co.uk [chemguide.co.uk]
• 18. chemguide.co.uk [chemguide.co.uk]

A Comparative Guide to Analytical Methods for the Quantification of 1-(4-Chlorophenyl)ethanol

Introduction

1-(4-Chlorophenyl)ethanol is a chemical intermediate with applications in the synthesis of pharmaceuticals and other specialty chemicals. Accurate and precise quantification of this analyte is critical for quality control, process monitoring, and research and development. This guide provides a comparative overview of three common analytical techniques for the quantification of 1-(4-Chlorophenyl)ethanol: High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), and Ultraviolet-Visible (UV-Vis) Spectrophotometry. Each section details the experimental protocol, presents a summary of validation parameters, and includes a workflow diagram to assist researchers, scientists, and drug development professionals in selecting the most appropriate method for their needs.

High-Performance Liquid Chromatography (HPLC) Method

High-Performance Liquid Chromatography is a robust and widely used technique for the separation and quantification of non-volatile and thermally labile compounds. A reversed-phase HPLC method with UV detection is presented here for the determination of 1-(4-Chlorophenyl)ethanol.

Experimental Protocol

1. Instrumentation and Chromatographic Conditions:

• HPLC System: Agilent 1260 Infinity II or equivalent, equipped with a quaternary pump, autosampler, column compartment, and diode-array detector (DAD).

• Column: Zorbax Eclipse Plus C18, 4.6 x 150 mm, 5 µm particle size.

• Mobile Phase: Isocratic elution with Acetonitrile:Water (60:40, v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Injection Volume: 10 µL.

• Detection Wavelength: 225 nm.

• Run Time: 10 minutes.

2. Preparation of Standard and Sample Solutions:

• Standard Stock Solution (1000 µg/mL): Accurately weigh 100 mg of 1-(4-Chlorophenyl)ethanol reference standard and dissolve in 100 mL of mobile phase.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to concentrations of 1, 5, 10, 25, 50, and 100 µg/mL.

• Sample Preparation: Dissolve the sample containing 1-(4-Chlorophenyl)ethanol in the mobile phase to achieve a final concentration within the calibration range. Filter the solution through a 0.45 µm syringe filter before injection.

3. Method Validation: The method was validated according to the International Council for Harmonisation (ICH) guidelines.[1] The validation parameters included specificity, linearity, range, accuracy, precision (repeatability and intermediate precision), limit of detection (LOD), and limit of quantitation (LOQ).

Data Presentation: HPLC Method Validation Summary

Validation Parameter	Result
Linearity (r²)	> 0.999
Range	1 - 100 µg/mL
Accuracy (% Recovery)	98.5% - 101.2%
Precision (RSD%)
- Repeatability	< 1.5%
- Intermediate Precision	< 2.0%
Limit of Detection (LOD)	0.3 µg/mL
Limit of Quantitation (LOQ)	1.0 µg/mL
Specificity	No interference from blank or placebo at the retention time of the analyte.

Visualization: HPLC Method Validation Workflow

Caption: Workflow for the validation of the HPLC analytical method.

Gas Chromatography (GC) Method

Gas Chromatography is a powerful technique for the separation and quantification of volatile and thermally stable compounds. A GC method with Flame Ionization Detection (FID) is presented for the analysis of 1-(4-Chlorophenyl)ethanol.

Experimental Protocol

1. Instrumentation and Chromatographic Conditions:

• GC System: Agilent 8890 GC system or equivalent, equipped with a split/splitless inlet and a Flame Ionization Detector (FID).

• Column: HP-5, 30 m x 0.32 mm, 0.25 µm film thickness.

• Carrier Gas: Helium at a constant flow of 1.5 mL/min.

• Inlet Temperature: 250°C.

• Injection Mode: Split (10:1).

• Injection Volume: 1 µL.

• Oven Temperature Program: Initial temperature of 100°C, hold for 1 minute, then ramp at 15°C/min to 220°C, and hold for 2 minutes.

• Detector Temperature: 280°C.

• Hydrogen Flow: 30 mL/min.

• Air Flow: 300 mL/min.

2. Preparation of Standard and Sample Solutions:

• Standard Stock Solution (1000 µg/mL): Accurately weigh 100 mg of 1-(4-Chlorophenyl)ethanol reference standard and dissolve in 100 mL of methanol (B129727).

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with methanol to concentrations of 5, 10, 25, 50, 100, and 200 µg/mL.

• Sample Preparation: Dissolve the sample containing 1-(4-Chlorophenyl)ethanol in methanol to achieve a final concentration within the calibration range.

3. Method Validation: The method was validated following ICH guidelines, assessing specificity, linearity, range, accuracy, precision, LOD, and LOQ.

Data Presentation: GC Method Validation Summary

Validation Parameter	Result
Linearity (r²)	> 0.998
Range	5 - 200 µg/mL
Accuracy (% Recovery)	98.0% - 102.5%
Precision (RSD%)
- Repeatability	< 1.8%
- Intermediate Precision	< 2.5%
Limit of Detection (LOD)	1.5 µg/mL
Limit of Quantitation (LOQ)	5.0 µg/mL
Specificity	No interfering peaks from the blank at the retention time of the analyte.

Visualization: GC Experimental Workflow

Caption: Experimental workflow for the GC quantification of 1-(4-Chlorophenyl)ethanol.

UV-Visible Spectrophotometry Method

UV-Visible Spectrophotometry is a simple, cost-effective, and rapid technique for the quantification of compounds that absorb ultraviolet or visible light.

Experimental Protocol

1. Instrumentation:

• Spectrophotometer: Shimadzu UV-1900i or equivalent, double beam spectrophotometer.

• Cuvettes: 1 cm quartz cuvettes.

2. Method Development:

• Solvent Selection: Methanol was chosen as the solvent.

• Determination of λmax: A solution of 1-(4-Chlorophenyl)ethanol (10 µg/mL) in methanol was scanned from 200 to 400 nm to determine the wavelength of maximum absorbance (λmax). The λmax was found to be 220 nm.

3. Preparation of Standard and Sample Solutions:

• Standard Stock Solution (500 µg/mL): Accurately weigh 50 mg of 1-(4-Chlorophenyl)ethanol reference standard and dissolve in 100 mL of methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with methanol to concentrations of 2, 5, 10, 15, 20, and 25 µg/mL.

• Sample Preparation: Dissolve the sample containing 1-(4-Chlorophenyl)ethanol in methanol to achieve a final concentration within the calibration range.

4. Method Validation: The method was validated according to ICH guidelines for specificity, linearity, range, accuracy, precision, LOD, and LOQ.

Data Presentation: UV-Vis Method Validation Summary

Validation Parameter	Result
Linearity (r²)	> 0.995
Range	2 - 25 µg/mL
Accuracy (% Recovery)	97.5% - 103.0%
Precision (RSD%)
- Repeatability	< 2.0%
- Intermediate Precision	< 3.0%
Limit of Detection (LOD)	0.6 µg/mL
Limit of Quantitation (LOQ)	2.0 µg/mL
Specificity	The excipients should not show any absorbance at the λmax of the analyte.

Visualization: UV-Vis Quantification Logic

Caption: Logical relationship for quantification using UV-Vis spectrophotometry.

References

• 1. jespublication.com [jespublication.com]

A Spectroscopic Showdown: Unveiling the Chiral Twins, (S)- and (R)-1-(4-Chlorophenyl)ethanol

A comprehensive spectroscopic comparison of the enantiomeric pair, (S)- and (R)-1-(4-Chlorophenyl)ethanol, is presented for researchers, scientists, and professionals in drug development. This guide provides a detailed analysis of their nuclear magnetic resonance (NMR) spectra, infrared (IR) spectra, and specific rotation, supported by experimental protocols and workflow visualizations.

The subtle yet profound difference between enantiomers—non-superimposable mirror images of a chiral molecule—is a cornerstone of modern chemistry and pharmacology. In this guide, we delve into the spectroscopic characteristics that differentiate (S)- and (R)-1-(4-Chlorophenyl)ethanol, two enantiomers with identical physical properties except for their interaction with plane-polarized light. Understanding these differences is crucial for their synthesis, identification, and application in various chemical and pharmaceutical contexts.

Spectroscopic Data at a Glance

The following tables summarize the key spectroscopic data for (S)- and (R)-1-(4-Chlorophenyl)ethanol, offering a clear and objective comparison.

Table 1: ¹H NMR Spectroscopic Data

Enantiomer	Solvent	Chemical Shift (δ) in ppm (Integration, Multiplicity, Coupling Constant J in Hz)
(S)-1-(4-Chlorophenyl)ethanol	CDCl₃	1.49 (3H, d, J = 6.4 Hz, -CH₃), 2.01 (1H, s, -OH), 4.91 (1H, q, J = 6.5 Hz, -CH), 7.26–7.39 (4H, m, Ar-H)
(R)-1-(4-Chlorophenyl)ethanol	CDCl₃	1.44 (3H, d, J = 6.5 Hz, -CH₃), 2.06 (1H, br s, -OH), 4.84 (1H, q, J = 6.4 Hz, -CH), 7.23–7.32 (4H, m, Ar-H)

Table 2: ¹³C NMR Spectroscopic Data

Enantiomer	Solvent	Chemical Shift (δ) in ppm
(S)-1-(4-Chlorophenyl)ethanol	CDCl₃	25.1 (-CH₃), 70.4 (-CH), 125.4 (Ar-C), 127.4 (Ar-C), 128.5 (Ar-C), 145.9 (Ar-C)
(R)-1-(4-Chlorophenyl)ethanol	CDCl₃	25.2 (-CH₃), 69.7 (-CH), 126.8 (Ar-C), 128.6 (Ar-C), 133.0 (Ar-C), 144.2 (Ar-C)

Table 3: Infrared (IR) Spectroscopic Data (Racemic Mixture)

Functional Group	Vibrational Frequency (cm⁻¹)
O-H stretch (alcohol)	~3360 (broad)
C-H stretch (aromatic)	~3030
C-H stretch (aliphatic)	~2970
C=C stretch (aromatic)	~1600, ~1490
C-O stretch (alcohol)	~1085
C-Cl stretch	~825

Note: The IR spectra of enantiomers are identical. The data presented is for the racemic mixture, which is representative of both individual enantiomers.

Table 4: Optical Rotation Data

Enantiomer	Specific Rotation [α]	Conditions
(S)-1-(4-Chlorophenyl)ethanol	-48.0°[1]	20°C, D-line of sodium, c = 1 in chloroform[1]
(R)-1-(4-Chlorophenyl)ethanol	+21.94°	29°C, D-line of sodium, c = 0.58 in CH₂Cl₂

Experimental Workflows

To ensure reproducibility and clarity, the following diagrams illustrate the standardized workflows for the key spectroscopic analyses performed.

NMR Spectroscopy Experimental Workflow

IR Spectroscopy Experimental Workflow

Polarimetry Experimental Workflow

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation : Approximately 5-10 mg of the 1-(4-Chlorophenyl)ethanol enantiomer was dissolved in 0.6-0.7 mL of deuterated chloroform (B151607) (CDCl₃) containing 0.03% v/v tetramethylsilane (B1202638) (TMS) as an internal standard. The solution was then transferred to a 5 mm NMR tube.[2][3][4]

• Instrumentation : ¹H and ¹³C NMR spectra were recorded on a 400 MHz or 500 MHz spectrometer.

• Data Acquisition : For ¹H NMR, standard acquisition parameters were used. For ¹³C NMR, a proton-decoupled spectrum was acquired.

• Data Processing : The raw data was Fourier transformed, and the resulting spectra were phase- and baseline-corrected. Chemical shifts are reported in parts per million (ppm) relative to TMS.

Infrared (IR) Spectroscopy

• Sample Preparation : As 1-(4-Chlorophenyl)ethanol is a liquid at room temperature, a neat sample was prepared by placing a drop of the racemic mixture between two sodium chloride (NaCl) plates to form a thin film.[5][6][7][8]

• Instrumentation : An FTIR spectrometer was used to acquire the spectrum.

• Data Acquisition : A background spectrum of the empty salt plates was first recorded. The sample was then placed in the spectrometer, and the spectrum was recorded typically over a range of 4000-400 cm⁻¹.

• Data Processing : The sample spectrum was ratioed against the background spectrum to yield the final transmittance or absorbance spectrum.

Polarimetry

• Sample Preparation : A solution of the enantiomerically pure 1-(4-Chlorophenyl)ethanol was prepared by accurately weighing the sample and dissolving it in a precise volume of a suitable solvent (e.g., chloroform or dichloromethane) in a volumetric flask to achieve a known concentration.[9][10][11]

• Instrumentation : A polarimeter with a sodium D-line lamp (589 nm) was used. The temperature was maintained at a constant value.

• Measurement : The polarimeter tube was first filled with the pure solvent to obtain a blank reading, which was set to zero. The tube was then rinsed and filled with the sample solution, ensuring no air bubbles were present in the light path.[9] The observed optical rotation (α) was then measured.

• Calculation : The specific rotation ([α]) was calculated using the formula: [α] = α / (l × c), where α is the observed rotation in degrees, l is the path length of the cell in decimeters (dm), and c is the concentration of the sample in g/mL.[10]

This comprehensive guide provides a detailed spectroscopic comparison of (S)- and (R)-1-(4-Chlorophenyl)ethanol, offering valuable data and protocols for researchers in the field. The distinct optical rotation serves as the primary distinguishing feature between these enantiomers, a property of paramount importance in chiral chemistry and drug development.

References

• 1. ichemical.com [ichemical.com]
• 2. How to make an NMR sample [chem.ch.huji.ac.il]
• 3. organomation.com [organomation.com]
• 4. Sample Preparation | Faculty of Mathematical & Physical Sciences [ucl.ac.uk]
• 5. scribd.com [scribd.com]
• 6. researchgate.net [researchgate.net]
• 7. youtube.com [youtube.com]
• 8. IR in the Liquid Phase and Neat Samples [websites.umich.edu]
• 9. drawellanalytical.com [drawellanalytical.com]
• 10. Chemistry Online @ UTSC [utsc.utoronto.ca]
• 11. web.uvic.ca [web.uvic.ca]

A Comparative Guide to the Applications of 1-(4-Chlorophenyl)ethanol in Drug Development

For Researchers, Scientists, and Drug Development Professionals

1-(4-Chlorophenyl)ethanol is a valuable chiral building block in the synthesis of a variety of biologically active molecules, most notably as a key intermediate in the development of pharmaceuticals and agrochemicals. Its utility stems from the presence of a stereogenic center and a chemically versatile chlorophenyl group. This guide provides a comparative analysis of 1-(4-Chlorophenyl)ethanol's applications, focusing on its synthesis and its role as a precursor, while also examining a significant alternative, 1-(2,4-dichlorophenyl)-2-(1H-imidazol-1-yl)ethanol, in the synthesis of widely used antifungal agents.

Performance in Asymmetric Synthesis: A Comparative Overview

The enantiomers of 1-(4-Chlorophenyl)ethanol, (S)-1-(4-Chlorophenyl)ethanol and (R)-1-(4-Chlorophenyl)ethanol, are crucial for the synthesis of stereochemically pure active pharmaceutical ingredients (APIs). The biological activity of many chiral drugs is highly dependent on their stereochemistry. The primary route to enantiomerically pure 1-(4-Chlorophenyl)ethanol is through the asymmetric reduction of its corresponding prochiral ketone, 4'-chloroacetophenone (B41964). This can be achieved through both biocatalytic and chemocatalytic methods.

Biocatalytic vs. Chemocatalytic Synthesis of Enantiopure 1-(4-Chlorophenyl)ethanol

The choice between biocatalytic and chemocatalytic methods for the synthesis of enantiopure 1-(4-Chlorophenyl)ethanol often depends on factors such as desired enantiomeric excess (e.e.), yield, cost, and environmental impact. Biocatalysis is often lauded for its high selectivity and mild reaction conditions, presenting a "greener" alternative to some traditional chemical methods.

Table 1: Comparison of Synthetic Methods for Enantiopure 1-(4-Chlorophenyl)ethanol

Method	Catalyst/Biocatalyst	Substrate	Product Enantiomer	Conversion (%)	Enantiomeric Excess (e.e.) (%)	Reference
Biocatalytic Reduction	Lactobacillus reuteri	4'-Chloroacetophenone	(S)	>99	>99	[Biocatalytic synthesis of chiral pharmaceutical intermediates]
Biocatalytic Reduction	Recombinant E. coli expressing ketoreductase LK08	4'-Chloroacetophenone	(S)	100	>99	[Development of an Enzymatic Process for the Synthesis of ( S )-2-Chloro-1-(2,4-dichlorophenyl) Ethanol]
Chemoenzymatic DKR	Novozym 435 (lipase) + Ru catalyst	Racemic 1-(4-Chlorophenyl)ethanol	(R)-acetate	High	High	[(S)-1-(4-Chlorophenyl)ethanol | 99528-42-4 | Benchchem]
Asymmetric Transfer Hydrogenation	RuCl--INVALID-LINK--	4'-Chloroacetophenone	(R)	>95	98	[Asymmetric Transfer Hydrogenation Catalysts]

Application in the Synthesis of Azole Antifungal Agents

Chiral alcohols are critical intermediates in the synthesis of many conazole (azole-based) antifungal drugs. These drugs function by inhibiting the fungal cytochrome P450 enzyme 14α-demethylase, which is essential for the biosynthesis of ergosterol, a vital component of the fungal cell membrane. The specific stereochemistry of the chiral alcohol intermediate is often crucial for the drug's efficacy and selectivity.

While 1-(4-Chlorophenyl)ethanol serves as a precursor for some antifungal agents, a closely related and widely used alternative is 1-(2,4-dichlorophenyl)-2-(1H-imidazol-1-yl)ethanol . This compound is a key intermediate in the synthesis of blockbuster antifungal drugs like miconazole (B906) and econazole (B349626).

Table 2: Comparison of Chiral Alcohol Intermediates in Azole Antifungal Synthesis

Chiral Intermediate	Target Antifungal Agent(s)	Key Synthetic Step	Notes	Reference
1-(4-Chlorophenyl)ethanol	Econazole analogues	N-alkylation of imidazole (B134444) with a derivative of 1-(4-chlorophenyl)ethanol	The synthesis of econazole analogues with a pyrrole (B145914) moiety has been described starting from 1-(4-chlorophenyl)-2-(1H-pyrrol-1-yl)ethanol, which is derived from 1-(4-chlorophenyl)ethanol.	[Synthesis and antifungal activity of econazole analogs with pyrrole structure]
1-(2,4-dichlorophenyl)-2-(1H-imidazol-1-yl)ethanol	Miconazole, Econazole	O-alkylation with a substituted benzyl (B1604629) halide	This intermediate is a cornerstone in the synthesis of several commercially successful imidazole antifungals. Its synthesis involves the reaction of 2-chloro-1-(2,4-dichlorophenyl)ethanol (B52866) with imidazole.	[Insights on Alpha-(2,4-Dichlorophenyl)-2-(1H-imidazole-1-yl) ethanol]

Experimental Protocols

Asymmetric Synthesis of (S)-1-(4-Chlorophenyl)ethanol via Biocatalytic Reduction

Methodology: This protocol describes the whole-cell biocatalytic reduction of 4'-chloroacetophenone using Lactobacillus reuteri.

Materials:

• 4'-Chloroacetophenone

• Lactobacillus reuteri cell culture

• Glucose (as a co-substrate for cofactor regeneration)

• Phosphate (B84403) buffer (pH 7.0)

• Ethyl acetate

• Anhydrous sodium sulfate

• Rotary evaporator

• Chromatography column (silica gel)

Procedure:

• A culture of Lactobacillus reuteri is grown to a desired cell density.

• The cells are harvested by centrifugation and washed with phosphate buffer.

• The washed cells are resuspended in a phosphate buffer solution containing glucose.

• 4'-Chloroacetophenone is added to the cell suspension.

• The reaction mixture is incubated at a controlled temperature (e.g., 30 °C) with gentle agitation.

• The progress of the reaction is monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, the reaction mixture is extracted with ethyl acetate.

• The combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure using a rotary evaporator.

• The crude product is purified by column chromatography on silica (B1680970) gel to yield enantiomerically pure (S)-1-(4-Chlorophenyl)ethanol.

Synthesis of 1-(2,4-dichlorophenyl)-2-(1-imidazolyl)ethanol

Methodology: This protocol outlines the synthesis of the key intermediate for miconazole and econazole.

Materials:

• 2-Chloro-1-(2,4-dichlorophenyl)ethanol

• Imidazole

• Sodium hydroxide (B78521) (or other suitable base)

• Dimethylformamide (DMF) as solvent

• Toluene for recrystallization

Procedure:

• Imidazole and sodium hydroxide are dissolved in DMF in a reaction vessel.

• A solution of 2-chloro-1-(2,4-dichlorophenyl)ethanol in DMF is added dropwise to the imidazole solution at a controlled temperature.

• The reaction mixture is heated and stirred for a specified period to ensure complete reaction.

• After the reaction is complete, the mixture is cooled, and water is added to precipitate the crude product.

• The crude product is collected by filtration, washed with water, and dried.

• The dried crude product is recrystallized from a suitable solvent, such as toluene, to yield pure 1-(2,4-dichlorophenyl)-2-(1-imidazolyl)ethanol. [Synthesis method of 1-(2,4-dichlorophenyl)-2-(1-imidazolyl)-ethanol]

Visualizing Synthetic Pathways

The following diagrams illustrate the synthetic workflows for producing enantiopure 1-(4-Chlorophenyl)ethanol and its subsequent use, alongside the synthesis of a key alternative intermediate.

Caption: Comparison of biocatalytic and chemocatalytic routes to enantiopure 1-(4-Chlorophenyl)ethanol.

Caption: Synthetic pathways to azole antifungals using different chiral alcohol precursors.

A Comparative Guide to the Kinetic Studies of 4-Chloroacetophenone Reduction: Enzymatic vs. Chemical Methods

For Researchers, Scientists, and Drug Development Professionals

The stereoselective reduction of prochiral ketones to form chiral alcohols is a critical transformation in the synthesis of pharmaceuticals and other fine chemicals. The production of (S)- or (R)-1-(4-chlorophenyl)ethanol from 4-chloroacetophenone is a key step in the synthesis of several active pharmaceutical ingredients. This guide provides a comparative overview of the kinetic performance of various enzymatic methods against a standard chemical reduction approach, supported by experimental data and detailed protocols.

Comparison of Kinetic Parameters

The choice of reduction method significantly impacts reaction efficiency, stereoselectivity, and environmental footprint. Below is a summary of key performance indicators for different catalytic systems.

Catalyst System	Method	Substrate	Product	Key Kinetic Parameters	Stereoselectivity (ee%)
Ketoreductase (KRED)	Enzymatic	4-Chloroacetophenone	(S)- or (R)-1-(4-chlorophenyl)ethanol	Km: 0.1-5 mMkcat: 10-100 s-1	>99%
Alcohol Dehydrogenase (ADH)	Enzymatic	4-Chloroacetophenone	(S)- or (R)-1-(4-chlorophenyl)ethanol	Km: 0.5-10 mMkcat: 5-50 s-1	>99%
Baker's Yeast (S. cerevisiae)	Whole-Cell Biocatalysis	4-Chloroacetophenone	(S)-1-(4-chlorophenyl)ethanol	Not typically reported	Variable, up to 98%
Sodium Borohydride (B1222165) (NaBH4)	Chemical	4-Chloroacetophenone	Racemic 1-(4-chlorophenyl)ethanol	Not applicable	0% (without chiral catalyst)

Note: The kinetic parameters for KREDs and ADHs are representative values and can vary significantly depending on the specific enzyme variant and reaction conditions.

Experimental Workflow for Comparison

The following diagram illustrates a typical workflow for comparing the efficacy of enzymatic and chemical reduction methods for 4-chloroacetophenone.

Caption: Workflow for comparing enzymatic and chemical reduction of 4-chloroacetophenone.

Experimental Protocols

Enzymatic Reduction of 4-Chloroacetophenone and Kinetic Analysis

This protocol describes the determination of kinetic parameters for a ketoreductase (KRED) using a spectrophotometric assay.

Materials:

• Ketoreductase (KRED) enzyme solution of known concentration

• 4-chloroacetophenone

• NADPH (Nicotinamide adenine (B156593) dinucleotide phosphate (B84403), reduced form)

• Potassium phosphate buffer (100 mM, pH 7.0)

• DMSO (Dimethyl sulfoxide)

• UV-Vis Spectrophotometer

• Cuvettes (1 cm path length)

Procedure:

• Preparation of Reagents:

  • Prepare a 1 M stock solution of 4-chloroacetophenone in DMSO.

  • Prepare a 10 mM stock solution of NADPH in buffer.

  • Prepare serial dilutions of the 4-chloroacetophenone stock solution in buffer to achieve final concentrations ranging from 0.1 mM to 10 mM.

• Enzyme Assay:

  • Set the spectrophotometer to monitor the decrease in absorbance at 340 nm (the wavelength at which NADPH absorbs).

  • In a cuvette, combine 880 µL of buffer, 100 µL of NADPH stock solution, and 10 µL of the KRED enzyme solution.

  • Initiate the reaction by adding 10 µL of a 4-chloroacetophenone dilution to the cuvette and mix quickly.

  • Immediately begin recording the absorbance at 340 nm for 3-5 minutes.

  • Repeat the assay for each concentration of 4-chloroacetophenone.

  • Run a blank reaction without the substrate to account for any background NADPH oxidation.

• Data Analysis:

  • Calculate the initial reaction velocity (V₀) from the linear portion of the absorbance vs. time plot using the Beer-Lambert law (ε for NADPH at 340 nm is 6220 M-1cm-1).

  • Plot the initial velocity (V₀) against the substrate concentration ([S]).

  • Fit the data to the Michaelis-Menten equation to determine the Km and Vmax values.

  • Calculate the turnover number (kcat) using the equation: kcat = Vmax / [E], where [E] is the enzyme concentration.

Chemical Reduction of 4-Chloroacetophenone using Sodium Borohydride

This protocol provides a standard laboratory procedure for the chemical reduction of 4-chloroacetophenone.

Materials:

• 4-chloroacetophenone

• Sodium borohydride (NaBH4)

• Methanol (B129727)

• Dichloromethane (B109758)

• Saturated aqueous ammonium (B1175870) chloride (NH4Cl) solution

• Anhydrous magnesium sulfate (B86663) (MgSO4)

• Round-bottom flask

• Magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup:

  • Dissolve 4-chloroacetophenone (1.0 g, 6.47 mmol) in methanol (20 mL) in a round-bottom flask equipped with a magnetic stir bar.

  • Cool the solution to 0 °C in an ice bath.

• Reduction:

  • Slowly add sodium borohydride (0.24 g, 6.47 mmol) portion-wise to the stirred solution over 10 minutes.

  • After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 1 hour.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up:

  • Carefully quench the reaction by the slow addition of saturated aqueous NH4Cl solution (20 mL).

  • Remove the methanol under reduced pressure using a rotary evaporator.

  • Extract the aqueous layer with dichloromethane (3 x 20 mL).

  • Combine the organic layers, dry over anhydrous MgSO4, filter, and concentrate under reduced pressure to yield the crude product.

• Analysis:

  • Determine the yield of the product.

  • Analyze the product for purity and identity using Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

  • The product of this reaction is a racemic mixture of (S)- and (R)-1-(4-chlorophenyl)ethanol.

Concluding Remarks

The enzymatic reduction of 4-chloroacetophenone offers significant advantages over traditional chemical methods, most notably in its exceptional stereoselectivity, leading to the production of enantiomerically pure alcohols. While chemical reductions with agents like sodium borohydride are often faster and procedurally simpler, they typically yield racemic mixtures, necessitating further resolution steps which can be costly and time-consuming. Ketoreductases and alcohol dehydrogenases, with their high catalytic efficiency and specificity, present a more sustainable and efficient route for the synthesis of chiral 1-(4-chlorophenyl)ethanol. The choice of catalyst will ultimately depend on the specific requirements of the synthesis, including desired enantiomer, cost, and scalability.

A Comparative Guide to Catalysts for the Synthesis of 1-(4-Chlorophenyl)ethanol

For Researchers, Scientists, and Drug Development Professionals

The synthesis of enantiomerically pure 1-(4-Chlorophenyl)ethanol is a critical step in the production of various pharmaceutical intermediates and other fine chemicals. The selection of an appropriate catalyst is paramount to achieving high yield and enantioselectivity. This guide provides a comprehensive comparison of different catalytic systems, including biocatalysts, homogeneous catalysts, and heterogeneous catalysts, for the synthesis of this important chiral alcohol.

Performance Comparison of Catalytic Systems

The following table summarizes the performance of various catalysts in the synthesis of 1-(4-Chlorophenyl)ethanol, offering a clear comparison of their efficacy under different reaction conditions.

Catalyst Type	Catalyst	Substrate	Product	Yield (%)	Enantiomeric Excess (ee) (%)	Reaction Time	Temperature (°C)	Recyclability
Biocatalyst	Lactobacillus kefir	4'-Chloroacetophenone (B41964)	(R)-1-(4-Chlorophenyl)ethanol	~80	>99	24 h	30	Possible (whole cells)
Biocatalyst	Novozym 435 (Immobilized Lipase (B570770) B)	Racemic 1-(4-Chlorophenyl)ethanol	(S)-1-(4-Chlorophenyl)ethanol & (R)-acetate	~50 (for each)	>99 (for both)	24-48 h	40-60	High (up to 10 cycles)[1]
Homogeneous	Ru/(S)-BINAP	4'-Chloroacetophenone	(S)-1-(4-Chlorophenyl)ethanol	>95	>99	6 h	100	Difficult
Heterogeneous	Ru-TsDPEN/SiO₂	4'-Chloroacetophenone	(S)-1-(4-Chlorophenyl)ethanol	>99	>99	2 h	40	High (up to 10 uses)[2]

Experimental Protocols

Detailed methodologies for the key experiments cited in the comparison are provided below.

Biocatalytic Asymmetric Reduction with Lactobacillus kefir

This protocol describes the whole-cell biocatalytic reduction of 4'-chloroacetophenone to (R)-1-(4-Chlorophenyl)ethanol.

Materials:

• Lactobacillus kefir cells

• 4'-Chloroacetophenone

• Glucose (or other co-substrate for cofactor regeneration)

• Phosphate (B84403) buffer (e.g., 0.1 M, pH 7.0)

• Organic solvent for extraction (e.g., ethyl acetate)

• Drying agent (e.g., anhydrous sodium sulfate)

Procedure:

• Cell Culture: Cultivate Lactobacillus kefir in an appropriate growth medium. Harvest the cells by centrifugation and wash with phosphate buffer.

• Reaction Setup: In a reaction vessel, suspend the Lactobacillus kefir cells in the phosphate buffer. Add glucose as a co-substrate.

• Substrate Addition: Add 4'-chloroacetophenone to the cell suspension.

• Reaction Conditions: Incubate the reaction mixture at 30°C with gentle agitation for 24 hours.

• Work-up: After the reaction, extract the mixture with ethyl acetate (B1210297). Combine the organic layers and dry over anhydrous sodium sulfate.

• Purification and Analysis: Remove the solvent under reduced pressure. Purify the crude product by column chromatography on silica (B1680970) gel. Determine the yield and enantiomeric excess by chiral HPLC or GC analysis.

Enzymatic Kinetic Resolution with Novozym 435

This protocol details the kinetic resolution of racemic 1-(4-Chlorophenyl)ethanol using the immobilized lipase Novozym 435.

Materials:

• Racemic 1-(4-Chlorophenyl)ethanol

• Novozym 435 (immobilized Candida antarctica lipase B)

• Acyl donor (e.g., vinyl acetate)

• Anhydrous organic solvent (e.g., hexane (B92381) or tert-butyl methyl ether)

• Molecular sieves (optional, to maintain anhydrous conditions)

Procedure:

• Reaction Setup: To a temperature-controlled reaction vessel, add racemic 1-(4-Chlorophenyl)ethanol and the anhydrous organic solvent.

• Acyl Donor Addition: Add vinyl acetate to the mixture. The use of vinyl acetate makes the reaction essentially irreversible.

• Enzyme Addition: Initiate the reaction by adding Novozym 435 (typically 10-20 mg per mmol of substrate).

• Reaction Conditions: Stir the mixture at a controlled temperature (e.g., 40-60°C) and monitor the reaction progress by GC or HPLC until approximately 50% conversion is reached.

• Catalyst Recovery: After the reaction, the immobilized enzyme can be recovered by simple filtration for reuse.[1]

• Work-up and Separation: Remove the solvent from the filtrate under reduced pressure. The resulting mixture of unreacted (S)-1-(4-Chlorophenyl)ethanol and the formed (R)-acetate can be separated by column chromatography.

Homogeneous Asymmetric Hydrogenation with Ru/(S)-BINAP

This protocol describes the asymmetric hydrogenation of 4'-chloroacetophenone using a homogeneous ruthenium-BINAP catalyst.

Materials:

• [RuCl₂(benzene)]₂

• (S)-BINAP

• 4'-Chloroacetophenone

• Solvent (e.g., methanol (B129727) or ethanol)

• Hydrogen gas (high purity)

• High-pressure reactor (autoclave)

Procedure:

• Catalyst Preparation (in situ): In a glovebox or under an inert atmosphere, charge a Schlenk flask with [RuCl₂(benzene)]₂ and (S)-BINAP in the chosen solvent. Heat the mixture to form the active catalyst complex.

• Reaction Setup: In a separate flask, dissolve 4'-chloroacetophenone in the solvent.

• Hydrogenation: Transfer the substrate solution to the autoclave. Cannulate the catalyst solution into the autoclave under a positive pressure of inert gas.

• Reaction Conditions: Seal the autoclave, purge with hydrogen gas, and then pressurize to the desired pressure (e.g., 4-100 atm). Heat the reaction to the specified temperature (e.g., 100°C) and stir for the required time (e.g., 6 hours).

• Work-up: After cooling and carefully venting the hydrogen, the reaction mixture is concentrated.

• Purification and Analysis: The crude product is purified by column chromatography. The yield and enantiomeric excess are determined by chiral HPLC or GC.

Heterogeneous Asymmetric Transfer Hydrogenation with Ru-TsDPEN/SiO₂

This protocol outlines the asymmetric transfer hydrogenation of 4'-chloroacetophenone using a silica-immobilized ruthenium catalyst.

Materials:

• Ru-TsDPEN/SiO₂ catalyst

• 4'-Chloroacetophenone

• Hydrogen donor (e.g., isopropanol (B130326) or a formic acid/triethylamine mixture)

• Solvent (if necessary)

Procedure:

• Reaction Setup: In a reaction vessel, suspend the Ru-TsDPEN/SiO₂ catalyst in the hydrogen donor solvent.

• Substrate Addition: Add 4'-chloroacetophenone to the mixture.

• Reaction Conditions: Heat the reaction mixture to the desired temperature (e.g., 40°C) with stirring for the specified time (e.g., 2 hours).

• Catalyst Recovery: After the reaction, the heterogeneous catalyst can be easily recovered by filtration and washed for subsequent reuse.[2]

• Work-up: The filtrate, containing the product, is concentrated under reduced pressure.

• Purification and Analysis: The crude product is purified by column chromatography. The yield and enantiomeric excess are determined by chiral HPLC or GC.

Visualizing the Processes

To further elucidate the experimental and theoretical aspects of these catalytic syntheses, the following diagrams are provided.

Caption: General experimental workflow for the catalytic synthesis of 1-(4-Chlorophenyl)ethanol.

Caption: Simplified catalytic cycle for the asymmetric hydrogenation of a ketone with a Ru-BINAP catalyst.

References

• 1. scielo.br [scielo.br]
• 2. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

Proper Disposal of 1-(4-Chlorophenyl)ethanol: A Guide for Laboratory Professionals

This guide provides essential safety and logistical information for the proper disposal of 1-(4-Chlorophenyl)ethanol, tailored for researchers, scientists, and drug development professionals. Adherence to these procedures is critical for ensuring laboratory safety and environmental compliance.

Physicochemical Properties

A summary of the key quantitative data for 1-(4-Chlorophenyl)ethanol is presented below.

Property	Value
Molecular Formula	C8H9ClO[1]
Molecular Weight	156.61 g/mol [1][2]
Physical State	Liquid[1]
Appearance	Colorless to pale yellow[1]
Boiling Point	136 °C (276.8 °F)[1]
Flash Point	113 °C (235.4 °F) - closed cup[1][2]
Density	1.171 g/mL at 25 °C[2][3]
Water Solubility	Low[4]

Disposal Protocol

The disposal of 1-(4-Chlorophenyl)ethanol must be handled as hazardous chemical waste. The following step-by-step protocol outlines the recommended procedure.

1. Waste Identification and Classification:

• As a chemical waste generator, you must first determine if the discarded 1-(4-Chlorophenyl)ethanol is classified as a hazardous waste according to local, regional, and national regulations.[1][4] This determination can be based on your knowledge of the waste's composition or through chemical analysis if the composition is unknown.[5]

• Given its properties, including acute toxicity and irritation potential, it is likely to be classified as hazardous.

2. Personal Protective Equipment (PPE):

• Before handling the waste, ensure you are wearing appropriate PPE, including safety glasses with side shields (or goggles), chemical-resistant gloves (e.g., nitrile rubber), and a lab coat.[1] In case of insufficient ventilation, a dust mask (type N95 or equivalent) should be used.[2]

3. Waste Collection and Storage:

• Collect waste 1-(4-Chlorophenyl)ethanol in a designated, compatible, and properly labeled container.[5]

• The container must be kept tightly sealed except when adding waste.[5]

• Store the waste container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[1][4]

4. Professional Disposal:

• Do not dispose of 1-(4-Chlorophenyl)ethanol down the drain or in regular trash.[5]

• Arrange for the disposal of the waste through a licensed professional waste disposal company.[6]

• Provide the disposal company with a comprehensive list of the waste's contents.

5. Contaminated Materials:

• Any materials, such as absorbent pads or empty containers, that have come into contact with 1-(4-Chlorophenyl)ethanol should also be treated as hazardous waste and disposed of accordingly.[1][6]

• Dispose of contaminated gloves and other disposable PPE as hazardous waste in accordance with applicable regulations.[6]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 1-(4-Chlorophenyl)ethanol.

Caption: Workflow for the proper disposal of 1-(4-Chlorophenyl)ethanol.

References

• 1. fishersci.de [fishersci.de]
• 2. 1-(4-Chlorophenyl)ethanol 98 3391-10-4 [sigmaaldrich.com]
• 3. 1-(4-Chlorophenyl)ethanol | 3391-10-4 [chemicalbook.com]
• 4. fishersci.com [fishersci.com]
• 5. mtu.edu [mtu.edu]
• 6. angenechemical.com [angenechemical.com]